Diethyl phthalate-d10

Core Science & Biosynthesis

An In-depth Technical Guide to Diethyl Phthalate-d10

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl phthalate-d10 (DEP-d10) is the deuterated form of Diethyl Phthalate (B1215562) (DEP), a widely used plasticizer and solvent. In DEP-d10, ten hydrogen atoms on the two ethyl groups have been replaced by deuterium (B1214612) atoms. This isotopic labeling makes it an invaluable tool in analytical chemistry, particularly in mass spectrometry-based quantitative analysis, where it serves as an ideal internal standard. Its chemical and physical properties are nearly identical to those of its non-deuterated counterpart, allowing it to mimic the behavior of the analyte during sample preparation and analysis, while its increased mass allows for its clear differentiation in a mass spectrometer.

Chemical and Physical Properties

The physicochemical properties of Diethyl Phthalate are summarized in the table below. The properties of DEP-d10 are expected to be very similar, with the primary difference being its molecular weight.

Property	Value
Molecular Formula	C₁₂H₄D₁₀O₄
Molecular Weight	232.30 g/mol
Appearance	Colorless oily liquid
Boiling Point	298-299 °C (for DEP)[1]
Melting Point	-3 °C (for DEP)[1]
Density	~1.12 g/cm³ at 25 °C (for DEP)[1]
Solubility	Insoluble in water; soluble in organic solvents like ethanol (B145695), ether, and benzene (B151609) (for DEP)

Synthesis

The synthesis of Diethyl Phthalate is typically achieved through the esterification of phthalic anhydride (B1165640) with ethanol in the presence of a strong acid catalyst, such as sulfuric acid. The synthesis of Diethyl phthalate-d10 follows the same principle, utilizing deuterated ethanol (ethanol-d6, C₂D₅OD) in place of standard ethanol.

Applications in Research and Development

The primary application of Diethyl phthalate-d10 is as an internal standard for the quantitative analysis of phthalates in various matrices, including:

• Environmental samples: soil, water, and air.

• Food and beverages: detecting migration from packaging materials.[2]

• Consumer products: toys, cosmetics, and medical devices.

• Biological samples: urine and blood, for exposure assessment.

Its use as an internal standard is crucial for correcting for the loss of analyte during sample preparation and for variations in instrument response, thereby improving the accuracy and precision of the analytical results.

Experimental Protocols

General Protocol for Quantification of Phthalates using GC-MS with Diethyl Phthalate-d10 as an Internal Standard

This protocol outlines a general procedure for the analysis of phthalates in a liquid sample, such as a beverage or a liquid extract of a solid sample.

1. Reagents and Materials:

• Solvents: Isohexane, Acetone (B3395972) (analytical grade, tested for phthalate contamination).

• Standards: Certified reference standards of the target phthalates.

• Internal Standard Stock Solution: A solution of Diethyl phthalate-d10 in a suitable solvent (e.g., isohexane) at a known concentration (e.g., 0.5 g/L).[3]

• Calibration Standards: A series of solutions containing known concentrations of the target phthalates and a constant concentration of the Diethyl phthalate-d10 internal standard.

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps (B75204) (all glassware should be thoroughly cleaned and rinsed with acetone and isohexane to avoid phthalate contamination).[3]

2. Sample Preparation (Liquid-Liquid Extraction):

• Accurately measure a known volume of the liquid sample into a separatory funnel.

• Add a precise volume of the Diethyl phthalate-d10 internal standard stock solution to the sample.

• Add a suitable extraction solvent (e.g., isohexane).[3]

• Shake the funnel vigorously for a specified time to ensure thorough mixing and extraction of the phthalates into the organic layer.

• Allow the layers to separate.

• Collect the organic layer.

• Repeat the extraction process with fresh solvent for exhaustive extraction.

• Combine the organic extracts.

• Concentrate the combined extract to a small, known volume under a gentle stream of nitrogen.[3]

• The concentrated extract is now ready for GC-MS analysis.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column for phthalate analysis (e.g., DB-1).[4]

  • Injector: Splitless mode at a temperature of 280°C.[4]

  • Oven Temperature Program: An appropriate temperature gradient to separate the target phthalates. A typical program might start at 80°C, ramp up to 250°C, and hold for a few minutes.[4]

  • Carrier Gas: Helium or Hydrogen.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI).[5]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[5]

  • Monitored Ions: Specific quantifier and qualifier ions for each target phthalate and for Diethyl phthalate-d10. For DEP, a characteristic ion is m/z 149, which corresponds to the protonated phthalic anhydride fragment. For DEP-d10, the corresponding fragment would be expected at a higher m/z due to the presence of deuterium.

4. Data Analysis:

• Identify the peaks corresponding to the target phthalates and Diethyl phthalate-d10 based on their retention times and characteristic ions.

• Integrate the peak areas for the quantifier ion of each analyte and the internal standard.

• Calculate the response factor (RF) for each analyte relative to the internal standard using the calibration standards.

• Quantify the concentration of each phthalate in the sample using the following formula:

  Concentration of Analyte = (Area of Analyte / Area of IS) * (Concentration of IS / RF)

Visualizations

Caption: Experimental workflow for phthalate analysis.

Caption: Principle of internal standard quantification.

References

• 1. Diethyl phthalate ( DEP)_Dimeng Chemical Co., Ltd. [demonchem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 4. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 5. benchchem.com [benchchem.com]

Diethyl Phthalate-d10: A Technical Guide for Researchers

For the attention of researchers, scientists, and professionals in drug development, this document provides a comprehensive overview of the chemical and physical properties of Diethyl Phthalate-d10, its synthesis, and its application in analytical methodologies.

Diethyl Phthalate-d10 is the deuterated analogue of Diethyl Phthalate (B1215562) (DEP), a common plasticizer and solvent. In this isotopically labeled version, ten hydrogen atoms on the two ethyl groups have been replaced by deuterium (B1214612). This substitution makes it an invaluable tool in analytical chemistry, particularly as an internal standard for mass spectrometry-based quantification of the parent compound. Its near-identical physicochemical properties to non-labeled DEP, combined with its distinct mass, allow for precise and accurate measurements in complex matrices.

Core Chemical and Physical Properties

Property	Value	Source
Chemical Name	Diethyl Phthalate-d10	-
Synonyms	Bis(ethyl-d5) phthalate	[1]
CAS Number	1817006-92-0	[1]
Molecular Formula	C₁₂H₄D₁₀O₄	[1]
Molecular Weight	232.30 g/mol	[1]
Appearance	Colorless liquid	[2]
Boiling Point	~298-299 °C (estimated)	[2]
Melting Point	~ -3 °C (estimated)
Density	~1.12 g/mL at 25 °C (estimated for d10); 1.158 g/mL at 25 °C (for d4)	[2]
Solubility	Miscible with most organic solvents; practically insoluble in water.	[2]

Synthesis of Diethyl Phthalate-d10

The synthesis of Diethyl Phthalate-d10 typically involves the esterification of phthalic anhydride (B1165640) with deuterated ethanol (B145695) (ethanol-d5 or ethanol-d6) in the presence of an acid catalyst, such as sulfuric acid. The use of deuterated ethanol is the key step that introduces the deuterium labels into the final molecule.

A generalized workflow for the synthesis of Diethyl Phthalate-d10.

Experimental Protocols: Application in Analytical Methods

Diethyl Phthalate-d10 is predominantly used as an internal standard in quantitative analytical methods, most notably in Gas Chromatography-Mass Spectrometry (GC-MS). Its chemical similarity to the analyte of interest (non-deuterated Diethyl Phthalate) ensures that it behaves similarly during sample preparation and analysis, thus correcting for variations in extraction efficiency and instrument response.

Detailed Methodology for GC-MS Analysis of Phthalates using a Deuterated Internal Standard

This protocol is adapted from established methods for phthalate analysis in various matrices.[1][3]

1. Sample Preparation:

• Extraction: The sample matrix (e.g., consumer product, environmental sample) is extracted with a suitable organic solvent such as hexane (B92381) or a mixture of hexane and acetone.

• Internal Standard Spiking: A known amount of Diethyl Phthalate-d10 solution is added to the sample extract.

• Cleanup (if necessary): For complex matrices, a cleanup step using solid-phase extraction (SPE) may be employed to remove interfering substances.

• Concentration: The extract is concentrated under a gentle stream of nitrogen to a final volume suitable for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for phthalate analysis (e.g., 5% phenyl-methylpolysiloxane).

• Injection: Splitless injection is typically used for trace analysis to maximize sensitivity.

• Oven Temperature Program: A temperature gradient is used to separate the phthalates. For example, an initial temperature of 60°C, held for 1 minute, then ramped to 280°C at 10°C/minute, and held for 5 minutes.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity.

3. Data Acquisition and Analysis:

• SIM Ions: Specific ions for both Diethyl Phthalate and Diethyl Phthalate-d10 are monitored. For Diethyl Phthalate, characteristic ions include m/z 149, 177, and 222. For Diethyl Phthalate-d10, the corresponding ions will be shifted by +10 mass units (m/z 159, 187, and 232).

• Quantification: A calibration curve is generated by analyzing a series of standards containing known concentrations of Diethyl Phthalate and a constant concentration of Diethyl Phthalate-d10. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte. The concentration of Diethyl Phthalate in the sample is then determined from this calibration curve.

Workflow for the quantitative analysis of Diethyl Phthalate using Diethyl Phthalate-d10 as an internal standard.

Signaling Pathways and Biological Interactions

Currently, there is no known direct signaling pathway or specific biological interaction associated with Diethyl Phthalate-d10. Its primary role is that of an analytical tool. The biological effects of its non-deuterated counterpart, Diethyl Phthalate, have been studied, but these are outside the scope of this technical guide on the deuterated compound.

References

• 1. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 2. TABLE 3-2, Physical and Chemical Properties of Diethyl Phthalate - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Physical Properties of Diethyl Phthalate-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of Diethyl phthalate-d10. For comparative purposes, data for the non-deuterated analogue, Diethyl phthalate, is also included. The information herein is intended to support research, development, and quality control activities where this deuterated compound is utilized.

Core Physical Properties

The physical characteristics of Diethyl phthalate-d10 are essential for its proper handling, application, and analysis. The incorporation of ten deuterium (B1214612) atoms into the ethyl groups results in a notable increase in molecular weight compared to its non-deuterated counterpart. This isotopic substitution can subtly influence other physical properties.

Data Presentation: A Comparative Analysis

The following table summarizes the key physical properties of Diethyl phthalate-d10 and Diethyl phthalate.

Property	Diethyl phthalate-d10	Diethyl phthalate
Chemical Formula	C₁₂H₄D₁₀O₄	C₁₂H₁₄O₄
Molecular Weight	232.30 g/mol	222.24 g/mol
Appearance	Colorless, oily liquid	Clear, colorless, oily liquid[1]
Melting Point	-3 °C	-40.5 °C to -3 °C[1][2]
Boiling Point	298-299 °C	298-299 °C[1]
Density	1.158 g/mL at 25 °C	1.12 g/mL at 25 °C[1]
Solubility in Water	Data not available	1.08 g/L
Refractive Index	Data not available	n20/D 1.502

Experimental Protocols: Standard Methodologies

While specific experimental protocols for the determination of Diethyl phthalate-d10's physical properties are not publicly detailed, the following outlines standardized methodologies, such as those established by ASTM International, that are routinely employed for such characterizations.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For compounds like Diethyl phthalate-d10, which has a melting point near ambient temperature, a precise and controlled method is crucial.

General Protocol (based on ASTM E324):

• Sample Preparation: A small, representative sample of the substance is finely powdered and packed into a capillary tube to a height of 2-4 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heating block and a calibrated thermometer or an electronic temperature sensor.

• Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used to approach the expected melting point.

• Observation: As the temperature nears the melting point, the heating rate is slowed to approximately 1-2 °C per minute. The temperature at which the first droplet of liquid appears is recorded as the initial melting point, and the temperature at which the entire sample becomes a clear liquid is the final melting point. The range between these two temperatures is the melting range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid.

General Protocol (Micro-reflux method):

• Sample Preparation: A small volume (approximately 0.5 mL) of the liquid is placed in a small test tube.

• Apparatus Setup: A thermometer is positioned in the test tube with the bulb approximately 1 cm above the liquid surface. The test tube is then placed in a heating block.

• Heating: The liquid is heated gently.

• Observation: The temperature is recorded when the liquid is observed to be gently refluxing, meaning the vapor is condensing on the cooler, upper part of the test tube and flowing back into the liquid. This temperature is the boiling point.

Density Determination

Density is the mass of a substance per unit of volume. For liquids, this is a fundamental property that can be determined with high precision.

General Protocol (based on ASTM D4052):

• Apparatus: A digital density meter, which utilizes an oscillating U-tube, is used.

• Calibration: The instrument is calibrated using two standards of known density, typically dry air and deionized water.

• Sample Introduction: A small volume of the liquid sample is introduced into the U-tube.

• Measurement: The instrument measures the change in the oscillation frequency of the U-tube caused by the mass of the sample. This frequency change is then used to calculate the density of the liquid. The measurement is typically performed at a controlled temperature, such as 25 °C.

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. The solubility of an organic compound in water is a critical parameter.

General Protocol (based on ASTM E1148):

• Sample Preparation: An excess amount of the organic compound is added to a known volume of water in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.

• Phase Separation: The undissolved portion of the compound is separated from the aqueous solution by centrifugation or filtration.

• Analysis: The concentration of the dissolved compound in the clear aqueous phase is determined using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Logical Relationships of Physical Properties

The physical properties of a chemical compound are interconnected. The following diagram illustrates the logical relationships between the fundamental properties of Diethyl phthalate-d10.

References

• 1. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 2. store.astm.org [store.astm.org]

An In-Depth Technical Guide to the Synthesis of Diethyl Phthalate-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Diethyl phthalate-d10, a deuterated isotopologue of Diethyl Phthalate (B1215562) (DEP). The inclusion of deuterium (B1214612) atoms in the molecule makes it a valuable internal standard for mass spectrometry-based quantitative analysis of DEP in various matrices, which is crucial for toxicology studies and environmental monitoring. This guide details the synthetic methodology, presents key quantitative data, and outlines the necessary experimental protocols.

Synthetic Strategy

The synthesis of Diethyl phthalate-d10 is achieved through the Fischer esterification of phthalic anhydride-d4 with ethanol-d6. This reaction involves the acid-catalyzed nucleophilic addition of the deuterated ethanol (B145695) to the deuterated phthalic anhydride, followed by the elimination of a water molecule to form the desired diester. Concentrated sulfuric acid is a commonly employed catalyst for this transformation.[1]

The overall reaction is as follows:

Logical Workflow of the Synthesis:

References

• 1. Diethyl phthalate - Wikipedia [en.wikipedia.org]

A Technical Guide to the Isotopic Purity of Deuterated Diethyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of deuterated diethyl phthalate (B1215562), a critical internal standard for mass spectrometry-based quantification of diethyl phthalate (DEP) in various matrices. Understanding the isotopic composition of these standards is paramount for ensuring the accuracy and reliability of analytical data in research, clinical, and quality control settings.

Introduction to Diethyl Phthalate and its Deuterated Analogues

Diethyl phthalate (DEP) is a widely used plasticizer and solvent found in a vast array of consumer products.[1][2] Its prevalence has led to concerns about human exposure and potential health effects, necessitating sensitive and accurate methods for its detection and quantification. Isotope dilution mass spectrometry (ID-MS) is the gold standard for this purpose, relying on the use of stable isotope-labeled internal standards.

The most commonly available deuterated analogue is diethyl phthalate-d4 (ring-d4) , where the four hydrogen atoms on the benzene (B151609) ring are replaced with deuterium (B1214612). This guide will primarily focus on this isotopologue due to the availability of data. While a fully deuterated diethyl phthalate-d10 (with deuterium on the ethyl groups) may be theoretically possible, its commercial availability and documented use are not readily found in the current literature.

Synthesis of Deuterated Diethyl Phthalate

The synthesis of diethyl phthalate-d4 follows the same fundamental chemical reaction as its non-labeled counterpart: the esterification of phthalic anhydride (B1165640) with ethanol (B145695) in the presence of an acid catalyst.[2] The key difference lies in the starting material for the phthalate backbone.

To produce diethyl phthalate-d4, phthalic anhydride-d4 is used as the precursor. This deuterated starting material is reacted with non-deuterated ethanol to yield the desired ring-labeled product.

A simplified workflow for the synthesis of Diethyl Phthalate-d4.

Isotopic Purity: Specifications and Impurities

The isotopic purity of a deuterated standard is a measure of the percentage of the molecules that contain the desired number of deuterium atoms. Commercially available diethyl phthalate-d4 typically has a high isotopic purity.

Parameter	Specification	Source
Isotopic Purity (atom % D)	98%	Sigma-Aldrich
Isotopic Enrichment	99.2%	MedChemExpress

Isotopic impurities are molecules of the deuterated standard that contain fewer than the desired number of deuterium atoms (e.g., d3, d2, d1 species). These impurities can arise from incomplete deuteration of the starting materials or from hydrogen-deuterium exchange during the synthesis or storage. The presence of these lower-mass isotopologues can potentially interfere with the quantification of the native analyte if not properly accounted for.

Experimental Protocols for Isotopic Purity Determination

The determination of isotopic purity is typically performed using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for assessing isotopic distribution. By operating the mass spectrometer in selected ion monitoring (SIM) mode, specific ions corresponding to the different isotopologues can be monitored.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Dilute the diethyl phthalate-d4 standard in a suitable solvent (e.g., ethyl acetate) to a concentration appropriate for GC-MS analysis.

• GC Separation:

  • GC System: Agilent 8890 GC or equivalent.

  • Column: J&W Scientific DB-5MS (30 m x 250 µm x 0.25 µm) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.157 mL/min.

  • Inlet: Pulsed splitless mode at 290°C.

  • Oven Program: An appropriate temperature program to ensure good chromatographic separation of diethyl phthalate from any potential impurities. A typical program might start at 100°C, hold for 1 minute, then ramp at 10°C/min to 270°C, hold for 2 minutes, then ramp at 25°C/min to 300°C, and hold for 8 minutes.[3]

• MS Detection:

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor for Diethyl Phthalate-d4 and its Isotopologues:

Isotopologue	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
DEP-d4	153	181	226
DEP-d3	152	180	225
DEP-d2	151	179	224
DEP-d1	150	178	223
DEP-d0 (native)	149	177	222

• Data Analysis: The isotopic purity is calculated by determining the relative abundance of the d4 isotopologue compared to the sum of all monitored isotopologues (d0 to d4). The peak areas of the quantitation ions for each isotopologue are integrated, and the percentage of the d4 species is calculated as follows:

  % Isotopic Purity (d4) = [Area(d4) / (Area(d0) + Area(d1) + Area(d2) + Area(d3) + Area(d4))] * 100%

A generalized workflow for determining isotopic purity using GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly deuterium (2H) NMR, provides a direct method for observing and quantifying the deuterium atoms in a molecule.

Experimental Protocol: 2H NMR Analysis

• Sample Preparation: Dissolve a sufficient amount of the diethyl phthalate-d4 standard in a non-deuterated solvent (e.g., chloroform, acetone) to achieve a good signal-to-noise ratio.

• NMR Acquisition:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a deuterium probe.

  • Nucleus: 2H.

  • Acquisition Parameters:

    • A calibrated 90° pulse.

    • A sufficient relaxation delay (D1) to ensure full relaxation of the deuterium nuclei (typically 5 times the longest T1).

    • Proton decoupling may be applied to simplify the spectrum.

• Data Analysis: The 2H NMR spectrum of diethyl phthalate-d4 will show a signal in the aromatic region corresponding to the deuterium atoms on the benzene ring. The integral of this peak can be compared to the integral of a known internal standard to quantify the amount of deuterium. To determine isotopic purity, one can also use 1H NMR to quantify the residual proton signals in the aromatic region. The percentage of deuteration at the aromatic positions can be calculated by comparing the integral of the residual aromatic protons to the integral of the non-deuterated ethyl group protons.

Conclusion

The isotopic purity of deuterated diethyl phthalate is a critical parameter for its use as an internal standard in quantitative analysis. This guide has outlined the synthesis, common specifications, and detailed experimental protocols for the determination of isotopic purity using GC-MS and NMR spectroscopy. For accurate and reliable analytical results, it is essential for researchers, scientists, and drug development professionals to be aware of the isotopic composition of their standards and to have robust methods for its verification. The use of high-purity diethyl phthalate-d4 (ring-d4) with well-characterized isotopic distribution is fundamental to achieving high-quality data in the analysis of diethyl phthalate.

References

• 1. Diethyl Phthalate | C12H14O4 | CID 6781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DIETHYL PHTHALATE - Ataman Kimya [atamanchemicals.com]
• 3. oiv.int [oiv.int]

Diethyl Phthalate-d10 as an Internal Standard: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of Diethyl phthalate-d10 (DEP-d10) as an internal standard in the quantitative analysis of phthalates. Utilizing an isotopically labeled internal standard like DEP-d10 is a cornerstone of robust analytical methodology, particularly when employing sensitive techniques such as gas chromatography-mass spectrometry (GC-MS). This guide details the rationale for its use, presents key performance data, outlines detailed experimental protocols, and provides visual representations of the analytical workflow.

The Critical Role of Internal Standards in Phthalate (B1215562) Analysis

Phthalates are ubiquitous environmental contaminants and are present in a wide array of consumer products, from food packaging to personal care items.[1] Their potential as endocrine disruptors has led to stringent regulatory limits and a high demand for accurate and precise quantification in diverse and often complex matrices.[1]

An internal standard (IS) is a compound with similar physicochemical properties to the analyte of interest, which is added in a known quantity to the sample, calibration standards, and quality control samples before analysis. Its primary function is to correct for variations in analytical signals that may arise during sample preparation and instrumental analysis. Isotopically labeled standards, such as Diethyl phthalate-d10, are considered the gold standard for this purpose.

Why Diethyl Phthalate-d10?

Diethyl phthalate-d10 is the deuterated form of Diethyl phthalate (DEP), a common phthalate. The key advantages of using DEP-d10 as an internal standard include:

• Similar Chemical and Physical Properties: DEP-d10 exhibits nearly identical chromatographic retention times and extraction efficiencies to the non-labeled DEP and other short-chain phthalates. This ensures that it behaves similarly to the target analytes throughout the entire analytical process, from extraction and cleanup to injection and ionization.

• Mass Spectrometric Distinction: While chemically similar, the deuterium (B1214612) labeling results in a distinct mass-to-charge ratio (m/z) from the native phthalates. This allows the mass spectrometer to differentiate between the analyte and the internal standard, enabling accurate quantification even in the presence of matrix interferences.

• Correction for Matrix Effects and Analyte Loss: By adding DEP-d10 at the beginning of the sample preparation, any loss of analyte during extraction, cleanup, or derivatization steps will be mirrored by a proportional loss of the internal standard. Similarly, any signal suppression or enhancement in the mass spectrometer due to co-eluting matrix components will affect both the analyte and the internal standard to a similar degree. This allows for reliable correction and leads to more accurate and precise results.

Quantitative Performance Data

The use of Diethyl phthalate-d10 as an internal standard in conjunction with other deuterated phthalate standards consistently yields high-quality quantitative data. The following tables summarize typical method validation parameters from studies employing isotope dilution GC-MS for phthalate analysis.

Table 1: Linearity of Calibration Curves

Analyte	Calibration Range (µg/L)	Correlation Coefficient (r²)	Reference
Dimethyl Phthalate (DMP)	1 - 1000	> 0.99	[2]
Diethyl Phthalate (DEP)	1 - 1000	> 0.99	[2]
Di-n-butyl Phthalate (DBP)	1 - 1000	> 0.99	[2]
Benzyl Butyl Phthalate (BBP)	1 - 1000	> 0.99	[2]
Di(2-ethylhexyl) Phthalate (DEHP)	1 - 1000	> 0.99	[2]

Table 2: Recovery Rates in Spiked Samples

Analyte	Matrix	Spiking Level	Recovery (%)	Reference
Diethyl Phthalate (DEP)	Tea	100 µg/L	80.70 - 98.68	[2]
Di-n-butyl Phthalate (DBP)	Tea	500 µg/L	80.70 - 98.68	[2]
Di(2-ethylhexyl) Phthalate (DEHP)	Tea	1000 µg/L	80.70 - 98.68	[2]
Diethyl Phthalate (DEP)	Wine	0.020 mg/L	Not specified	[3]
Various Phthalates	Food Simulants	3.0 mg/L & 140.0 mg/L	Not specified	[4]

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	LOD (ng/band)	LOQ (ng/band)	Reference
Dimethyl Phthalate (DMP)	0.035	0.106	[5]
Diethyl Phthalate (DEP)	0.072	0.218	[5]
Di-n-butyl Phthalate (DBP)	0.076	0.232	[5]

Experimental Protocols

The following are detailed methodologies for the analysis of phthalates in different matrices using Diethyl phthalate-d10 as an internal standard.

Analysis of Phthalates in Wine by GC-MS

This protocol is adapted from the OIV-MA-AS323-10 method for the determination of phthalates in wines.[3]

3.1.1. Reagents and Materials

• Isohexane (analytical grade)

• Acetone (analytical grade)

• Phthalate standards (DMP, DEP, DBP, BBP, DEHP, etc.)

• Diethyl phthalate-d10 (DEP-d4) and other deuterated phthalate internal standards

• Nitrogen gas, high purity

3.1.2. Sample Preparation and Extraction

• Pipette 12.5 mL of the wine sample into a 50 mL centrifuge tube.

• Add a known amount of the Diethyl phthalate-d10 internal standard solution.

• Add 10 mL of isohexane.

• Shake vigorously for at least one minute.

• Centrifuge to separate the phases.

• Carefully transfer the upper organic layer (isohexane) to a clean tube.

• Evaporate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

3.1.3. GC-MS Instrumental Analysis

• Gas Chromatograph: Equipped with a split/splitless injector.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp 1: 10°C/min to 230°C.

  • Ramp 2: 10°C/min to 270°C, hold for 2 minutes.

  • Ramp 3: 25°C/min to 300°C, hold for 8 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 250°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor the characteristic ions for each phthalate and their corresponding deuterated internal standards.

Analysis of Phthalates in Food Contact Materials

This protocol is a general procedure for the analysis of phthalates migrating from food contact materials.[4]

3.2.1. Reagents and Materials

• Food simulants (e.g., 10% ethanol, 3% acetic acid, olive oil)

• Hexane (B92381) (analytical grade)

• Phthalate standards

• Diethyl phthalate-d10 internal standard solution

3.2.2. Migration Test and Extraction

• Expose a defined surface area of the food contact material to a specific volume of the chosen food simulant for a set time and temperature, according to regulatory guidelines.

• After the exposure period, take an aliquot of the food simulant.

• Spike the aliquot with a known amount of Diethyl phthalate-d10 internal standard.

• Perform a liquid-liquid extraction with hexane.

• Concentrate the hexane extract to a final volume of 1 mL.

3.2.3. GC-MS Instrumental Analysis

The GC-MS conditions would be similar to those described in section 3.1.3, with potential modifications to the temperature program to optimize the separation of a wider range of phthalates.

Visualizing the Analytical Workflow

The following diagrams, created using the DOT language, illustrate the logical flow of the analytical processes described.

Caption: General workflow for phthalate analysis using an internal standard.

Caption: Logical principle of isotope dilution analysis.

Conclusion

The use of Diethyl phthalate-d10 as an internal standard is a powerful and essential technique for the accurate and precise quantification of phthalates in a variety of complex matrices. Its ability to compensate for analyte loss and matrix effects during analysis makes it an indispensable tool for researchers, scientists, and drug development professionals who require high-quality, reliable data. The detailed protocols and performance data presented in this guide provide a solid foundation for the implementation of robust and defensible analytical methods for phthalate determination.

References

• 1. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 2. researchgate.net [researchgate.net]
• 3. oiv.int [oiv.int]
• 4. gcms.cz [gcms.cz]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Gold Standard: A Technical Guide to Diethyl Phthalate-d10 in Environmental Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of environmental science, the precise and accurate quantification of ubiquitous contaminants is paramount. Diethyl phthalate (B1215562) (DEP), a widely used plasticizer and solvent, is a compound of significant environmental concern. This technical guide delves into the critical role of its deuterated isotopologue, Diethyl phthalate-d10 (DEP-d10), in achieving the highest standards of analytical accuracy through isotope dilution mass spectrometry (IDMS). This document provides an in-depth overview of the principles, experimental protocols, and data interpretation for the analysis of DEP in various environmental matrices.

The Principle of Isotope Dilution Mass Spectrometry with Diethyl Phthalate-d10

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides a high degree of accuracy and precision in quantitative analysis.[1][2] The core principle of IDMS lies in the addition of a known amount of an isotopically labeled version of the analyte, in this case, DEP-d10, to the sample prior to any sample processing steps.[1]

Diethyl phthalate-d10 is an ideal internal standard because its chemical and physical properties are nearly identical to the native (non-labeled) Diethyl phthalate.[3] This means it behaves similarly during extraction, cleanup, and chromatographic separation, effectively compensating for any analyte loss that may occur during the analytical workflow.[3] By measuring the ratio of the native analyte to the isotopically labeled standard in the final extract using a mass spectrometer, the initial concentration of the native analyte in the sample can be determined with exceptional accuracy, irrespective of variations in sample matrix or procedural inefficiencies.[1][2]

Quantitative Data Presentation

The use of Diethyl phthalate-d10 as an internal standard in analytical methods results in robust and reliable quantitative data. The following tables summarize typical method performance characteristics from various studies employing deuterated phthalate standards for environmental analysis.

Table 1: Method Detection Limits (MDLs) and Limits of Quantification (LOQs) for Diethyl Phthalate

Matrix	Analytical Method	MDL	LOQ	Reference
Workplace Air	GC-FID	-	0.27 µg/mL	[4]
Drinking Water	GC-ECD	0.49 µg/L	-	[5]
Water	GC-MS	-	0.01 - 0.17 µg/L	[6]
Alcoholic Beverages	GC-MS	0.1 mg/L	-	[7]

Table 2: Recovery Rates of Deuterated Phthalate Standards in Environmental Matrices

Matrix	Deuterated Standard	Spiking Level	Recovery (%)	Analytical Method	Reference
Indoor Air	DEP-d4	2.88 m³ air volume	>89.7	GC-MS	[8]
Indoor Air	DBP-d4	2.88 m³ air volume	>89.7	GC-MS	[8]
Indoor Air	BBP-d4	2.88 m³ air volume	>89.7	GC-MS	[8]
Indoor Air	DEHP-d4	2.88 m³ air volume	>89.7	GC-MS	[8]

Table 3: Linearity of Calibration Curves using Deuterated Internal Standards

Analyte	Internal Standard	Calibration Range	Coefficient of Determination (R²)	Analytical Method	Reference
DEP	DBP-d4	0.2 - 10.0 µg/mL	>0.9953	GC-MS	[8]
DBP	DBP-d4	0.2 - 10.0 µg/mL	>0.9953	GC-MS	[8]
BBP	DBP-d4	0.2 - 10.0 µg/mL	>0.9953	GC-MS	[8]
DEHP	DBP-d4	0.2 - 10.0 µg/mL	>0.9953	GC-MS	[8]

Experimental Protocols

The following sections provide detailed methodologies for the analysis of Diethyl phthalate in various environmental matrices using Diethyl phthalate-d10 as an internal standard.

Analysis of Diethyl Phthalate in Water Samples

This protocol outlines the extraction and analysis of DEP in water samples using liquid-liquid extraction followed by Gas Chromatography-Mass Spectrometry (GC-MS).

3.1.1. Materials and Reagents

• Diethyl phthalate (DEP) analytical standard

• Diethyl phthalate-d10 (DEP-d10) internal standard solution (concentration verified)

• Methylene (B1212753) chloride (DCM), pesticide grade or equivalent

• Hexane (B92381), pesticide grade or equivalent

• Sodium sulfate, anhydrous, analytical grade (baked at 400°C for 4 hours)

• Glassware: 1 L separatory funnels, concentration tubes, vials with PTFE-lined caps (B75204) (all solvent-rinsed)

3.1.2. Sample Preparation and Extraction

• Measure 1 L of the water sample into a 1 L separatory funnel.

• Spike the sample with a known amount of DEP-d10 internal standard solution.

• Add 60 mL of methylene chloride to the separatory funnel, cap, and shake vigorously for 2 minutes with periodic venting.

• Allow the organic layer to separate from the water phase for a minimum of 10 minutes.

• Drain the methylene chloride extract into a flask containing anhydrous sodium sulfate.

• Repeat the extraction two more times with fresh 60 mL aliquots of methylene chloride, combining all extracts in the flask.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Exchange the solvent to hexane by adding 10 mL of hexane and concentrating to the final volume.

3.1.3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column (or equivalent).

  • Injector Temperature: 280°C.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL, splitless mode.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • DEP: m/z 149 (quantifier), 177, 222 (qualifiers).[9]

    • DEP-d10: m/z 153 (quantifier), 181, 226 (qualifiers).[9]

Analysis of Diethyl Phthalate in Soil and Sediment Samples

This protocol describes a method for the analysis of DEP in solid matrices using microwave-assisted extraction and GC-MS.

3.2.1. Materials and Reagents

• All reagents listed in section 3.1.1.

• Acetonitrile (B52724), pesticide grade or equivalent.

• Microwave extraction system and vessels.

• Centrifuge and centrifuge tubes.

3.2.2. Sample Preparation and Extraction

• Homogenize the soil or sediment sample.

• Weigh 10 g of the homogenized sample into a microwave extraction vessel.

• Spike the sample with a known amount of DEP-d10 internal standard solution.

• Add 30 mL of acetonitrile to the vessel.

• Seal the vessel and place it in the microwave extraction system.

• Extract the sample using a program such as: ramp to 100°C over 5 minutes, hold at 100°C for 15 minutes.

• Allow the vessel to cool to room temperature.

• Centrifuge the extract at 3000 rpm for 10 minutes.

• Carefully transfer the supernatant to a concentration tube.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

3.2.3. GC-MS Analysis

Follow the GC-MS analysis parameters as described in section 3.1.3.

Mandatory Visualizations

The following diagrams illustrate the logical flow of the analytical procedures described above.

References

• 1. m.youtube.com [m.youtube.com]
• 2. osti.gov [osti.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Diethyl Phthalate | C12H14O4 | CID 6781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Chemical Analysis and Risk Assessment of Diethyl Phthalate in Alcoholic Beverages with Special Regard to Unrecorded Alcohol | PLOS One [journals.plos.org]
• 8. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 9. oiv.int [oiv.int]

An In-depth Technical Guide to the Toxicological Profile of Diethyl Phthalate (DEP)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Diethyl phthalate (B1215562) (DEP) is a widely used industrial chemical, primarily functioning as a plasticizer and a solvent in a variety of consumer products, including cosmetics, personal care items, and medical devices. This extensive use leads to widespread human exposure. This technical guide provides a comprehensive overview of the toxicological profile of DEP, drawing from a wide range of in vivo and in vitro studies. The document details acute, subchronic, and chronic toxicity, as well as reproductive, developmental, and carcinogenic effects. Special emphasis is placed on the molecular mechanisms of DEP's toxicity, particularly its role as an endocrine disruptor and an inducer of oxidative stress. This guide is intended to be a key resource for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative toxicological data, and visual representations of key biological pathways affected by DEP.

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion

Following oral administration, Diethyl Phthalate (DEP) is readily absorbed and quickly metabolized. The primary metabolite is monoethyl phthalate (MEP), which is then excreted predominantly in the urine.[1] Percutaneous absorption through animal skin has been shown to be significant, though it is suggested to be less so through human skin.[1]

Acute and Subchronic Toxicity

DEP exhibits low acute toxicity via oral and dermal routes.[1] Oral LD50 values in rodents are generally high, indicating a low potential for acute lethality.[2] Short-term and subchronic studies have identified the liver and kidneys as potential target organs, with effects such as increased organ weight being observed at higher doses.[1]

Table 2.1: Acute Toxicity of Diethyl Phthalate

Species	Route	LD50	Reference
Rat	Oral	> 5,500 - 31,000 mg/kg	[2]
Mouse	Oral	6,172 - 8,600 mg/kg	[2]
Guinea Pig	Oral	> 4,000 - 8,600 mg/kg	[2]
Dog	Oral	5,000 mg/kg	[2]
Rat	Dermal	> 11,000 mg/kg	[2]
Guinea Pig	Dermal	> 22,000 mg/kg	[2]

Table 2.2: Subchronic Oral Toxicity of Diethyl Phthalate in Rats

Duration	NOAEL	LOAEL	Effects Observed at LOAEL	Reference
16 weeks	~750 mg/kg/day	~3,200-3,700 mg/kg/day	Increased relative liver, kidney, stomach, and small intestine weights	[1]

Reproductive and Developmental Toxicity

DEP has been investigated for its effects on reproduction and development. While it does not appear to induce the full spectrum of "phthalate syndrome" like some other phthalates, evidence suggests it can impact the male reproductive system, including effects on sperm and testosterone (B1683101) levels.[1][3] Developmental studies in rats have indicated that at high doses, which also cause maternal toxicity, an increased incidence of skeletal variations can occur.[4]

Table 3.1: Reproductive and Developmental Toxicity of Diethyl Phthalate

Study Type	Species	NOAEL	LOAEL	Key Findings	Reference
Two-GenerationReproductive Toxicity	Rat	15000 ppm (parental); 3000 ppm (pup development)	-	Decreased serum testosterone in F0 males at 3000 and 15000 ppm; inhibited body weight gain in F1 and F2 pups at 15000 ppm.	[5][6]
Developmental Toxicity	Rat	2.5% in feed (~1900 mg/kg/day)	5% in feed	Increased incidence of fetuses with an extra rib (at maternally toxic dose).	[4]

Carcinogenicity and Genotoxicity

The carcinogenic potential of DEP remains equivocal. Dermal exposure studies in rats showed no evidence of carcinogenic activity, while in mice, there was equivocal evidence based on increased incidences of hepatocellular neoplasms.[7] In vitro genotoxicity studies have produced mixed results.[1]

Mechanisms of Toxicity

Endocrine Disruption: Estrogen Receptor Signaling

DEP is considered an endocrine-disrupting chemical (EDC). While it does not directly bind to the estrogen receptor α (ERα), it can indirectly activate it, leading to the phosphorylation of ERα and the activation of downstream signaling pathways such as the AKT and ERK1/2 pathways.[8][9][10] This can result in increased cell proliferation in estrogen-sensitive tissues.[8][9][10] The activation of ERα by DEP can also influence the expression of androgen receptor target genes.[11]

DEP's indirect activation of Estrogen Receptor α signaling.

Oxidative Stress

DEP exposure has been shown to induce oxidative stress by increasing the production of reactive oxygen species (ROS) and leading to lipid peroxidation.[12] This can overwhelm the cellular antioxidant defense systems. The Nrf2-Keap1 pathway is a key regulator of the antioxidant response. Under conditions of oxidative stress, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the transcription of antioxidant enzymes. Some studies on other phthalates suggest that they can interfere with this pathway, potentially impairing the cell's ability to counteract oxidative damage.[13]

DEP-induced oxidative stress and the Nrf2-Keap1 pathway.

Effects on Testosterone Synthesis

Some studies have indicated that DEP can lead to a reduction in testosterone levels.[1] This may be due to direct effects on the Leydig cells in the testes. The biosynthesis of testosterone is a multi-step enzymatic process starting from cholesterol. Phthalates can interfere with the expression and activity of key steroidogenic enzymes such as StAR, CYP11A1, 3β-HSD, and CYP17A1.[3]

Inhibition of testosterone synthesis pathway by DEP.

Experimental Protocols

Two-Generation Reproductive Toxicity Study in Rats (Based on Fujii et al., 2005)

• Test System: Wistar rats.

• Administration: DEP was administered in the diet at concentrations of 0, 600, 3000, and 15000 ppm.

• F0 Generation: Parental animals were exposed to the treated diet for a pre-mating period, during mating, gestation, and lactation.

• F1 Generation: Offspring were selected from the F0 generation and were continued on the same dietary concentrations. They were subsequently mated to produce the F2 generation.

• Endpoints Evaluated:

  • Parental Animals (F0 and F1): Clinical signs, body weight, food consumption, reproductive performance (mating, fertility, gestation length), organ weights (liver, reproductive organs), histopathology of reproductive organs, and serum testosterone levels.

  • Offspring (F1 and F2): Viability, sex ratio, body weight gain, physical development (e.g., vaginal opening), and reproductive organ development.

• Workflow Diagram:

  Workflow for a two-generation reproductive toxicity study.

In Vitro Assessment of Estrogenic Activity in Breast Cancer Cells (Based on Fiocchetti et al., 2021)

• Test System: Human breast cancer cell line (e.g., MCF-7), which is estrogen receptor-positive.

• Treatment: Cells are cultured in appropriate media and treated with various concentrations of DEP, with 17β-estradiol (E2) as a positive control and a vehicle control (e.g., DMSO).

• Endpoints and Assays:

  • ERα Activation:

    • Western Blot: To measure the phosphorylation of ERα at Serine 118 and total ERα protein levels.

    • Competitive Binding Assay: To determine if DEP directly binds to ERα.

  • Downstream Signaling:

    • Western Blot: To assess the phosphorylation of key signaling proteins like AKT and ERK1/2.

  • Cell Proliferation:

    • MTT Assay or Cell Counting: To measure the rate of cell proliferation.

    • Flow Cytometry: To analyze the cell cycle distribution (G1, S, G2/M phases).

• Workflow Diagram:

  Workflow for in vitro assessment of estrogenic activity.

In Vitro Cytotoxicity and Oxidative Stress Assessment in HepG2 Cells (General Protocol)

• Test System: Human hepatoma cell line (HepG2).

• Treatment: Cells are exposed to a range of DEP concentrations for various time points (e.g., 24, 48, 72 hours).

• Endpoints and Assays:

  • Cytotoxicity:

    • MTT or WST-1 Assay: To measure cell viability based on mitochondrial activity.

    • LDH Assay: To measure lactate (B86563) dehydrogenase release as an indicator of membrane damage.

  • Oxidative Stress:

    • DCFH-DA Assay: To measure intracellular reactive oxygen species (ROS) production.

    • TBARS Assay: To quantify lipid peroxidation.

    • Antioxidant Enzyme Assays: To measure the activity of enzymes like superoxide (B77818) dismutase (SOD) and catalase (CAT).

    • qRT-PCR and Western Blot: To analyze the expression of genes and proteins in the Nrf2-Keap1 pathway.

• Workflow Diagram:

  Workflow for in vitro cytotoxicity and oxidative stress assessment.

Conclusion

The toxicological profile of Diethyl Phthalate is complex, with evidence pointing towards effects on the liver, kidneys, and the reproductive system. While DEP exhibits low acute toxicity, chronic exposure, particularly at higher doses, can lead to adverse outcomes. The mechanisms underlying DEP's toxicity are multifaceted, involving endocrine disruption through indirect activation of estrogen receptor signaling and the induction of oxidative stress. Further research is warranted to fully elucidate the carcinogenic potential of DEP and to better understand the dose-response relationships for its various toxicological endpoints, especially at levels relevant to human exposure. This guide provides a solid foundation for researchers and professionals to understand the current state of knowledge on DEP toxicology and to design future studies to address the remaining knowledge gaps.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. breastcanceruk.org.uk [breastcanceruk.org.uk]
• 3. Inhibitors of Testosterone Biosynthetic and Metabolic Activation Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Peculiar Estrogenicity of Diethyl Phthalate: Modulation of Estrogen Receptor α Activities in the Proliferation of Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diethyl Phthalate (Cicads 52, 2003) [inchem.org]
• 6. The phthalate DEHP modulates the estrogen receptors α and β increasing lactotroph cell population in female pituitary glands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Effects of Di-(2-ethylhexyl) Phthalate (DEHP) in Testosterone Synthesis and Its Molecular Mechanisms in the Fetal Testis of Male Mouse by Organ Culture in vitro [jsu-mse.com]
• 8. lib3.dss.go.th [lib3.dss.go.th]
• 9. lib3.dss.go.th [lib3.dss.go.th]
• 10. cris.unibo.it [cris.unibo.it]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | The Production of Testosterone and Gene Expression in Neonatal Testes of Rats Exposed to Diisoheptyl Phthalate During Pregnancy is Inhibited [frontiersin.org]

The Metabolic Journey of Diethyl Phthalate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl phthalate (B1215562) (DEP), a ubiquitous plasticizer and common ingredient in consumer products, is subject to extensive metabolic transformation upon entering the human body. Understanding its metabolic fate is crucial for assessing exposure, predicting potential toxicity, and informing risk assessment. This technical guide provides an in-depth overview of the absorption, distribution, metabolism, and excretion (ADME) of DEP. It summarizes key quantitative toxicokinetic parameters, details prevalent experimental methodologies for its study, and visualizes the core metabolic and signaling pathways involved.

Introduction

Diethyl phthalate (DEP) is a short-chain dialkyl phthalate ester widely used as a plasticizer in a variety of polymers and as a solvent or fixative in personal care products such as cosmetics, perfumes, and lotions[1]. Due to its widespread use, human exposure to DEP is common and occurs through multiple routes, including dermal absorption, inhalation, and oral ingestion[1][2]. Once absorbed, DEP is rapidly metabolized, and it is the resulting metabolites that are often associated with potential adverse health effects, including endocrine disruption[3][4]. Therefore, a thorough understanding of its metabolic pathway is paramount for toxicological and pharmaceutical research.

Absorption, Distribution, Metabolism, and Excretion (ADME)

The toxicokinetics of DEP are characterized by rapid absorption, wide distribution, extensive metabolism, and efficient excretion.

Absorption

DEP can be absorbed through the skin, lungs, and gastrointestinal tract. Dermal absorption is a significant route of exposure, particularly from personal care products[1][2]. Studies have shown that DEP can readily permeate the skin[5]. Inhalation of DEP vapors and aerosols, as well as oral ingestion of contaminated food and water, also contribute to systemic exposure[1][6].

Distribution

Following absorption, DEP is distributed throughout the body. Animal studies in rats have shown that the highest concentrations of DEP are found in the kidney and liver[1][7]. The tissue to plasma partition coefficient for DEP was found to be highest in the kidney (16.72) and liver (10.04)[7]. While DEP is widely distributed, it does not appear to bioaccumulate significantly in tissues, with trace amounts observed 24 hours after administration[6].

Metabolism

The metabolism of DEP is a rapid and efficient two-phase process.

Phase I: Hydrolysis

The initial and primary metabolic step is the hydrolysis of one of the ethyl ester linkages of DEP to form its monoester, monoethyl phthalate (MEP)[6][8]. This reaction is catalyzed by non-specific esterases, such as pancreatic cholesterol esterase, present in various tissues including the intestines and liver[8]. MEP is the major and most abundant metabolite of DEP found in the body and is considered a reliable biomarker of DEP exposure[3][4].

Phase II: Glucuronidation

Following its formation, MEP can undergo Phase II conjugation, primarily with glucuronic acid, to form MEP-glucuronide[6][9]. This reaction is catalyzed by UDP-glucuronosyltransferases (UGTs) and increases the water solubility of the metabolite, facilitating its excretion[10]. While glucuronidation is a common pathway for many phthalate monoesters, a significant portion of MEP is excreted in its free, unconjugated form[6][11]. In humans, approximately 71% of the total MEP excreted in urine is in the form of the free monoester[6].

Further oxidative metabolism of MEP is considered a minor pathway for short-chain phthalates like DEP compared to their long-chain counterparts[10]. Phthalic acid has been detected as a minor metabolite in urine[6].

Excretion

DEP and its metabolites are rapidly excreted from the body, primarily in the urine[1][6]. In rats, over 90% of an administered oral dose of DEP is excreted in the urine within 48 hours, with the majority eliminated in the first 24 hours[6]. The primary urinary metabolite is MEP, with smaller amounts of phthalic acid and unchanged DEP also detected[6]. The elimination half-life of DEP in rats is short, in the range of 1.30-1.34 hours[7]. In humans, the excretion of MEP also peaks within hours of exposure[12].

Quantitative Toxicokinetic Data

The following tables summarize key quantitative parameters related to the toxicokinetics of DEP and its primary metabolite, MEP, primarily from rat studies. Human data is more limited and often derived from physiologically based pharmacokinetic (PBPK) models.

Table 1: Pharmacokinetic Parameters of Diethyl Phthalate (DEP) in Rats

Parameter	Value	Species	Route of Administration	Reference
Half-life (t½)	1.30 - 1.34 h	Rat	Intravenous	[7]
Clearance	11.76 ± 0.08 L/h/kg	Rat	Intravenous	[7]

Table 2: Tissue to Plasma Partition Coefficients of Diethyl Phthalate (DEP) and Monoethyl Phthalate (MEP) in Rats

Tissue	DEP Partition Coefficient	MEP Partition Coefficient	Reference
Kidney	16.72	< 1	[7]
Liver	10.04	2.18	[7]
Spleen	1.35	< 1	[7]
Adipose	1.18	< 1	[7]
Other Tissues	< 1	< 1	[7]

Experimental Protocols

Quantification of Monoethyl Phthalate (MEP) in Urine by HPLC-MS/MS

This protocol describes a common method for the analysis of MEP in human urine, incorporating enzymatic hydrolysis, solid-phase extraction, and detection by high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

4.1.1. Materials and Reagents

• MEP analytical standard

• MEP-d4 (or other suitable isotope-labeled internal standard)

• β-glucuronidase (from E. coli)

• Ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 6.5)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid-phase extraction (SPE) cartridges (e.g., C18)

4.1.2. Sample Preparation

• Sample Thawing and Spiking: Thaw frozen urine samples to room temperature. Vortex to ensure homogeneity. To a 1 mL aliquot of urine, add the internal standard (e.g., MEP-d4) to a final concentration of 10 ng/mL.

• Enzymatic Hydrolysis: Add 250 µL of 1 M ammonium acetate buffer (pH 6.5) to the urine sample. Add 10 µL of β-glucuronidase solution. Vortex gently and incubate at 37°C for 2 hours to deconjugate MEP-glucuronide.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of ultrapure water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with 3 mL of water to remove interferences.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analytes with 3 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

4.1.3. HPLC-MS/MS Analysis

• HPLC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient program to separate MEP from other components.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the precursor and product ion transitions for MEP and its internal standard.

In Vitro Metabolism of DEP in Liver Microsomes

This protocol provides a general workflow for studying the metabolism of DEP using liver microsomes.

4.2.1. Materials and Reagents

• DEP

• Rat or human liver microsomes

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (for quenching)

• MEP standard for quantification

4.2.2. Incubation Procedure

• Prepare a reaction mixture containing liver microsomes (e.g., 0.5 mg/mL protein), phosphate buffer, and the NADPH regenerating system.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding DEP (at various concentrations to determine kinetics) dissolved in a suitable solvent (e.g., methanol, ensuring the final solvent concentration is low, typically <1%).

• Incubate at 37°C with gentle shaking for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Centrifuge the mixture to pellet the protein.

• Analyze the supernatant for the formation of MEP using a validated analytical method such as HPLC-MS/MS.

• Control incubations should be performed without the NADPH regenerating system to assess non-enzymatic degradation.

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Diethyl Phthalate

The primary metabolic pathway of DEP involves a two-step process of hydrolysis followed by glucuronidation.

Caption: Metabolic pathway of Diethyl Phthalate (DEP).

Experimental Workflow for MEP Quantification in Urine

The following diagram illustrates the key steps in the analytical procedure for measuring MEP in urine samples.

Caption: Experimental workflow for MEP quantification in urine.

Interaction with Nuclear Receptors

Phthalate metabolites, including those of DEP, have been shown to interact with nuclear receptors such as Peroxisome Proliferator-Activated Receptor alpha (PPARα), which can lead to downstream effects on lipid metabolism.

Caption: Interaction of MEP with the PPARα signaling pathway.

Conclusion

The metabolic fate of diethyl phthalate is characterized by rapid hydrolysis to its primary metabolite, monoethyl phthalate, followed by efficient urinary excretion, partly as a glucuronide conjugate. The quantitative toxicokinetic data and detailed experimental protocols presented in this guide provide a valuable resource for researchers in the fields of toxicology, pharmacology, and drug development. A comprehensive understanding of DEP's metabolism is essential for accurate exposure assessment and for elucidating the mechanisms of its potential biological effects. Future research should focus on further refining human-relevant kinetic models and exploring the downstream consequences of the interaction of DEP metabolites with cellular signaling pathways.

References

• 1. cpsc.gov [cpsc.gov]
• 2. Exploring a Little-Known Pathway: Dermal Exposure to Phthalates in Indoor Air - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Risk assessment for humans using physiologically based pharmacokinetic model of diethyl phthalate and its major metabolite, monoethyl phthalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HEALTH EFFECTS - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. Simultaneous determination of diethyl phthalate and its major metabolite, monoethyl phthalate, in rat plasma, urine, and various tissues collected from a toxicokinetic study by ultrahigh performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Diethyl phthalate - Wikipedia [en.wikipedia.org]
• 9. A physiologically based pharmacokinetic model of diethyl phthalates in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Glucuronidation patterns of common urinary and serum monoester phthalate metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Excretion of Urinary Metabolites of the Phthalate Esters DEP and DEHP in 16 Volunteers after Inhalation and Dermal Exposure - PubMed [pubmed.ncbi.nlm.nih.gov]

Diethyl Phthalate-d10: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Diethyl phthalate-d10 (DEP-d10). The information presented is critical for ensuring the isotopic and chemical integrity of this standard, which is essential for accurate quantitative analysis in research and drug development. While specific long-term stability data for the deuterated form is not extensively published, this guide synthesizes information from general best practices for deuterated standards and specific data available for its non-deuterated analog, Diethyl Phthalate (B1215562) (DEP).

Core Stability and Storage Recommendations

Proper handling and storage are paramount to maintaining the quality of Diethyl phthalate-d10. The primary concerns are preventing chemical degradation and hydrogen-deuterium (H-D) exchange, which can compromise the isotopic purity of the standard.

Storage Conditions:

To ensure long-term stability, Diethyl phthalate-d10 should be stored under controlled conditions. General best practices for deuterated standards suggest a tiered approach to temperature based on the intended duration of storage.[1][2][3]

Parameter	Recommendation	Rationale
Temperature	Short-term (weeks): 4°CLong-term (months to years): -20°C or colder	Minimizes chemical degradation and reduces the rate of potential H-D exchange.[1][3][4]
Light Exposure	Store in amber vials or in the dark.[1][2]	Protects against photodegradation, as many organic compounds are light-sensitive.
Atmosphere	Store in a dry, inert atmosphere (e.g., under argon or nitrogen).[1][2][5]	Minimizes exposure to atmospheric moisture, which can lead to H-D exchange.[2]
Container	Tightly sealed containers with PTFE-lined caps. Single-use ampoules are ideal for minimizing contamination.[2]	Prevents contamination from environmental factors and leaching from container materials.
Form	Solid/neat form is preferable for long-term storage over solutions.	Reduces interactions with solvents that could lead to degradation or H-D exchange.

Stability Profile

Diethyl phthalate is generally a stable compound, and its deuterated analog is expected to exhibit similar chemical stability.[6] However, certain conditions can lead to its degradation.

Chemical Stability:

• Incompatibilities: Diethyl phthalate is incompatible with strong oxidizing agents, strong acids, and alkalies.[7][8] Contact with these substances can lead to rapid degradation. It may also attack some forms of plastic.[8]

• Hydrolysis: Under alkaline conditions, DEP undergoes hydrolysis to form monoethyl phthalate and subsequently phthalic acid.[7][9] A second-order rate constant of 2.5 x 10⁻² M⁻¹sec⁻¹ has been reported for the hydrolysis of DEP at 30°C and pH 8.[7] At 30°C, the hydrolysis half-life is reported to be 8.8 years at pH 9.[7] While the C-D bond is slightly stronger than the C-H bond, similar susceptibility to hydrolysis should be assumed for DEP-d10 under basic conditions.

• Photodegradation: Diethyl phthalate itself does not strongly absorb UV light above 300 nm and its direct photodegradation is slow.[10] However, the degradation can be significantly enhanced in the presence of hydroxyl radicals, for example, through a photochemically-enhanced Fenton reaction (UV/H₂O₂/Fe²⁺) or with a TiO₂ photocatalyst.[10][11][12] In one study, the highest degradation percentage (75.8%) of DEP was observed within 120 minutes at pH 3 in a UV/H₂O₂/Fe²⁺ system.[11]

Isotopic Stability:

The primary concern for deuterated standards is isotopic exchange. For Diethyl phthalate-d10, where the deuterium (B1214612) atoms are on the aromatic ring, the risk of H-D exchange under normal storage conditions in aprotic solvents is low. However, the risk increases under the following conditions:

• Protic Solvents: Avoid storing in protic solvents, especially water, for extended periods.

• Acidic or Basic Conditions: These conditions can catalyze H-D exchange.[1][3] Solutions should be maintained at a near-neutral pH.

Degradation Pathways

The known degradation pathways for Diethyl Phthalate are expected to be analogous for Diethyl phthalate-d10.

Hydrolytic and Biodegradation Pathway

The primary pathway for the breakdown of DEP in the environment is through the sequential hydrolysis of the two ethyl ester groups. This process can be mediated by microorganisms in soil and water.[9]

Caption: Hydrolytic degradation pathway of Diethyl Phthalate-d10.

Oxidative Degradation Pathway (Ozonation)

In aqueous solutions, ozonation leads to the degradation of DEP through two main pathways: hydrolysis of the ethyl chains and hydroxylation of the aromatic ring.

Caption: Oxidative degradation pathways of Diethyl Phthalate-d10 during ozonation.

Experimental Protocols

Detailed experimental protocols should be validated for the specific matrix and analytical instrumentation being used. Below are generalized protocols for the preparation of standards and for analysis.

Protocol 1: Preparation of Stock and Working Solutions

This protocol outlines the general steps for preparing stock and working solutions of Diethyl phthalate-d10.

Materials:

• Diethyl phthalate-d10 (neat or solid)

• High-purity aprotic solvent (e.g., methanol, acetonitrile, ethyl acetate)

• Class A volumetric flasks

• Calibrated analytical balance

• Amber glass vials with PTFE-lined caps

Procedure:

• Equilibration: Allow the container of Diethyl phthalate-d10 to equilibrate to room temperature before opening to prevent condensation.[3]

• Weighing: In a dry and inert atmosphere (e.g., a glove box), accurately weigh the required amount of the standard.

• Dissolution: Quantitatively transfer the weighed standard to a Class A volumetric flask. Add a small amount of the chosen solvent to dissolve the standard completely.

• Dilution: Once dissolved, dilute the solution to the mark with the same solvent.

• Mixing: Stopper the flask and mix thoroughly by inverting it multiple times.

• Storage: Transfer the stock solution to a labeled amber vial, seal tightly, and store at -20°C for long-term use.[3]

• Working Solution Preparation: Prepare working solutions by diluting the stock solution with the appropriate solvent to the desired concentration. It is recommended to prepare fresh working solutions regularly.

Caption: Workflow for preparing Diethyl Phthalate-d10 stock solution.

Protocol 2: General Analytical Method by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a common and effective method for the quantification of Diethyl phthalate-d10.

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (MSD)

• Appropriate GC column (e.g., VF-Xms or similar)

Sample Preparation:

• Liquid-Liquid Extraction (LLE): For aqueous samples, an LLE procedure can be used. A common approach involves extracting the sample with a suitable solvent like cyclohexane/ethyl acetate.

• Internal Standard Spiking: Spike the unknown samples, calibration standards, and quality controls with a known concentration of Diethyl phthalate-d10 working solution.

GC-MS Parameters (Example):

• Injection: 1 µL, splitless mode

• Inlet Temperature: 250°C

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Oven Program: 100°C (hold 1 min), ramp at 5°C/min to 270°C, then ramp at 10°C/min to 320°C (hold 10 min)

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 225°C

• MS Detection: Selected Ion Monitoring (SIM) mode for target ions of Diethyl phthalate-d10.

Important Considerations:

• Contamination Control: Phthalates are common laboratory contaminants. All glassware must be thoroughly cleaned (e.g., rinsed with acetone (B3395972) and baked at a high temperature). Reagents and solvents should be checked for phthalate contamination.[5]

• Method Validation: The analytical method should be fully validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) in the matrix of interest.

This guide provides a framework for the proper handling, storage, and analysis of Diethyl phthalate-d10. Adherence to these guidelines will help ensure the integrity of the standard and the reliability of the resulting analytical data. Always refer to the manufacturer's certificate of analysis for specific recommendations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Diethyl Phthalate (DEP): Solvent Characteristics, Fragrance Uses & Regulations - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 7. Diethyl phthalate | 84-66-2 [chemicalbook.com]
• 8. oxfordlabchem.com [oxfordlabchem.com]
• 9. Diethyl phthalate - Wikipedia [en.wikipedia.org]
• 10. deswater.com [deswater.com]
• 11. Oxidative degradation of diethyl phthalate by photochemically-enhanced Fenton reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Diethyl Phthalate by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction Diethyl phthalate (B1215562) (DEP) is a widely used plasticizer found in a vast array of consumer products, leading to its ubiquitous presence in the environment. Due to potential health concerns, including endocrine disruption, sensitive and reliable methods for its quantification are crucial.[1][2] The analysis of phthalates is notoriously challenging due to background contamination from laboratory equipment and solvents.[3][4][5] The use of a stable isotope-labeled internal standard, such as Diethyl phthalate-d10 (DEP-d10), is essential for accurate and precise quantification. This internal standard mimics the chemical behavior of the native analyte during sample preparation and ionization, correcting for matrix effects and variations in extraction recovery.

This application note details a robust LC-MS/MS method for the sensitive detection and quantification of Diethyl Phthalate, employing DEP-d10 as an internal standard. The protocol covers sample preparation, chromatographic separation, and mass spectrometric detection parameters.

Experimental Protocols

1. Safety Precautions and Contamination Control Due to the prevalence of phthalates, stringent measures must be taken to avoid sample contamination.

• Glassware: Use exclusively glass volumetric flasks, pipettes, and vials. All glassware should be thoroughly cleaned, rinsed with a high-purity solvent like acetone, and baked at a high temperature (e.g., 220°C) for at least 5 hours.[6]

• Reagents: Utilize high-purity, LC-MS grade solvents (e.g., methanol (B129727), water, acetonitrile).[7] All reagents should be screened for potential phthalate contamination.

• Lab Environment: Avoid using plastic materials (e.g., pipette tips, containers) wherever possible during sample and standard preparation.[7]

2. Reagents and Standards

• Diethyl phthalate (DEP) standard (≥99.5% purity)

• Diethyl phthalate-d10 (DEP-d10) internal standard (IS) (≥98% purity)

• LC-MS grade methanol

• LC-MS grade water

• LC-MS grade acetonitrile

• Ammonium acetate (B1210297) or Formic acid (for mobile phase modification)[8][9]

3. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Separately prepare stock solutions of DEP and DEP-d10 by dissolving the appropriate amount of each standard in methanol.[8]

• Intermediate & Working Standards: Prepare a series of working standard solutions by serially diluting the DEP stock solution with methanol to create a calibration curve (e.g., 1 to 100 ng/mL).[7]

• Internal Standard Spiking Solution: Prepare a working solution of DEP-d10 in methanol at a fixed concentration (e.g., 50 ng/mL). This solution will be added to all calibration standards and unknown samples.

4. Sample Preparation (Liquid-Liquid Extraction) This protocol is a general guideline for liquid samples such as beverages or water. Solid samples require an initial extraction step.[6][10]

• Transfer 1 mL of the liquid sample into a clean glass test tube.

• Spike the sample with a known volume of the DEP-d10 internal standard working solution.

• Add 2 mL of an extraction solvent (e.g., n-hexane or dichloromethane).[3]

• Vortex the mixture vigorously for 1-2 minutes.

• Centrifuge the sample to achieve phase separation (e.g., 3500 rpm for 10 minutes).[7][10]

• Carefully transfer the organic layer to a new glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume (e.g., 0.5 mL) of the initial mobile phase (e.g., 50:50 methanol:water).

• Transfer the final solution to an autosampler vial for LC-MS/MS analysis.

5. LC-MS/MS Instrumental Conditions The following parameters provide a starting point and should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Recommended Condition
LC System	UPLC/HPLC System[7][8]
Column	C18 Reverse-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)[8][10]
Mobile Phase A	Water with 0.1% Formic Acid or 10 mM Ammonium Acetate[7][8]
Mobile Phase B	Methanol or Acetonitrile with 0.1% Formic Acid[8][9]
Flow Rate	0.4 - 0.5 mL/min[10]
Column Temperature	25 - 40 °C[8][10]
Injection Volume	5 - 10 µL[10]

| Gradient | Start at 40-50% B, ramp to 99% B over 5-8 minutes, hold, and re-equilibrate.[8] |

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Recommended Condition
MS System	Triple Quadrupole Mass Spectrometer[7][10]
Ionization Mode	Electrospray Ionization, Positive (ESI+)[7][8]
Capillary Voltage	0.5 - 3.0 kV[8]
Source Temperature	150 °C[8]
Desolvation Temp.	500 °C[8]
Desolvation Gas Flow	1000 L/hr[8]

| Acquisition Mode | Multiple Reaction Monitoring (MRM)[7][8] |

Data Presentation: MRM Transitions

The following table summarizes the optimized Multiple Reaction Monitoring (MRM) transitions for Diethyl Phthalate (DEP) and its deuterated internal standard (DEP-d10). The primary transition used for quantification is shown in bold. Collision energies (CE) and other compound-dependent parameters should be optimized for the specific mass spectrometer being used.

Table 3: Optimized MRM Transitions for DEP and DEP-d10 (Internal Standard)

Compound	Precursor Ion (Q1) [m/z]	Product Ion (Q3) [m/z]	Dwell Time (ms)	Collision Energy (CE)
Diethyl Phthalate (DEP)	223.1	149.0	100-150	Instrument Dependent
	223.1	177.1	100-150	Instrument Dependent
Diethyl Phthalate-d10 (IS)	233.2	149.0	100-150	Instrument Dependent
	233.2	181.1*	100-150	Instrument Dependent

Note: The m/z 181.1 product ion for DEP-d10 corresponds to the neutral loss of deuterated ethanol (B145695) and is a theoretical value that requires empirical optimization. The common fragment m/z 149.0 (protonated phthalic anhydride) is highly specific and robust.[7][11]

Workflow Visualization

The diagram below illustrates the complete analytical workflow from sample receipt to final data analysis.

Caption: Experimental workflow for DEP analysis using LC-MS/MS.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of Diethyl Phthalate using LC-MS/MS with Diethyl phthalate-d10 as an internal standard. The methodology, including stringent contamination control, robust sample preparation, and optimized instrumental parameters, ensures high sensitivity, accuracy, and reproducibility.[7][8][10] The use of a deuterated internal standard is critical for mitigating matrix effects and achieving reliable quantification in complex matrices, making this method suitable for a wide range of research and drug development applications.

References

• 1. s4science.at [s4science.at]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. scispace.com [scispace.com]
• 6. Chemical Analysis and Risk Assessment of Diethyl Phthalate in Alcoholic Beverages with Special Regard to Unrecorded Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sciex.com [sciex.com]
• 8. waters.com [waters.com]
• 9. mdpi.com [mdpi.com]
• 10. agilent.com [agilent.com]
• 11. irbnet.de [irbnet.de]

Application Note: Quantitative Analysis of Phthalates Using Diethyl Phthalate-d10 as an Internal Standard by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[1][2] They are found in a vast array of consumer and industrial products, including food packaging, medical devices, toys, and personal care products.[2] Due to their weak chemical bonds with the polymer matrix, phthalates can easily leach into the environment, leading to widespread human exposure through ingestion, inhalation, and dermal contact.[1][2] Growing concerns over their potential as endocrine disruptors and their association with various health issues have led to regulations and the need for sensitive and reliable analytical methods for their quantification.[2][3]

This application note details a robust and accurate method for the quantitative analysis of common phthalates in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with Diethyl phthalate-d10 (DEP-d10) as an internal standard. The use of a deuterated internal standard is critical for correcting variations in sample preparation and instrument response, ensuring high precision and accuracy.

Principle of the Method

The quantitative analysis is based on the principle of isotope dilution mass spectrometry. A known amount of a deuterated internal standard, Diethyl phthalate-d10, which is chemically similar to the target analytes but has a different mass, is added to each sample, blank, and calibration standard at the beginning of the sample preparation process.

During sample extraction, cleanup, and instrumental analysis, any loss of analyte will be accompanied by a proportional loss of the internal standard. The target phthalates are separated chromatographically using a GC and detected by an MS. Quantification is achieved by measuring the ratio of the response of the native analyte to the response of the deuterated internal standard and plotting this ratio against the concentration of the analyte in the calibration standards. This method effectively compensates for matrix effects and variations in extraction efficiency.

Below is a diagram illustrating the logic of using an internal standard for accurate quantification.

Caption: Logic of Internal Standard Calibration.

Experimental Protocols

1. Reagents and Materials

• Solvents: HPLC or pesticide residue grade n-hexane, acetone, dichloromethane, and methanol (B129727). Ensure solvents are tested for phthalate contamination before use.[4]

• Standards: High-purity certified reference standards of target phthalates.

• Internal Standard: Diethyl phthalate-d10 (DEP-d10).

• Glassware: All glassware should be meticulously cleaned and heat-treated (e.g., at 400°C for at least 2 hours) to eliminate potential phthalate contamination.[4] Avoid using any plastic materials during sample preparation.[4][5]

2. Standard Solutions Preparation

• Stock Solutions (1000 mg/L): Prepare individual stock solutions by accurately weighing the pure standard of each phthalate and DEP-d10 and dissolving in n-hexane in a volumetric flask.[6]

• Intermediate Standard Mixture (10 mg/L): Prepare a mixed solution of all target phthalates by diluting the stock solutions with n-hexane.[6]

• Internal Standard Spiking Solution (10 mg/L): Prepare a separate solution of DEP-d10.

• Calibration Standards: Prepare a series of calibration standards (e.g., 5, 10, 20, 50, 100, 200 µg/L) by diluting the intermediate standard mixture.[6] Spike each calibration standard with a constant concentration of the DEP-d10 internal standard spiking solution.

3. Sample Preparation Protocol (Liquid-Liquid Extraction for Aqueous Samples)

This protocol is adapted for aqueous samples like beverages or water.[6]

• Spiking: Transfer 5 mL of the liquid sample into a 15 mL glass centrifuge tube. Add a precise volume (e.g., 10 µL) of the internal standard solution (DEP-d10).[6]

• Pre-treatment: Add 1.5 mL of methanol and vortex the mixture.[6]

• Extraction: Transfer the mixture to a glass separatory funnel. Add 15 mL of n-hexane, shake vigorously for 5-7 minutes, and then allow the layers to separate for 5 minutes.[6]

• Emulsion Removal: If an emulsion forms, add a small amount of 10% NaCl solution to break it.[6]

• Collection: Carefully collect the organic (n-hexane) layer into a clean glass flask.

• Repeat Extraction: Repeat the extraction process (steps 3-5) with a fresh aliquot of n-hexane to ensure complete recovery. Combine the organic extracts.[6]

• Concentration: The combined extract can be concentrated if necessary under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Analysis

The following parameters provide a starting point and may require optimization for specific instruments and applications.[4][7][8]

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[7]
Injector	Splitless mode, 280°C[8]
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.0 mL/min[4][7]
Oven Program	Initial 80°C for 2 min, ramp at 8°C/min to 210°C (hold 5 min), then ramp at 20°C/min to 250°C (hold 5 min)[8]
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI), 70 eV[4]
Source Temperature	250°C[4]
Transfer Line Temp.	300°C[4]
Acquisition Mode	Selected Ion Monitoring (SIM)

Data Presentation

Table 1: Target Phthalates and Internal Standard

Compound Name	Abbreviation	CAS Number
Dimethyl phthalate	DMP	131-11-3
Diethyl phthalate	DEP	84-66-2
Di-n-butyl phthalate	DBP	84-74-2
Diisobutyl phthalate	DIBP	84-69-5
Benzyl butyl phthalate	BBP	85-68-7
Di(2-ethylhexyl) phthalate	DEHP	117-81-7
Di-n-octyl phthalate	DNOP	117-84-0
Internal Standard
Diethyl phthalate-d10	DEP-d10	93952-12-6

Table 2: GC-MS SIM Mode Parameters

Note: Ions should be confirmed empirically on the specific instrument used.

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
DMP	163	194	77
DEP	149	177	121
DEP-d10 (IS)	154	181	126
DIBP	149	205	57
DBP	149	223	104
BBP	149	91	206
DEHP	149	167	279
DNOP	149	279	113

Table 3: Typical Method Performance Data

The following data are representative of what can be achieved with this methodology.[6]

Parameter	Value
Linearity (r²)	> 0.996
Limit of Detection (LOD)	0.5 - 1.0 ng/L
Limit of Quantification (LOQ)	1.5 - 3.0 ng/L
Repeatability (RSDr)	2.7 - 9.1%
Within-lab Reproducibility (RSDwr)	3.4 - 14.3%
Trueness (Recovery)	91.5 - 118.1%

Experimental Workflow Visualization

The diagram below outlines the complete workflow for the quantitative analysis of phthalates using the described protocol.

Caption: Phthalate Analysis Experimental Workflow.

References

• 1. agilent.com [agilent.com]
• 2. Phthalate Exposure: From Quantification to Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. oiv.int [oiv.int]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gcms.cz [gcms.cz]
• 8. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]

Application Note: High-Sensitivity Analysis of Phthalates in Water Samples Using Diethyl Phthalate-d10 as an Internal Standard

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of synthetic chemicals extensively used as plasticizers to enhance the flexibility and durability of various plastic products. Their widespread use in consumer goods, food packaging, and industrial materials has led to their ubiquitous presence in the environment, including water sources. Due to their potential endocrine-disrupting properties and other adverse health effects, regulatory bodies worldwide have established maximum permissible levels for certain phthalates in drinking water and environmental waters.

Accurate and precise quantification of phthalates in complex matrices like water can be challenging due to potential analyte loss during sample preparation and matrix-induced signal suppression or enhancement during analysis. The use of a stable isotope-labeled internal standard, such as Diethyl phthalate-d10 (DEP-d10), in an isotope dilution mass spectrometry (IDMS) approach is the gold standard for overcoming these challenges.[1] DEP-d10, being chemically identical to its native counterpart, co-elutes and experiences the same matrix effects, allowing for reliable correction of analytical variability.

This application note provides a detailed protocol for the determination of trace levels of phthalates in water samples using Solid-Phase Extraction (SPE) followed by Gas Chromatography-Mass Spectrometry (GC-MS) with Diethyl phthalate-d10 as an internal standard.

Principle

A known amount of Diethyl phthalate-d10 is spiked into the water sample prior to any sample preparation steps. The phthalates, including the native analytes and the deuterated internal standard, are then extracted and concentrated from the water matrix using a solid-phase extraction (SPE) cartridge. The eluate is subsequently analyzed by GC-MS operated in the Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. The ratio of the peak area of the native phthalate to the peak area of the corresponding deuterated internal standard is used for quantification, effectively compensating for any analyte losses during sample processing and instrumental analysis.[1]

Experimental Workflow

Caption: Workflow for the analysis of phthalates in water samples.

Materials and Reagents

• Solvents: Dichloromethane (B109758), Acetone, Hexane (B92381), Methanol (B129727) (Pesticide residue grade or equivalent).

• Reagents: Sodium sulfate (B86663) (anhydrous, analytical grade), Reagent water (Type I).

• Standards: Native phthalate standards (e.g., Dimethyl phthalate, Diethyl phthalate, Dibutyl phthalate, Benzyl butyl phthalate, Di(2-ethylhexyl) phthalate), Diethyl phthalate-d10 (≥98% isotopic purity).

• Solid-Phase Extraction (SPE) Cartridges: C18 or other suitable reversed-phase cartridges.

• Glassware: Volumetric flasks, pipettes, graduated cylinders, conical tubes, and autosampler vials with PTFE-lined septa. All glassware should be scrupulously cleaned and rinsed with solvent to avoid phthalate contamination.

Experimental Protocols

Standard Preparation

• Stock Standard Solution (1000 µg/mL): Prepare individual stock solutions of each native phthalate and Diethyl phthalate-d10 in a suitable solvent like hexane or acetone.

• Working Standard Solution (e.g., 10 µg/mL): Prepare a mixed working standard solution containing all native phthalates of interest by diluting the stock solutions.

• Internal Standard Spiking Solution (e.g., 1 µg/mL): Prepare a spiking solution of Diethyl phthalate-d10. The concentration should be chosen to yield a response comparable to the target analytes in the samples.

• Calibration Standards: Prepare a series of calibration standards by adding varying amounts of the working standard solution and a fixed amount of the internal standard spiking solution to a final volume with solvent.

Sample Preparation (Solid-Phase Extraction)

• Sample Collection: Collect water samples in pre-cleaned glass bottles with PTFE-lined caps. Store at 4°C until extraction.

• Internal Standard Spiking: To a 500 mL water sample, add a known amount (e.g., 100 µL) of the Diethyl phthalate-d10 spiking solution. Mix thoroughly.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of reagent water. Do not allow the cartridge to go dry.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of reagent water to remove any interfering substances. Dry the cartridge under vacuum for 10-15 minutes.

• Analyte Elution: Elute the retained phthalates from the cartridge with a suitable solvent, such as 10 mL of dichloromethane or acetone.

• Eluate Concentration: Pass the eluate through a small column of anhydrous sodium sulfate to remove any residual water. Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Sample Analysis: Transfer the concentrated extract to an autosampler vial for GC-MS analysis.

GC-MS Analysis

The following are typical GC-MS parameters. These should be optimized for the specific instrument and column used.

Parameter	Value
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Initial temperature 60°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.
Mass Spectrometer
Ionization Mode	Electron Impact (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

The following table provides suggested quantification and qualifier ions for selected phthalates and Diethyl phthalate-d4 (as a proxy for d10).[2] These ions should be confirmed on the user's instrument.

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (DMP)	163	194	77
Diethyl phthalate (DEP)	149	177	222
Diethyl phthalate-d10 (IS)	153	181	226
Dibutyl phthalate (DBP)	149	223	205
Benzyl butyl phthalate (BBP)	149	91	206
Di(2-ethylhexyl) phthalate (DEHP)	149	167	279

Data Presentation

The following table summarizes typical performance data for the analysis of phthalates in water using an isotope dilution GC-MS method. Actual performance may vary depending on the specific matrix and instrumentation.

Analyte	Limit of Detection (LOD) (ng/L)	Limit of Quantification (LOQ) (ng/L)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Dimethyl phthalate (DMP)	10	30	95 - 105	< 10
Diethyl phthalate (DEP)	5	15	98 - 108	< 10
Dibutyl phthalate (DBP)	20	60	90 - 110	< 15
Benzyl butyl phthalate (BBP)	25	75	85 - 115	< 15
Di(2-ethylhexyl) phthalate (DEHP)	50	150	80 - 120	< 20

Signaling Pathways and Logical Relationships

The use of an internal standard in quantitative analysis follows a clear logical relationship to ensure data accuracy and precision.

Caption: Logical relationship for quantification using an internal standard.

Conclusion

The use of Diethyl phthalate-d10 as an internal standard in conjunction with solid-phase extraction and GC-MS analysis provides a robust, sensitive, and accurate method for the determination of trace levels of phthalates in water samples. The isotope dilution approach effectively compensates for analytical variability, ensuring high-quality data for environmental monitoring, regulatory compliance, and research applications. The detailed protocol and performance data presented in this application note serve as a valuable resource for researchers, scientists, and drug development professionals involved in the analysis of these important environmental contaminants.

References

• 1. benchchem.com [benchchem.com]
• 2. oiv.int [oiv.int]

Application Notes: Diethyl Ph మనోజ్ 10 (DEP-d10) in Sediment and Soil Analysis

Introduction

Diethyl phthalate (B1215562) (DEP) is a widely used plasticizer and a common environmental contaminant found in soil and sediment.[1] Accurate quantification of DEP in these complex matrices is crucial for environmental monitoring and risk assessment. The use of isotopically labeled internal standards, such as Diethyl phthalate-d10 (DEP-d10), is the gold standard for achieving high accuracy and precision in analytical measurements, particularly when using gas chromatography-mass spectrometry (GC-MS).[2][3] DEP-d10 serves as an internal standard to correct for variations in sample preparation, extraction efficiency, and instrumental response. This document provides detailed application notes and protocols for the use of DEP-d10 in the analysis of DEP in sediment and soil samples.

Principle of the Method

The methodology involves solvent extraction of the target analyte (DEP) and the internal standard (DEP-d10) from the solid matrix, followed by cleanup to remove interfering co-extractives, and subsequent analysis by GC-MS.[4][5] DEP-d10, being chemically identical to DEP but with a different mass, co-elutes with the native analyte. By monitoring specific ions for both the native and the labeled compound, the ratio of their signals can be used to accurately quantify the concentration of DEP in the sample, compensating for any losses during sample processing.

Experimental Protocols

Sample Preparation and Extraction

A robust sample preparation protocol is critical to ensure the efficient extraction of phthalates from complex soil and sediment matrices. The following protocol is a synthesis of established methods such as EPA Method 8061A and other published literature.[5][6][7]

Materials:

• Sediment/soil sample, air-dried and sieved (2 mm)

• Diethyl phthalate-d10 (DEP-d10) standard solution

• Extraction solvent: Acetone/Hexane (B92381) (1:1, v/v), pesticide residue grade

• Anhydrous sodium sulfate (B86663), baked at 400°C for 4 hours

• Centrifuge tubes, glass, with PTFE-lined caps

• Ultrasonic bath or shaker

• Centrifuge

• Concentrator (e.g., rotary evaporator or nitrogen evaporator)

Procedure:

• Weigh 10-30 g of the homogenized soil/sediment sample into a glass centrifuge tube.

• Spike the sample with a known amount of DEP-d10 solution to achieve a concentration comparable to the expected analyte concentration.

• Add 30 mL of the acetone/hexane extraction solvent to the tube.

• Cap the tube tightly and vortex for 1 minute.

• Place the tube in an ultrasonic bath for 15 minutes or on a mechanical shaker for 1 hour.

• Centrifuge the sample at approximately 2000 rpm for 10 minutes to separate the solvent from the solid matrix.

• Carefully decant the supernatant into a clean collection flask.

• Repeat the extraction (steps 3-7) two more times with fresh solvent, combining all the extracts.

• Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

Extract Cleanup (Florisil Chromatography)

Cleanup is often necessary to remove interfering compounds from the sample extract, which can improve the accuracy and sensitivity of the GC-MS analysis.[4][5][8]

Materials:

• Florisil, pesticide residue grade, activated at 130°C for 16 hours

• Glass chromatography column

• Elution solvents: Hexane, Diethyl ether/Hexane (6:94, v/v)

• Concentrator

Procedure:

• Prepare a chromatography column by packing it with 10 g of activated Florisil, topped with 1 cm of anhydrous sodium sulfate.

• Pre-elute the column with 50 mL of hexane and discard the eluate.

• Load the 1 mL concentrated sample extract onto the column.

• Elute the column with 60 mL of hexane. This fraction can be discarded as it typically contains non-polar interferences.

• Elute the column with 100 mL of 6% diethyl ether in hexane. This fraction contains the phthalates.

• Collect the phthalate fraction and concentrate it to a final volume of 1 mL.

GC-MS Analysis

The cleaned-up extract is analyzed by GC-MS in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[2][9]

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a split/splitless injector

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Injector Temperature: 280°C

• Oven Program: Initial temperature 60°C, hold for 2 min; ramp to 280°C at 10°C/min; hold for 10 min.

• Mass Spectrometer: Operated in Electron Ionization (EI) mode

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• SIM Ions:

  • Diethyl Phthalate (DEP): m/z 149 (quantification), 177, 222 (qualifier)

  • Diethyl Phthalate-d10 (DEP-d10): m/z 159 (quantification), 185, 232 (qualifier)

Data Presentation

The following tables summarize typical quantitative data obtained using DEP-d10 as an internal standard for the analysis of DEP in soil and sediment.

Table 1: Method Performance and Quality Control Parameters

Parameter	Typical Value	Reference
Recovery of DEP	84 - 115%	[6]
Relative Standard Deviation (RSD)	< 10%	[7]
Method Detection Limit (MDL)	0.01 - 0.1 mg/kg	[7]
Limit of Quantification (LOQ)	0.03 - 0.3 mg/kg	[7]

Table 2: Example Calibration Data

Calibration Level (ng/mL)	DEP Response (Area)	DEP-d10 Response (Area)	Response Ratio (DEP/DEP-d10)
1	5,000	100,000	0.05
5	25,000	100,000	0.25
10	50,000	100,000	0.50
50	250,000	100,000	2.50
100	500,000	100,000	5.00

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the analytical process.

Caption: Experimental workflow for the analysis of Diethyl Phthalate in soil and sediment.

Caption: Logical relationship for the quantification of Diethyl Phthalate using an internal standard.

References

• 1. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. oiv.int [oiv.int]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. epa.gov [epa.gov]
• 6. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]
• 9. gcms.cz [gcms.cz]

Application Note: High-Throughput and Sensitive Analysis of Diethyl Phthalate-d10 in Environmental and Biological Matrices

Introduction

Diethyl phthalate (B1215562) (DEP) is a widely used plasticizer and solvent in a variety of consumer products, leading to its ubiquitous presence in the environment and potential for human exposure. Stable isotope-labeled internal standards, such as Diethyl phthalate-d10 (DEP-d10), are crucial for accurate quantification of DEP in complex matrices by isotope dilution mass spectrometry (IDMS). This application note provides detailed protocols for the sample preparation of various matrices for the analysis of DEP-d10, primarily for its use as an internal standard in the quantification of native DEP. The methodologies described are applicable to researchers, scientists, and drug development professionals engaged in environmental monitoring, toxicology studies, and quality control of consumer goods.

The primary analytical techniques for phthalate analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Proper sample preparation is critical to remove interfering substances and concentrate the analyte to achieve the required sensitivity and accuracy. The choice of sample preparation method depends on the sample matrix, with common techniques including Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS).

Data Presentation

The following table summarizes typical quantitative data for the analysis of diethyl phthalate using various sample preparation and analytical methods. The use of an isotope-labeled internal standard like DEP-d10 is fundamental to achieving the reported recovery and precision.

Parameter	Water Samples	Biological Samples (Urine, Plasma)	Solid Samples (Soil, Food)
Extraction Method	Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE)	LLE, SPE	QuEChERS, Accelerated Solvent Extraction (ASE)
Analytical Method	GC-MS, LC-MS/MS	LC-MS/MS, GC-MS	GC-MS, GC-MS/MS
Recovery (%)	93 - 103.4[3]	84 - 106[4]	82.0 - 120.2[5]
Limit of Detection (LOD)	0.006 - 29 µg/L[3][6]	5 - 10 ng/mL[7]	0.4 - 10.0 µg/kg[5]
Limit of Quantification (LOQ)	1.5 - 3.0 ng/L[8]	0.10 - 1.0 µg/L[9]	0.5 - 20.0 µg/kg[5]
Relative Standard Deviation (RSD) (%)	0.8 - 8.3[3]	1.0 - 9.4[4]	0.3 - 7.8[5]

Experimental Protocols

General Precautions to Avoid Contamination

Phthalates are common laboratory contaminants. To avoid erroneous results, the following precautions are essential:

• Use glassware that has been rinsed with acetone (B3395972) and baked at a high temperature (e.g., 400°C for at least 2 hours).[10]

• Avoid using plastic materials (e.g., containers, pipette tips, tubing) whenever possible. If unavoidable, ensure they are phthalate-free.

• Run procedural blanks with each batch of samples to monitor for background contamination.[11]

• Use high-purity solvents and reagents.

Protocol for Water Samples using Solid-Phase Extraction (SPE)

This protocol is suitable for drinking water, surface water, and wastewater.

Materials:

• DEP-d10 internal standard solution (concentration to be determined based on expected native DEP levels)

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• N-hexane (HPLC grade)

• Deionized water (phthalate-free)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Collection and Preservation: Collect water samples in glass containers. Acidify to pH < 2 with sulfuric acid if storing.

• Spiking: To a 500 mL water sample, add a known amount of DEP-d10 internal standard solution.

• SPE Cartridge Conditioning:

  • Pass 6 mL of ethyl acetate through the SPE cartridge.

  • Pass 6 mL of methanol through the cartridge.

  • Pass 6 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of deionized water to remove polar impurities.

• Drying: Dry the cartridge under vacuum for 30-60 minutes.

• Elution: Elute the analytes with 10 mL of ethyl acetate or a mixture of dichloromethane and hexane.

• Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

• Analysis: The sample is now ready for GC-MS or LC-MS analysis.

Protocol for Biological Fluids (e.g., Urine) using Liquid-Liquid Extraction (LLE)

This protocol is suitable for the extraction of DEP from urine samples.

Materials:

• DEP-d10 internal standard solution

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Sodium sulfate (B86663) (anhydrous)

• Centrifuge tubes (glass)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation: Place 5 mL of the urine sample into a glass centrifuge tube.

• Spiking: Add a known amount of DEP-d10 internal standard solution to the sample.

• Extraction:

  • Add 5 mL of a hexane:ethyl acetate (1:1, v/v) mixture to the tube.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Solvent Collection: Carefully transfer the upper organic layer to a clean glass tube.

• Repeat Extraction: Repeat the extraction step (step 3) with another 5 mL of the solvent mixture. Combine the organic layers.

• Drying: Pass the combined organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the solvent to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The extract is ready for analysis by LC-MS/MS or GC-MS.

Protocol for Solid Samples (e.g., Food, Soil) using QuEChERS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is efficient for a wide range of solid matrices.

Materials:

• DEP-d10 internal standard solution

• Acetonitrile (B52724) (HPLC grade)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive SPE (dSPE) sorbents (e.g., PSA, C18)

• Centrifuge tubes (50 mL and 15 mL)

• Homogenizer

• Vortex mixer

• Centrifuge

Procedure:

• Sample Homogenization: Homogenize a representative portion of the solid sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a known amount of DEP-d10 internal standard solution.

  • Add the QuEChERS extraction salts.

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL dSPE tube containing PSA and C18 sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Extract: The supernatant is the final extract, ready for GC-MS or LC-MS analysis.

Visualizations

Experimental Workflow for Sample Preparation

The following diagram illustrates a generalized workflow for the preparation of samples for Diethyl phthalate-d10 analysis.

Caption: Generalized workflow for DEP-d10 sample preparation.

Logical Relationship of Isotope Dilution

The diagram below outlines the principle of isotope dilution mass spectrometry for the quantification of Diethyl Phthalate.

Caption: Principle of isotope dilution for DEP analysis.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Determination of phthalate esters in edible oils by use of QuEChERS coupled with ionic-liquid-based dispersive liquid-liquid microextraction before high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation of a QuEChERS-Based Gas Chromatography-Mass Spectrometry (GC-MS) Method for Analysis of Phthalate Esters in Grain Sorghum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of phthalate esters in water samples by solid-phase microextraction and gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. oiv.int [oiv.int]
• 11. Chemical Analysis and Risk Assessment of Diethyl Phthalate in Alcoholic Beverages with Special Regard to Unrecorded Alcohol | PLOS One [journals.plos.org]

Application Note: Quantification of Diethyl Phthalate in Pharmaceutical Formulations using Isotope Dilution Mass Spectrometry with Diethyl Phthalate-d10

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl phthalate (B1215562) (DEP) is a widely used plasticizer in pharmaceutical coatings, packaging materials, and as a solvent in various formulations. Due to its potential for leaching into drug products, regulatory bodies worldwide have set stringent limits on its presence. Accurate and precise quantification of DEP is therefore critical to ensure the safety and quality of pharmaceutical products. Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique that provides the highest metrological quality for quantification. This application note details a robust and reliable method for the determination of DEP in pharmaceutical matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with Diethyl phthalate-d10 (DEP-d10) as the isotopic internal standard.

Principles of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry is a method of choice for quantitative analysis due to its high precision and accuracy. The principle relies on the addition of a known amount of an isotopically labeled version of the analyte (in this case, DEP-d10) to the sample. This "isotopic spike" serves as an internal standard that behaves almost identically to the native analyte (DEP) during sample preparation, extraction, and chromatographic analysis. Because the native analyte and the isotopic standard are chemically identical, any sample loss or variation during the analytical process affects both compounds equally. The concentration of the native analyte is then determined by measuring the ratio of the mass spectrometric response of the native analyte to that of the isotopic standard. This approach effectively minimizes errors arising from matrix effects and incomplete sample recovery.

Experimental Protocol

This protocol outlines the necessary steps for the quantification of Diethyl Phthalate using IDMS with DEP-d10.

Materials and Reagents

• Solvents: Hexane (B92381), Dichloromethane, Methanol (B129727) (all HPLC or GC-MS grade)

• Standards: Diethyl phthalate (DEP, >99.5% purity), Diethyl phthalate-d10 (DEP-d10, >99% isotopic purity)

• Reagents: Anhydrous Sodium Sulfate (B86663)

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined septa. All glassware should be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.[1][2]

Standard Preparation

• DEP Stock Solution (1 mg/mL): Accurately weigh 100 mg of DEP into a 100 mL volumetric flask and dissolve in methanol.

• DEP-d10 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of DEP-d10 into a 10 mL volumetric flask and dissolve in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the DEP stock solution with methanol to achieve concentrations ranging from 0.1 µg/mL to 10 µg/mL.[3] Each calibration standard should be spiked with the DEP-d10 internal standard at a constant concentration (e.g., 1 µg/mL).

Sample Preparation

The following is a general procedure for a liquid pharmaceutical formulation. The method may need to be adapted for different sample matrices.

• Sample Weighing: Accurately weigh 1.0 g of the sample into a 15 mL glass centrifuge tube.

• Internal Standard Spiking: Spike the sample with a known amount of the DEP-d10 internal standard working solution (e.g., 100 µL of a 10 µg/mL solution).

• Extraction: Add 5 mL of hexane to the tube. Vortex vigorously for 2 minutes to ensure thorough mixing and extraction of DEP.[4]

• Phase Separation: Centrifuge the sample at 3500 rpm for 10 minutes to separate the organic and aqueous layers.[3]

• Collection: Carefully transfer the upper hexane layer to a clean glass tube.

• Drying: Pass the hexane extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC-MS vial for analysis.

GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent[5]

• Mass Spectrometer: Agilent 5977B MS or equivalent[5]

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent[5]

• Injector Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 20°C/min to 220°C, hold for 1 minute

  • Ramp: 5°C/min to 250°C, hold for 1 minute

  • Ramp: 20°C/min to 290°C, hold for 7.5 minutes[4]

• Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

The following ions should be monitored for quantification and confirmation:

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Diethyl phthalate (DEP)	149	177	105
Diethyl phthalate-d10 (DEP-d10)	159	185	111

The base peak for most phthalate esters is m/z 149, which corresponds to the protonated phthalic anhydride (B1165640) fragment.[6] For DEP-d10, the corresponding fragment is shifted by 10 amu to m/z 159.

Data Presentation

Quantitative data should be summarized for clarity and easy comparison.

Calibration Curve

A calibration curve is constructed by plotting the ratio of the peak area of the DEP quantifier ion to the peak area of the DEP-d10 quantifier ion against the concentration of DEP.

Concentration (µg/mL)	DEP Area (m/z 149)	DEP-d10 Area (m/z 159)	Area Ratio (DEP/DEP-d10)
0.1
0.5
1.0
2.5
5.0
10.0

Linearity: The calibration curve should exhibit a linear relationship with a correlation coefficient (r²) > 0.995.

Method Validation Parameters

Parameter	Result
Limit of Detection (LOD)
Limit of Quantification (LOQ)
Precision (%RSD)	< 10%
Accuracy/Recovery (%)	90-110%

Relative standard deviations below 10% indicate suitable precision.[7][8]

Visualizations

Experimental Workflow

Caption: Workflow for DEP quantification by IDMS.

Principle of Isotope Dilution

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. oiv.int [oiv.int]
• 2. oiv.int [oiv.int]
• 3. agilent.com [agilent.com]
• 4. shimadzu.com [shimadzu.com]
• 5. fses.oregonstate.edu [fses.oregonstate.edu]
• 6. gcms.cz [gcms.cz]
• 7. Development and validation of a liquid chromatography/tandem mass spectrometry method to quantify metabolites of phthalates, including di-2-ethylhexyl terephthalate (DEHTP) and bisphenol A, in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Determination of Diethyl Phthalate in Food Contact Materials

Abstract

This application note provides a detailed protocol for the determination of Diethyl phthalate (B1215562) (DEP), a common plasticizer, in food contact materials (FCMs). The methodology is primarily based on solvent extraction followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used technique for the quantification of phthalates.[1][2][3] This document is intended for researchers, scientists, and quality control professionals working in the fields of food safety, analytical chemistry, and materials science.

Introduction

Phthalates are a class of chemical compounds commonly used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[4][5] Diethyl phthalate (DEP) is one such phthalate that can be found in a variety of consumer products, including food packaging materials.[6] Due to their potential to migrate from packaging into foodstuffs, there are concerns about their impact on human health, as some phthalates are considered endocrine disruptors.[4][7][8]

Regulatory bodies such as the European Food Safety Authority (EFSA) and the U.S. Food and Drug Administration (FDA) have established regulations and are continuously monitoring the safety of phthalates in FCMs.[8][9] For instance, the European Union's Regulation (EU) No 10/2011 sets specific migration limits (SMLs) for certain phthalates to minimize consumer exposure.[5][8][10] Therefore, accurate and reliable analytical methods are crucial for ensuring that FCMs comply with these regulations and to safeguard public health.

This application note details two common extraction methods—ultrasonic-assisted solvent extraction and Soxhlet extraction—followed by a standardized GC-MS protocol for the identification and quantification of DEP.

Experimental Workflow

Caption: Experimental workflow for DEP determination in FCMs.

Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile (HPLC grade), Dichloromethane (B109758) (GC grade), Tetrahydrofuran (THF, HPLC grade), n-Hexane (GC grade), Cyclohexane (B81311) (GC grade), Methanol (HPLC grade). All solvents should be checked for phthalate contamination prior to use.

• Standards: Certified reference standard of Diethyl phthalate (DEP) (e.g., 1000 µg/mL in methanol).

• Internal Standard (IS): A suitable internal standard, such as Benzyl Benzoate or a deuterated phthalate standard (e.g., DBP-d4), is recommended for improved accuracy.

• Apparatus:

  • Analytical balance (± 0.1 mg)

  • Ultrasonic bath

  • Soxhlet extraction apparatus

  • Rotary evaporator

  • Glass vials with PTFE-lined caps

  • Syringe filters (0.22 µm, PTFE)

  • Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

Sample Preparation

• Cut the food contact material sample into small pieces (e.g., approximately 2x2 mm) to increase the surface area for extraction.

• Accurately weigh about 0.5 to 1.0 g of the prepared sample into a glass extraction vessel.

Extraction Method A: Ultrasonic-Assisted Solvent Extraction

This method is rapid and uses less solvent compared to traditional techniques.[4][11]

• Add a known volume of a suitable extraction solvent (e.g., 10 mL of acetonitrile) to the sample in the glass vial.[12]

• Place the vial in an ultrasonic bath and sonicate for a specified period, for instance, 60 minutes at 40°C.[12]

• After extraction, allow the solution to cool to room temperature.

• Filter the extract through a 0.22 µm PTFE syringe filter into a clean GC vial.

• If necessary, add the internal standard and dilute the sample to a suitable concentration for GC-MS analysis.

Extraction Method B: Soxhlet Extraction

Soxhlet extraction is a classical and exhaustive extraction method.[4]

• Place the weighed sample in a cellulose (B213188) thimble and insert it into the Soxhlet extractor.

• Add a suitable solvent, such as dichloromethane (approximately 150 mL for a 1 g sample), to the round-bottom flask.[13]

• Assemble the Soxhlet apparatus and extract for approximately 6 hours.[13]

• After extraction, concentrate the extract using a rotary evaporator.

• Re-dissolve the residue in a known volume of a suitable solvent (e.g., cyclohexane or hexane) for GC-MS analysis.

• Filter the final solution through a 0.22 µm PTFE syringe filter into a GC vial.

GC-MS Analysis

The following are typical GC-MS conditions for the analysis of DEP. The parameters may need to be optimized for the specific instrument and column used.

Parameter	Value
Gas Chromatograph	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	280°C
Injection Volume	1 µL
Injection Mode	Splitless or Split (e.g., 20:1)
Oven Program	Initial temperature 50°C, hold for 1 min, ramp at 20°C/min to 310°C, hold for 5 min.[14]
MS Source Temp.	230°C
MS Quad Temp.	150°C
Acquisition Mode	Scan (m/z 40-350) and/or Selected Ion Monitoring (SIM)
SIM Ions for DEP	149 (quantifier), 177, 222 (qualifiers)

Data Presentation

The following table summarizes typical quantitative data for the determination of DEP in food contact materials using GC-MS.

Parameter	Typical Value Range	Reference
Specific Migration Limit (SML)	0.3 mg/kg (for DBP, a related phthalate)	Commission Regulation (EU) No 10/2011[10] (Note: DEP is not explicitly listed with an SML in the publicly available consolidated versions, but DBP is a good reference point for similar phthalates).
Limit of Detection (LOD)	0.09 µg/mL - 3.46 µg/mL	[6][15]
Limit of Quantification (LOQ)	0.27 µg/mL	[6]
Recovery	76 - 100%	[4][15]
Linearity (R²)	> 0.99	[16]
Relative Standard Deviation (RSD)	< 10%	[16]

Signaling Pathways and Logical Relationships

The determination of DEP in FCMs does not involve biological signaling pathways. The logical relationship of the analytical process is a linear progression from sample collection to final quantification, as depicted in the experimental workflow diagram.

Conclusion

The methods described in this application note provide a reliable framework for the determination of Diethyl phthalate in various food contact materials. Both ultrasonic-assisted and Soxhlet extraction methods are effective, with the choice depending on the required throughput and available resources. The subsequent GC-MS analysis offers high sensitivity and selectivity for accurate quantification of DEP. Adherence to these protocols will enable laboratories to effectively monitor the levels of this plasticizer in FCMs, ensuring compliance with regulatory standards and contributing to consumer safety.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. acgpubs.org [acgpubs.org]
• 5. blog.qima.com [blog.qima.com]
• 6. researchgate.net [researchgate.net]
• 7. vetdergikafkas.org [vetdergikafkas.org]
• 8. measurlabs.com [measurlabs.com]
• 9. triskelion.nl [triskelion.nl]
• 10. eur-lex.europa.eu [eur-lex.europa.eu]
• 11. researchgate.net [researchgate.net]
• 12. Simultaneous determination of di-(2-ethylhexyl) phthalate and five photoinitiators in food contact materials using ultrasonic-assisted extraction combined with supercritical fluid chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. gcms.cz [gcms.cz]
• 15. bucketvirtualpro-private.s3.amazonaws.com [bucketvirtualpro-private.s3.amazonaws.com]
• 16. shimadzu.com [shimadzu.com]

Application Notes and Protocols for Diethyl Phthalate-d10 in Biomonitoring Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diethyl Phthalate-d10 (DEP-d10) as an internal standard in biomonitoring studies for the quantification of Diethyl Phthalate (B1215562) (DEP). The following sections detail the analytical methodologies, experimental protocols, and relevant biological pathways.

Introduction

Diethyl Phthalate (DEP) is a widely used industrial chemical found in numerous consumer products, leading to ubiquitous human exposure.[1] Biomonitoring of DEP is crucial for assessing human exposure and understanding its potential health effects. Due to the volatile nature of DEP and the potential for sample contamination during analysis, the use of a stable isotope-labeled internal standard is essential for accurate quantification.[2] Diethyl Phthalate-d10 (DEP-d10), a deuterated form of DEP, serves as an ideal internal standard as it shares similar chemical and physical properties with the native analyte, but is distinguishable by its mass-to-charge ratio (m/z) in mass spectrometry. This allows for the correction of analyte loss during sample preparation and instrumental analysis.

Analytical Methodologies

The primary analytical technique for the quantification of DEP in biological matrices is Gas Chromatography-Mass Spectrometry (GC-MS). This method offers high sensitivity and selectivity, allowing for the detection of low concentrations of DEP and its metabolites in complex biological samples such as urine, blood, and breast milk.[2][3]

Key Analytical Parameters:

A summary of typical quantitative data for the analysis of phthalate metabolites using GC-MS is presented in the table below. These values are representative of the performance expected from a validated method.

Parameter	Typical Value	Biological Matrix	Analytical Method	Reference
Limit of Detection (LOD)	0.85 - 5.33 ng/mL	Urine	LC-MS/MS	[4]
Limit of Quantification (LOQ)	2.82 - 17.76 ng/mL	Urine	LC-MS/MS	[4]
Recovery	81.84 - 125.32%	Urine	LC-MS/MS	[4]
Intraday Precision (%RSD)	1.74 - 14.24%	Urine	LC-MS/MS	[4]
Interday Precision (%RSD)	1.74 - 14.24%	Urine	LC-MS/MS	[4]

Experimental Protocols

The following protocols describe a general workflow for the analysis of DEP in human urine using DEP-d10 as an internal standard.

Sample Preparation: Enzymatic Deconjugation and Solid-Phase Extraction (SPE)

Phthalates are metabolized in the body and excreted in urine primarily as glucuronide conjugates.[1] Therefore, an enzymatic deconjugation step is necessary to cleave the glucuronide moiety and measure the total DEP metabolite concentration.

Materials:

• Human urine sample

• Phosphate (B84403) buffer (pH 6.5)

• β-glucuronidase from E. coli

• Diethyl Phthalate-d10 (DEP-d10) internal standard solution

• Formic acid solution (0.1 M)

• Acetonitrile (B52724)

• Ethyl acetate

• SPE cartridges (e.g., C18)

Procedure:

• Thaw frozen urine samples at room temperature.

• To 1 mL of urine, add 1 mL of phosphate buffer (pH 6.5).

• Spike the sample with a known amount of DEP-d10 internal standard solution.

• Add β-glucuronidase solution and incubate at 37°C for 90 minutes to deconjugate the phthalate metabolites.

• Condition the SPE cartridge by sequentially passing through 1 mL of methanol, 1 mL of acetonitrile, and 1 mL of phosphate buffer (pH 2.0).[4]

• Load the deconjugated urine sample onto the conditioned SPE cartridge.

• Wash the cartridge with 2 mL of 0.1 M formic acid solution followed by 1 mL of water to remove interferences.[4]

• Dry the cartridge under negative pressure.

• Elute the analytes with 1 mL of acetonitrile followed by 1 mL of ethyl acetate.[4]

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 55°C.[4]

• Reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for phthalate analysis (e.g., DB-5ms)

Typical GC-MS Conditions:

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 200°C

  • Ramp 2: 5°C/min to 280°C, hold for 10 minutes[3]

• Carrier Gas: Helium

• Ionization Mode: Electron Ionization (EI)

• Mass Spectrometer Mode: Selected Ion Monitoring (SIM)

Selected Ions for Monitoring:

• DEP: m/z 149, 177, 222

• DEP-d10: m/z 155, 183, 232

Quantification: The concentration of DEP in the sample is determined by calculating the ratio of the peak area of the native DEP to the peak area of the DEP-d10 internal standard and comparing this ratio to a calibration curve prepared with known concentrations of DEP and a constant concentration of DEP-d10.

Experimental Workflow

Caption: Workflow for the analysis of Diethyl Phthalate (DEP) in urine.

Biological Pathways

Metabolic Pathway of Diethyl Phthalate

Diethyl phthalate is metabolized in the body through a two-step hydrolysis process. In the first step, DEP is hydrolyzed by esterases to its primary metabolite, monoethyl phthalate (MEP). MEP can then be further hydrolyzed to phthalic acid. The majority of DEP is excreted in the urine as MEP.

Caption: Metabolic pathway of Diethyl Phthalate (DEP) in the body.

Conceptual Signaling Pathway of Phthalate Endocrine Disruption

Phthalates, including DEP, are known endocrine-disrupting chemicals that can interfere with the body's hormonal systems.[5] While the exact mechanisms are still under investigation, some phthalates have been shown to interact with nuclear receptors, such as the estrogen receptor (ER) and androgen receptor (AR), potentially leading to downstream effects on gene expression and cellular function.

Caption: Conceptual signaling pathway of phthalate-induced endocrine disruption.

References

• 1. mdpi.com [mdpi.com]
• 2. ANALYTICAL METHODS - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. csun.edu [csun.edu]

Application Notes and Protocols for the Analytical Determination of Phthalate Esters in Plastics

Abstract

Phthalate (B1215562) esters are synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[1] However, they are not chemically bound to the polymer matrix and can leach into the environment, leading to human exposure.[2][3] Due to concerns about their potential endocrine-disrupting properties and other adverse health effects, regulatory bodies worldwide have restricted the use of specific phthalates in consumer products, especially in children's toys and childcare articles.[4][5][6] This document provides detailed application notes and experimental protocols for the extraction and quantification of common phthalate esters in plastic materials using modern analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Regulatory Landscape

Various international regulations limit the concentration of specific phthalates in consumer goods. Manufacturers and researchers must be aware of these limits to ensure product compliance and safety. The most common restriction is a maximum concentration of 0.1% by weight (1000 mg/kg) for individual or combined phthalates in the plasticized material.[4][7][8]

Table 1: Commonly Regulated Phthalates and Their Acronyms

Phthalate Name	Acronym	CAS Number
Bis(2-ethylhexyl) phthalate	DEHP	117-81-7
Dibutyl phthalate	DBP	84-74-2
Benzyl butyl phthalate	BBP	85-68-7
Diisononyl phthalate	DINP	28553-12-0 / 68515-48-0
Diisodecyl phthalate	DIDP	26761-40-0 / 68515-49-1
Di-n-octyl phthalate	DNOP	117-84-0
Diisobutyl phthalate	DIBP	84-69-5
Di-n-pentyl phthalate	DnPP	131-18-0
Di-n-hexyl phthalate	DnHP	84-75-3

| Dicyclohexyl phthalate | DCHP | 84-61-7 |

General Analytical Workflow

The analysis of phthalates in plastics follows a multi-step process, from sample acquisition to final data reporting. Each step is critical for achieving accurate and reproducible results. Contamination is a significant challenge due to the ubiquitous nature of phthalates in the laboratory environment; therefore, rigorous control measures are necessary.[9]

References

• 1. greenpeace.to [greenpeace.to]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. Extraction of Phthalates from Polyvinyl Chloride [cem.com]
• 4. researchgate.net [researchgate.net]
• 5. Phthalates in consumer products [satra.com]
• 6. hbm4eu.eu [hbm4eu.eu]
• 7. gcms.cz [gcms.cz]
• 8. EU phthalates restriction comes into force | Food Packaging Forum [foodpackagingforum.org]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Diethyl Phthalate-d10 Peak Tailing in Gas Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to Diethyl phthalate-d10 peak tailing in Gas Chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in GC and why is it a problem for Diethyl phthalate-d10 analysis?

A1: Peak tailing is a phenomenon where the peak in a chromatogram is not symmetrical, and the back end of the peak is wider than the front end.[1][2] In an ideal chromatogram, peaks should have a symmetrical, Gaussian shape.[1][3] Tailing peaks can lead to inaccurate peak integration and quantification, as well as reduced resolution between closely eluting compounds.[2] This is particularly problematic for trace analysis of Diethyl phthalate-d10, where accurate measurement is crucial.

Q2: What are the primary causes of peak tailing for Diethyl phthalate-d10?

A2: The causes of peak tailing for Diethyl phthalate-d10 can be broadly categorized into chemical and physical issues.[1]

• Chemical Causes: These are often due to interactions between the analyte and active sites within the GC system. Phthalates can interact with active silanol (B1196071) groups present on the surface of the inlet liner, the front of the GC column, or on contaminants.[4][5]

• Physical Causes: These are typically related to disruptions in the carrier gas flow path.[1] Common physical causes include improper column installation (e.g., a poor cut), dead volumes in the system, or leaks.[1][6]

Q3: How can I determine if the peak tailing I'm observing is a chemical or a physical problem?

A3: A good diagnostic approach is to observe which peaks in your chromatogram are tailing.[1]

• If all peaks, including the solvent peak, are tailing: This usually indicates a physical issue, such as a disruption in the carrier gas flow path.[1][6]

• If only the Diethyl phthalate-d10 peak and other polar analyte peaks are tailing: This is more indicative of a chemical interaction or adsorption problem.[4][5]

Q4: Can my choice of GC column affect peak tailing for Diethyl phthalate-d10?

A4: Yes, the choice of GC column is critical. Using a column that is not sufficiently inert or is incompatible with the analyte can lead to peak tailing.[3] For phthalate (B1215562) analysis, low-polarity capillary columns such as those with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5MS) are commonly used and provide good selectivity.[7][8] It is also recommended to use high-quality, deactivated columns to minimize interactions with residual silanol groups.[3]

Q5: How does inlet maintenance impact the analysis of Diethyl phthalate-d10?

A5: The inlet is a common source of problems leading to peak tailing.[9] Regular inlet maintenance is crucial. Over time, the inlet liner can become contaminated with non-volatile residues from samples, creating active sites that can interact with Diethyl phthalate-d10. Septa can also degrade and release particles or bleed contaminants into the inlet.[10] A preventative maintenance schedule for replacing the liner, septum, and O-rings is highly recommended.[11]

Troubleshooting Guides

Guide 1: Initial Diagnosis and Troubleshooting Workflow

If you are experiencing peak tailing with Diethyl phthalate-d10, follow this logical troubleshooting workflow to identify and resolve the issue.

Caption: A logical workflow for troubleshooting Diethyl phthalate-d10 peak tailing.

Guide 2: Addressing Specific Causes and Solutions

This table provides a more detailed breakdown of potential causes and the corresponding solutions to rectify peak tailing.

Potential Cause	Symptoms	Recommended Action(s)	Supporting Evidence
Active Sites in Inlet	Tailing of polar compounds like Diethyl phthalate-d10, while non-polar compounds have good peak shape.	Replace the inlet liner with a new, deactivated (silanized) liner. Regularly inspect and replace liners as part of a preventative maintenance schedule.	[4][10]
Improper Column Installation	All peaks in the chromatogram, including the solvent peak, exhibit tailing.	Re-install the column. Ensure the column is cut cleanly at a 90-degree angle and inserted to the correct depth in both the inlet and detector as per the manufacturer's guidelines.	[4][6][12]
Column Contamination	Gradual increase in peak tailing over time. May be accompanied by a loss of resolution and sensitivity.	Trim 10-20 cm from the front of the column. If this does not resolve the issue, perform a column bake-out according to the manufacturer's instructions. In severe cases, the column may need to be replaced.	[4][9][13]
System Leaks	Tailing of all peaks, poor reproducibility of retention times and peak areas.	Use an electronic leak detector to check for leaks at the septum, column fittings, and detector connections. Tighten or replace fittings as necessary.	[1][4]
Sample Overload	Peak shape may be asymmetrical (fronting or tailing).	Dilute the sample and re-inject. If peak shape improves, the original sample was overloaded.	[3][4]
Inappropriate Temperatures	Tailing of later eluting peaks.	Ensure the injector temperature is sufficient to volatilize Diethyl phthalate-d10 efficiently. A typical starting point is 250-280°C. Also, check that the detector temperature is appropriate.	[8][12][14]
Solvent Mismatch	Peak distortion, particularly for early eluting peaks.	Ensure the sample solvent is compatible with the stationary phase. In splitless injection, the initial oven temperature should be about 20°C below the boiling point of the solvent for proper solvent focusing.	[9][15]

Experimental Protocols

Protocol 1: Inlet Maintenance Procedure

Objective: To eliminate active sites and contamination in the GC inlet.

Materials:

• Clean, lint-free gloves

• Tweezers

• New, deactivated inlet liner

• New septum

• New O-ring

• Wrenches for inlet fittings

Procedure:

• Cool down the GC inlet and oven to a safe temperature (typically below 50°C).

• Turn off the carrier gas flow to the inlet.

• Wearing clean gloves, open the inlet and carefully remove the septum retaining nut and the old septum.

• Remove the inlet liner using tweezers.

• Inspect the inside of the inlet for any visible contamination or debris. If necessary, clean with a solvent-moistened swab.

• Carefully place the new O-ring on the new, deactivated liner.

• Using tweezers, insert the new liner into the inlet.

• Place the new septum on top of the inlet and secure it with the retaining nut. Do not overtighten, as this can cause the septum to core.

• Restore carrier gas flow and perform a leak check using an electronic leak detector.

• Once the system is confirmed to be leak-free, heat the inlet and oven to the method temperatures.

Protocol 2: Column Trimming

Objective: To remove contaminated or active sections from the front of the GC column.

Materials:

• Clean, lint-free gloves

• Ceramic scoring wafer or other column cutting tool

• Magnifying tool

• New column ferrule and nut

Procedure:

• Cool down the GC inlet and oven to a safe temperature and turn off the carrier gas flow.

• Carefully disconnect the column from the inlet.

• Wearing clean gloves, uncoil a section of the column.

• Using a ceramic scoring wafer, make a clean score on the column tubing approximately 10-20 cm from the inlet end.

• Gently flex the column at the score to create a clean, 90-degree break.

• Inspect the cut with a magnifying tool to ensure it is clean and square, with no jagged edges or shards.[6][12]

• Thread a new nut and ferrule onto the newly cut end of the column.

• Re-install the column into the inlet to the correct depth as specified by the instrument manufacturer.

• Restore carrier gas flow and perform a leak check.

• Condition the column briefly according to the manufacturer's guidelines before running samples.

Data Presentation

The following table illustrates the expected improvement in peak shape for Diethyl phthalate-d10 after performing key troubleshooting steps. The tailing factor (Tf) is a measure of peak asymmetry, with a value of 1.0 representing a perfectly symmetrical peak.

Condition	Tailing Factor (Tf) - Representative Data	Peak Shape
Initial State (Peak Tailing Observed)	2.1	Asymmetrical, pronounced tail
After Replacing Inlet Liner	1.4	Improved symmetry, reduced tailing
After Trimming Column (10 cm)	1.2	Further improvement in symmetry
Optimized Method (New Liner + Trimmed Column)	1.05	Symmetrical, sharp peak

Visualizations

Signaling Pathway of Peak Tailing

This diagram illustrates the relationship between the primary causes and the resulting effect of peak tailing.

Caption: The causal pathway leading to GC peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. GC tip on setting an inlet maintenance schedule | Phenomenex [phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Restek - Blog [restek.com]

improving signal-to-noise for Diethyl phthalate-d10

Welcome to the Technical Support Center. This guide provides troubleshooting strategies and frequently asked questions to help you improve the signal-to-noise (S/N) ratio for Diethyl phthalate-d10 (DEP-d10) in your analytical experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the analysis of Diethyl phthalate-d10.

Issue 1: High Background Noise or Contamination in Blanks

Symptoms:

• You observe significant peaks at the retention time of DEP-d10 or other phthalates in your solvent or method blanks.[1]

• The baseline of your chromatogram is high or noisy, making it difficult to integrate low-level peaks.

• Inability to achieve required detection limits due to the high background.[1]

Possible Causes and Solutions:

Phthalates are ubiquitous environmental and laboratory contaminants.[2] The primary challenge in trace phthalate (B1215562) analysis is often not the sensitivity of the instrument, but the high risk of background contamination introduced during the analytical procedure.[2]

Cause	Solution
Contaminated Solvents/Reagents	Even high-purity solvents can contain trace levels of phthalates.[3] Run a blank analysis of the solvent to check for contamination.[3] If necessary, purify solvents by passing them through activated aluminum oxide.[3]
Contaminated Glassware/Plasticware	Plasticizers can leach from plastic containers, pipette tips, and vial caps.[3] Glassware can become contaminated through atmospheric deposition.[3] Whenever possible, substitute plastic materials with glassware.[3] Implement a rigorous glassware cleaning protocol (see Experimental Protocols).
Laboratory Air	Phthalates present in the laboratory air can adsorb onto sample surfaces, solvents, and even the outer wall of the autosampler syringe needle.[2][3] Minimize the time samples are exposed to the lab environment. Cover glassware openings with cleaned aluminum foil.[1]
Instrument Contamination	Contamination can build up in the injection port, GC liner, column, or MS source.[4] Run solvent blanks between samples to check for carryover.[1] If carryover is observed, develop a robust wash method for the autosampler syringe and injection port.[1]

Issue 2: Poor Signal-to-Noise (S/N) for DEP-d10 Peak

Symptoms:

• The DEP-d10 peak is small and difficult to distinguish from the baseline noise.

• The calculated S/N ratio is below the acceptable limit for your method (e.g., <10 for quantitation).[5]

Possible Causes and Solutions:

Cause	Solution
Suboptimal MS Parameters	Ionization and transmission efficiency in the mass spectrometer are critical for a strong signal.[6] Optimize MS source parameters (e.g., capillary voltage, gas temperatures, gas flow rates) and detector settings for DEP-d10.[6] For GC-MS, ensure the correct quantifier and qualifier ions are selected in SIM mode. For LC-MS/MS, optimize MRM transitions (precursor/product ions and collision energy).
Matrix Effects (Ion Suppression/Enhancement)	Co-eluting compounds from the sample matrix can interfere with the ionization of DEP-d10 in the MS source, leading to a suppressed or enhanced signal.[4] Use a deuterated internal standard (like DEP-d10) that co-elutes with the analyte to compensate for matrix effects.[4] Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Dilute the sample to reduce the concentration of interfering matrix components.[3]
Incorrect Spiking Concentration	The concentration of the internal standard may be too low. Verify the concentration and volume of the DEP-d10 solution added to your samples and standards.[4] Ensure consistent spiking across all samples.[4]
Poor Chromatographic Peak Shape	Broad or tailing peaks result in a lower peak height and, consequently, a lower S/N ratio. This can be caused by active sites in the GC system or column contamination.[4] Regularly inspect and replace the GC inlet liner.[4] Trim a small portion (e.g., 10-15 cm) from the front of the GC column to remove contamination.[4]

Frequently Asked Questions (FAQs)

Q1: What are the typical quantifier and qualifier ions for Diethyl phthalate (DEP) and DEP-d10 in GC-MS?

A1: In Electron Impact (EI) ionization, phthalates often produce a characteristic base peak at m/z 149 (protonated phthalic anhydride).[7][8] However, for DEP, the ion at m/z 177 is also significant.[9] For the deuterated standard, these masses will be shifted.

Compound	Type	m/z (Daltons)	Notes
Diethyl Phthalate (DEP)	Quantifier	149	Common base peak for many phthalates.[7]
Qualifier 1	177	A more specific fragment for DEP.[9]
Qualifier 2	223	Molecular ion [M]+.[10]
Diethyl Phthalate-d10 (DEP-d10)	Quantifier	155	Expected shift from m/z 149 for the d10-labeled phthalic anhydride (B1165640) fragment.
Qualifier 1	185	Expected shift from m/z 177.
Qualifier 2	233	Expected molecular ion [M]+.

Note: Optimal ions should always be confirmed experimentally on your specific instrument.

Q2: How can I create a logical workflow to troubleshoot a poor S/N ratio for DEP-d10?

A2: A systematic approach is crucial. The following diagram outlines a troubleshooting workflow to identify and resolve the root cause of a poor signal-to-noise ratio.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. gcms.cz [gcms.cz]
• 9. gcms.cz [gcms.cz]
• 10. agilent.com [agilent.com]

Technical Support Center: Diethyl Phthalate-d10 Contamination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate potential Diethyl phthalate-d10 (DEP-d10) contamination in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is Diethyl phthalate-d10 (DEP-d10) and why is it used in the lab?

Diethyl phthalate-d10 (DEP-d10) is a deuterated form of Diethyl phthalate (B1215562) (DEP), a common plasticizer. In analytical chemistry, particularly in mass spectrometry-based methods, DEP-d10 is frequently used as an internal standard (IS). An internal standard is a compound with similar chemical properties to the analyte of interest (in this case, native DEP or other phthalates) that is added to samples at a known concentration. It helps to correct for variations in sample preparation and instrument response, thereby improving the accuracy and precision of quantitative analysis.

Q2: I am seeing a peak for DEP-d10 in my blank samples. What is the likely source?

The presence of DEP-d10 in blank samples is most likely due to cross-contamination from your internal standard spiking solution . Unlike non-deuterated phthalates, which are ubiquitous in the lab environment, DEP-d10 is a synthetic compound and its presence as a contaminant is almost always linked to its use as an internal standard in the same laboratory.

Q3: What are the common sources of general phthalate contamination in a laboratory?

Phthalates are pervasive in laboratory environments and can leach from a variety of plastic materials. Identifying and eliminating these sources is crucial for accurate trace-level analysis. Common sources include:

• Laboratory Consumables: Plastic syringes, pipette tips, sample vials and caps, solid-phase extraction (SPE) cartridges, and plastic filters can all leach phthalates into your samples.[1]

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.

• Lab Materials: Parafilm, vinyl gloves, and PVC tubing are significant sources of phthalate contamination.[1]

• General Lab Environment: Phthalates can be present in flooring materials, paints, adhesives, and even dust, which can settle on lab surfaces and into samples.[2]

Q4: What are the acceptable background levels for DEP-d10 in my analytical blanks?

While there are no universally mandated limits specifically for DEP-d10, a general guideline for internal standards in analytical methods is that the response in a blank sample should be less than 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte being measured.[1] It is crucial to establish your own internal acceptance criteria based on the sensitivity of your assay and the required reporting limits.

Troubleshooting Guide for DEP-d10 Contamination

This guide provides a systematic approach to identifying and eliminating the source of DEP-d10 contamination in your analytical workflow.

Diagram: Troubleshooting Workflow for DEP-d10 Contamination

Caption: A flowchart to systematically troubleshoot DEP-d10 contamination.

Experimental Protocols

Protocol 1: Preparation of Phthalate-Free Glassware

Objective: To prepare glassware with minimal background phthalate levels for trace analysis.

Materials:

• Glassware to be cleaned

• Laboratory-grade, phosphate-free detergent

• Tap water

• Deionized water

• High-purity acetone

• High-purity hexane (B92381)

• Muffle furnace

• Aluminum foil (pre-cleaned by baking)

Procedure:

• Initial Wash: If glassware is visibly dirty, wash with the laboratory-grade detergent and hot tap water.

• Rinsing: Rinse thoroughly with tap water, followed by at least three rinses with deionized water.

• Solvent Rinse: Rinse the glassware with high-purity acetone, followed by a rinse with high-purity hexane to remove organic residues.

• Baking: Place the glassware in a muffle furnace and bake at 450°C for at least 4 hours.[3]

• Cooling and Storage: Allow the glassware to cool completely inside the furnace or in a clean, dedicated desiccator. Immediately cover the openings of the glassware with pre-cleaned aluminum foil to prevent airborne contamination.

Protocol 2: Preventing Internal Standard Cross-Contamination

Objective: To establish procedures to minimize the risk of cross-contaminating blanks and samples with the DEP-d10 internal standard solution.

Materials:

• Dedicated set of pipettes and pipette tips for internal standard solutions.

• Clearly labeled, dedicated glassware for preparing and storing internal standard solutions.

• Separate storage location (e.g., a specific cabinet or refrigerator shelf) for internal standard solutions.

Procedure:

• Dedicated Equipment: Use a dedicated set of automatic pipettes and disposable tips exclusively for handling the DEP-d10 stock and working solutions. Never use these pipettes for preparing blanks or samples before the internal standard is added.

• Separate Preparation Area: If possible, prepare the internal standard working solutions in a designated area of the lab, away from the primary sample preparation area.

• Careful Handling: When adding the internal standard to samples, take care to avoid splashing or aerosol generation.

• Cleanliness: Clean any spills of the internal standard solution immediately with an appropriate solvent.

• Workflow: Prepare and handle all blank and quality control samples that do not contain the internal standard before handling the internal standard solution.

Quantitative Data on Phthalate Contamination

The following table summarizes typical concentration ranges of common phthalates found in various laboratory and environmental media. While specific data for DEP-d10 is not widely available due to its specific use as an internal standard, these values provide a reference for the ubiquity of phthalates in general.

Phthalate	Matrix	Concentration Range	Reference
Diethyl phthalate (DEP)	Urban Runoff	0.5 - 11.0 µg/L	[4]
Diethyl phthalate (DEP)	Public Water Wells	up to 4.6 µg/L	[4]
Di(2-ethylhexyl)phthalate (DEHP)	Landfill Leachate	up to 122 µg/L
Dibutyl phthalate (DBP)	River Water (with plastic contact)	up to 6.22 µg/L

Signaling Pathways and Logical Relationships

Diagram: Contamination Pathways of Phthalates in a Laboratory Setting

References

• 1. benchchem.com [benchchem.com]
• 2. Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: investigation of the sources, tips and tricks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. toxicfreefood.org [toxicfreefood.org]
• 4. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Recovery of Diethyl Phthalate-d10

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of Diethyl phthalate-d10 (DEP-d10) in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common causes for poor recovery of Diethyl phthalate-d10?

Poor recovery of Diethyl phthalate-d10 can stem from several factors throughout the analytical workflow. The most common issues include:

• Sample Preparation and Extraction Inefficiencies: Incomplete extraction from complex matrices is a primary cause. DEP-d10, being hydrophobic, can have strong interactions with matrix components, especially in samples with high fat or organic content. The choice of extraction solvent and method (e.g., Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE)) is critical.

• Adsorption to Surfaces: Phthalates are known to adsorb to various surfaces, including glassware and plastics. This is particularly problematic at low concentrations and can lead to significant analyte loss.

• Matrix Effects in Chromatography: Co-eluting matrix components can cause ion suppression or enhancement in the mass spectrometer source, leading to inaccurate quantification and seemingly low recovery.[1][2]

• Contamination: Phthalates are ubiquitous in laboratory environments, present in solvents, reagents, and plastic labware. High background levels from contamination can interfere with the accurate measurement of the internal standard.[3]

• Analyte Instability: Although Diethyl phthalate (B1215562) is chemically stable, degradation can occur under harsh experimental conditions (e.g., extreme pH, high temperatures).[1]

• Inaccurate Standard Concentrations: Errors in the preparation of stock or working solutions of DEP-d10 will directly impact recovery calculations.

Q2: I am observing low and inconsistent recovery of DEP-d10. Where should I start troubleshooting?

A systematic approach is crucial for identifying the root cause of poor recovery. The following workflow can guide your troubleshooting process.

Troubleshooting workflow for poor DEP-d10 recovery.

Q3: What are typical recovery rates for Diethyl phthalate-d10?

Recovery rates for DEP and its deuterated analogs can vary significantly depending on the sample matrix and the analytical method employed. The following table summarizes typical recovery percentages reported in the literature for various matrices.

Sample Matrix	Analytical Method	Extraction Technique	Analyte	Average Recovery (%)	Reference
Food Simulants	LC-MS/MS	Direct Injection	DEP	80-120	[4]
High-Fat Food	LC-MS/MS	TurboFlow™	DEP	56-99	[5]
Low-Fat Food	LC-MS/MS	TurboFlow™	DEP	63-98	[5]
Alcoholic Beverages	GC-MS	LLE	DEP	>99	[6]
Paper Packaging	GC-MS	Solvent Extraction	DEP	70-120	[7]
Animal Diet	GC-MS	Solvent Extraction	DBP	98.8-148	[8]
Indoor Air	GC-MS	SPE	DBP	85.3-107.9	[9]

Note: DBP (Dibutyl phthalate) recovery data is included to provide a reference for a structurally similar phthalate.

Experimental Protocols

Protocol 1: GC-MS Analysis of Phthalates in Wine using LLE

This protocol is adapted from a method for the determination of phthalates in wines.[10][11]

• Sample Preparation:

  • Place 12.5 mL of the wine sample into a 50 mL centrifuge tube.

  • Add 50 µL of a 0.01 g/L DEP-d10 internal standard solution.

  • Add 10 mL of isohexane.

  • Shake vigorously (e.g., using a vortex mixer) for at least one minute.

  • Centrifuge to separate the phases.

• Extraction:

  • Recover 8 mL of the upper organic phase (isohexane) and transfer it to a 10 mL test tube.

  • Evaporate the solvent under a gentle stream of nitrogen at 35°C. Avoid complete dryness.

  • Reconstitute the residue in 1 mL of isohexane.

• GC-MS Analysis:

  • GC Column: 30 m x 0.25 mm x 0.25 µm, 5% phenyl-methylpolysiloxane or similar.

  • Injector: Splitless mode, 280°C.

  • Oven Program: 50°C for 2 min, ramp to 280°C at 30°C/min, then to 310°C at 15°C/min, hold for 3.33 min.[12]

  • Carrier Gas: Helium at 1 mL/min.

  • MS Conditions: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM).

    • DEP-d10 Quantifier Ion: m/z 153

    • DEP-d10 Qualifier Ions: m/z 179, 226

    • DEP Quantifier Ion: m/z 149

    • DEP Qualifier Ions: m/z 177, 222

Protocol 2: LC-MS/MS Analysis of Phthalates in Beverages

This protocol is a general approach for the analysis of phthalates in liquid samples.[2]

• Sample Preparation:

  • For clear liquid samples like distilled beverages, dilute the sample 1:1 with phthalate-free water.

  • For more complex matrices, a solid-phase extraction (SPE) cleanup may be necessary.

  • Spike the diluted sample with DEP-d10 internal standard to a final concentration of 10 µg/L.

• LC-MS/MS Analysis:

  • LC Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).

  • Mobile Phase A: 10 mM Ammonium Acetate in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A suitable gradient to separate DEP from matrix interferences (e.g., start at 60% A, ramp to 1% A over 5 minutes, hold for 3 minutes, and re-equilibrate).

  • MS/MS Conditions: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions:

    • DEP-d10: Precursor Ion 233 > Product Ion 153

    • DEP: Precursor Ion 223 > Product Ion 149

Troubleshooting Signaling Pathways and Logical Relationships

Diagram: Investigating Matrix Effects

Matrix effects are a common cause of poor recovery. This diagram illustrates the experimental logic to determine if matrix effects are impacting your analysis.

Logic for evaluating matrix effects and extraction efficiency.

Diagram: Mass Spectral Fragmentation of Diethyl Phthalate

Understanding the fragmentation pattern of DEP is crucial for setting up the correct MS parameters and for troubleshooting. The primary fragmentation of most phthalate esters in EI-MS results in a characteristic ion at m/z 149.

Primary fragmentation pathway of Diethyl Phthalate in EI-MS.

For Diethyl phthalate-d10, the fragmentation pattern will be similar, but with a mass shift due to the deuterium (B1214612) atoms. The exact masses of the fragments will depend on the position of the deuterium labels. Assuming the labels are on the ethyl groups, the corresponding fragments for DEP-d10 would be observed at higher m/z values. For instance, the analogous fragment to m/z 149 in DEP would be m/z 153 in DEP-d4 (aromatic ring deuterated). If the ethyl groups are deuterated (d10), the initial fragment would be at m/z 177 + 5 = 182, and the subsequent fragmentation would be more complex. However, for commercially available DEP-d4 (ring labeled), the key ions to monitor are typically m/z 153, 179, and 226.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. s4science.at [s4science.at]
• 3. gcms.cz [gcms.cz]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. agilent.com [agilent.com]
• 8. REFERENCES - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 10. oiv.int [oiv.int]
• 11. oiv.int [oiv.int]
• 12. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]

Technical Support Center: Diethyl Phthalate-d10 Analysis

Welcome to the technical support center for Diethyl Phthalate-d10 (DEP-d10) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of DEP-d10 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Diethyl Phthalate-d10 (DEP-d10) and why is it used in analysis?

A1: Diethyl Phthalate-d10 is a deuterated form of Diethyl Phthalate (B1215562) (DEP), meaning that ten hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. It is commonly used as an internal standard (IS) in analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of DEP and other phthalates. Because its chemical and physical properties are nearly identical to the non-deuterated analyte, it co-elutes and experiences similar effects from the sample matrix and sample preparation steps.[1][2] This allows for more accurate and precise quantification by correcting for analyte losses during sample processing and for matrix-induced signal suppression or enhancement.[1]

Q2: What are the most common sources of background contamination in phthalate analysis?

A2: Phthalate analysis is notoriously prone to background contamination due to their ubiquitous presence in laboratory environments.[2] Common sources include:

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.

• Glassware and Plasticware: Phthalates can leach from plastic containers, pipette tips, and vial caps (B75204). Glassware can also become contaminated from the laboratory air.

• Laboratory Air: Phthalates are semi-volatile compounds and can be present in indoor air, adsorbing onto surfaces.

• Sample Preparation Equipment: Tubing, seals, and other components of extraction and filtration systems can be sources of contamination.

Q3: How can I minimize background contamination?

A3: Minimizing background contamination is critical for accurate low-level phthalate analysis. Key preventative measures include:

• Use High-Purity Solvents: Employ phthalate-free or pesticide-grade solvents.

• Thoroughly Clean Glassware: Rinse glassware with high-purity acetone (B3395972) and hexane (B92381). For trace analysis, glassware can be heat-treated at 400°C for at least two hours.[3]

• Avoid Plastic Labware: Whenever possible, use glassware instead of plastic. If plastic is unavoidable, use items known to be phthalate-free, such as those made of polypropylene. Use vial caps with PTFE-lined septa.

• Prepare Procedural Blanks: Always include a method blank in each sample batch to monitor for contamination.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Diethyl Phthalate-d10.

Issue 1: Low or No Recovery of Diethyl Phthalate-d10 Peak

Question: I am not seeing the DEP-d10 peak, or its area is significantly lower than expected. What could be the cause?

Answer: Several factors can lead to poor recovery of the internal standard. The following troubleshooting workflow can help identify the root cause.

Caption: Troubleshooting workflow for low or no DEP-d10 recovery.

Issue 2: High Background Signal for Diethyl Phthalate (Native)

Question: My blank samples show a significant peak for native Diethyl Phthalate, which is interfering with my analysis. How can I address this?

Answer: High background levels of the target analyte are a common problem in phthalate analysis. The source of contamination needs to be systematically identified and eliminated.

Table 1: Common Sources of Diethyl Phthalate Contamination and Mitigation Strategies

Potential Source	Mitigation Strategy
Solvents (e.g., Hexane, Acetone)	Use high-purity, phthalate-free or pesticide-grade solvents. Test new solvent batches for phthalate contamination before use.
Glassware	Avoid storing glassware open to the laboratory air. Rinse with high-purity acetone and hexane before use. For ultra-trace analysis, bake glassware at 400°C for at least 2 hours.[3]
Plasticware (vials, caps, pipette tips)	Whenever possible, substitute plastic with glassware. Use vials with PTFE-lined septa. If plastic must be used, test for phthalate leaching.
Laboratory Air	Minimize exposure of samples, solvents, and glassware to the laboratory air. Cover samples and solvent reservoirs.
GC System Components	Regularly replace the GC inlet liner and septum. Check for contamination from the syringe.

Issue 3: Poor Peak Shape (Tailing) for DEP-d10 and Analyte

Question: My chromatographic peaks for both DEP-d10 and the native phthalates are tailing. What is the cause and how can I fix it?

Answer: Peak tailing is often indicative of active sites within the GC system or contamination.

• Active Sites in the Inlet: The GC inlet liner can have active sites that interact with the analytes. Using a deactivated liner can help.

• Column Contamination: Buildup of non-volatile matrix components at the head of the analytical column can cause peak distortion. Trimming a small portion (e.g., 10-15 cm) from the front of the column can resolve this.

• Column Degradation: The stationary phase of the column can degrade over time, especially with aggressive sample matrices. Replacing the column may be necessary.

Issue 4: Inconsistent Internal Standard Response Across Samples

Question: The peak area of my DEP-d10 is highly variable between different samples in the same batch. What could be the reason?

Answer: This variability is often due to matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of the internal standard in the mass spectrometer's ion source.

• Ion Suppression/Enhancement: Different samples can have varying levels of matrix components, leading to inconsistent ion suppression or enhancement of the DEP-d10 signal.

• Troubleshooting:

  • Improve Sample Cleanup: Implement additional cleanup steps (e.g., solid-phase extraction) to remove interfering matrix components.

  • Dilute the Sample: Diluting the sample extract can reduce the concentration of matrix components, thereby minimizing their effect on ionization.

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed. This helps to compensate for consistent matrix effects.

Quantitative Data on Interference

The recovery of Diethyl Phthalate can be significantly affected by the sample matrix. The following table summarizes typical recovery data in different matrices.

Table 2: Typical Recovery of Diethyl Phthalate in Various Matrices

Matrix	Spiking Level	Average Recovery (%)	Reference
Food Simulant (50% ethanol (B145695) in water)	5 ng/mL	>130% (due to matrix effects)	[4]
Coated Paper	1 µg/g	~105%	[5]
Uncoated Paper	1 µg/g	~95%	[5]
Plastic-lined Paper	1 µg/g	~110%	[5]
Water	Not specified	Poorly extracted with n-hexane, high recovery with dichloromethane	[6]

Note: The use of a deuterated internal standard like DEP-d10 is intended to correct for these variations in recovery.

Experimental Protocols

Protocol: Analysis of Diethyl Phthalate in a Polymer Sample using DEP-d10 Internal Standard

This protocol provides a general workflow for the analysis of DEP in a polymer sample using DEP-d10 as an internal standard, followed by GC-MS analysis.

1. Materials and Reagents

• Solvents: Tetrahydrofuran (THF), n-Hexane (high purity, phthalate-free)

• DEP-d10 Internal Standard Stock Solution (e.g., 100 µg/mL in a suitable solvent)

• DEP Calibration Standards (in a suitable solvent)

2. Sample Preparation

• Weigh approximately 50 mg of the polymer sample into a glass vial.

• Add 5 mL of THF to dissolve the polymer. Vortex or sonicate to ensure complete dissolution.

• Spike the dissolved sample with a known amount of the DEP-d10 internal standard solution (e.g., to a final concentration of 1 µg/mL).

• Add 10 mL of n-hexane to precipitate the polymer.

• Centrifuge the sample to pellet the precipitated polymer.

• Transfer the supernatant containing the extracted phthalates and the internal standard to a clean glass vial.

• Evaporate the solvent under a gentle stream of nitrogen and reconstitute in 1 mL of hexane for GC-MS analysis.[7]

3. GC-MS Analysis

Table 3: Example GC-MS Parameters for Phthalate Analysis

Parameter	Setting
Gas Chromatograph
Inlet Mode	Splitless
Inlet Temperature	280 °C
Injection Volume	1 µL
Carrier Gas	Helium or Hydrogen
Column	e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness (5% phenyl-methylpolysiloxane)
Oven Program	70°C (hold 2 min), ramp to 200°C at 25°C/min, then to 280°C at 5°C/min (hold 10 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
SIM Ions
Diethyl Phthalate	m/z 149 (quantifier), 177, 222
Diethyl Phthalate-d10	m/z 153 (quantifier), 181, 232

Note: These are example parameters and should be optimized for your specific instrument and application.

References

• 1. benchchem.com [benchchem.com]
• 2. Phthalate Exposure: From Quantification to Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oiv.int [oiv.int]
• 4. sciex.com [sciex.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]

Technical Support Center: Optimizing Injection Parameters for Diethyl Phthalate-d10

Welcome to the technical support center for the analysis of Diethyl phthalate-d10 (DEP-d10). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental parameters and resolving common analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting injection parameters for Diethyl phthalate-d10 analysis by GC-MS?

A1: For gas chromatography-mass spectrometry (GC-MS) analysis of Diethyl phthalate-d10, a good starting point for injection parameters is often based on methods developed for its non-deuterated analogue, Diethyl phthalate (B1215562) (DEP). Pulsed splitless injection is frequently recommended to maximize the transfer of the analyte to the column, which is crucial for trace analysis.[1]

Q2: Should I use split or splitless injection for my DEP-d10 analysis?

A2: The choice between split and splitless injection depends on the concentration of your analyte.

• Splitless Injection: This technique is ideal for trace analysis where analyte concentrations are low. In splitless mode, the split vent is closed during injection, allowing the majority of the vaporized sample to be transferred to the analytical column.[2][3][4] This enhances sensitivity.

• Split Injection: If your sample contains a high concentration of DEP-d10, a split injection is more appropriate. This method prevents column overload by venting a portion of the sample.[2][3] Split ratios can be adjusted, with typical ranges from 5:1 to 500:1, to control the amount of sample entering the column.[2]

Q3: What is a suitable injector temperature for DEP-d10 analysis?

A3: A common starting point for the injector temperature is 250 °C to 280 °C.[5][6][7] Some methods for phthalates even utilize higher injector temperatures, up to 320 °C, to ensure the efficient vaporization of less volatile phthalates and minimize adsorption in the injector.[8]

Q4: Can Diethyl phthalate-d10 be analyzed by LC-MS/MS?

A4: Yes, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a viable and sensitive technique for the analysis of phthalates, including DEP.[9][10][11] This method can be advantageous as it often simplifies sample preparation and avoids the need for derivatization.[9]

Troubleshooting Guide

Problem 1: Poor peak shape (tailing or fronting) for DEP-d10.

• Possible Cause: Inadequate injector temperature leading to incomplete vaporization.

  • Solution: Increase the injector temperature in increments of 10-20 °C, ensuring it does not exceed the column's maximum operating temperature. A temperature of at least 250 °C is generally recommended for phthalates.[6]

• Possible Cause: Active sites in the injector liner or on the column.

  • Solution: Use a deactivated liner, such as a silanized liner. Consider using a liner with glass wool to aid in vaporization and trap non-volatile residues.[5] Regular replacement of the liner and septum is also crucial.

• Possible Cause: Incompatible solvent.

  • Solution: Ensure the sample solvent is appropriate for the GC analysis. Solvents like hexane, acetone, or dichloromethane (B109758) are commonly used for phthalate analysis.[8]

Problem 2: Low or no signal for DEP-d10.

• Possible Cause: Incorrect injection mode for the sample concentration.

  • Solution: If you are analyzing trace levels of DEP-d10, ensure you are using a splitless injection mode to maximize the amount of sample reaching the detector.[3][4] For higher concentration samples, a split injection with a low split ratio may be necessary.

• Possible Cause: Adsorption of the analyte in the GC system.

  • Solution: Phthalates can adsorb to active sites in the injection port, column, or transfer line. Ensure all components are properly deactivated. A high injector temperature can also help minimize adsorption.[8]

• Possible Cause: Contamination issues masking the signal.

  • Solution: Phthalates are common laboratory contaminants.[12][13] Analyze a solvent blank to check for background levels. Use phthalate-free labware and high-purity solvents.

Problem 3: High background signal or ghost peaks of phthalates.

• Possible Cause: Contamination from laboratory environment or consumables.

  • Solution: Phthalates are ubiquitous and can leach from plastic materials.[13][14] Avoid using plastic containers, pipette tips, or vial caps (B75204) with septa that may contain phthalates. It is recommended to use glassware and rinse it thoroughly with an appropriate solvent before use.[14] Running solvent blanks is essential to identify and monitor background contamination.[12]

• Possible Cause: Carryover from previous injections.

  • Solution: Implement a rigorous rinsing procedure for the injection syringe between samples. A post-run bake-out of the GC oven at a high temperature can help remove residual contaminants from the column.

Experimental Protocols

GC-MS Method for Phthalate Analysis

This protocol is a general guideline and should be optimized for your specific instrument and application.

• Sample Preparation:

  • Extract the sample using a suitable solvent such as isohexane or dichloromethane.[14]

  • Concentrate the extract if necessary.

  • Add an internal standard if required for quantification.

• GC-MS Parameters:

  • Injector: Operate in splitless mode with an injector temperature of 280 °C.[5][15]

  • Injection Volume: 1 µL.[5][15]

  • Liner: Use a deactivated glass liner, potentially with glass wool.[5]

  • Column: A common choice is a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, HP-5ms) with dimensions of 30 m x 0.25 mm x 0.25 µm.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: An initial temperature of 80°C held for 2 minutes, then ramped at 8°C/min to 210°C and held for 5 minutes, followed by a ramp at 20°C/min to 250°C and held for 5 minutes.[7]

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230-250 °C.

    • Transfer Line Temperature: 280-300 °C.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. For DEP-d10, monitor its characteristic ions.

Data Presentation

Table 1: Recommended GC-MS Injection Parameters for Phthalate Analysis

Parameter	Recommended Value	Reference
Injection Mode	Splitless or Pulsed Splitless	[1][7]
Injector Temperature	250 - 320 °C	[5][6][8]
Injection Volume	1 - 2 µL	[5][6]
Liner Type	Deactivated, with glass wool	[5]
Split Ratio (if applicable)	5:1 to 500:1	[2]

Visualizations

Caption: Experimental workflow for DEP-d10 analysis.

Caption: Troubleshooting decision tree for DEP-d10 analysis.

References

• 1. agilent.com [agilent.com]
• 2. Split vs Splitless Injection [restek.com]
• 3. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 4. gcms.cz [gcms.cz]
• 5. gcms.cz [gcms.cz]
• 6. epa.gov [epa.gov]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. s4science.at [s4science.at]
• 10. mdpi.com [mdpi.com]
• 11. waters.com [waters.com]
• 12. Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: investigation of the sources, tips and tricks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. oiv.int [oiv.int]
• 15. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]

Technical Support Center: Diethyl Phthalate-d10 Stability in Solution

This technical support center provides guidance and answers to frequently asked questions regarding the stability of Diethyl Phthalate-d10 (DEP-d10) in solution. It is intended for researchers, scientists, and drug development professionals who use DEP-d10 as an internal standard in their analytical methods.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Drifting Instrument Response/Inconsistent Results	Degradation of DEP-d10 in the working solution.	1. Prepare a fresh working solution from a recently prepared stock solution.2. Verify the storage conditions of the stock and working solutions (see recommended storage conditions below).3. Perform a stability check by comparing the response of the fresh working solution to a newly prepared standard.
Appearance of Unknown Peaks in Chromatogram	Formation of degradation products from DEP-d10.	1. If possible, use a mass spectrometer to identify the unknown peaks. Potential degradants could include monoethyl phthalate-d5 or phthalic acid-d4 due to hydrolysis.2. Review the solution preparation and storage procedures to minimize exposure to conditions that may cause degradation (e.g., high temperatures, extreme pH).
Loss of Signal Intensity Over Time	Adsorption of DEP-d10 onto the surface of the storage container or instability in the analytical system.	1. Use silanized glass vials or polypropylene (B1209903) containers for storing solutions to minimize adsorption.2. Prepare fresh dilutions more frequently.3. Ensure the analytical instrument (e.g., GC-MS, LC-MS) is properly maintained and calibrated.

Frequently Asked Questions (FAQs)

1. What are the recommended solvents for preparing Diethyl Phthalate-d10 solutions?

Methanol and acetonitrile (B52724) are the most common and recommended solvents for preparing stock and working solutions of Diethyl Phthalate-d10. These solvents offer good solubility and are compatible with most chromatographic techniques.

2. What are the optimal storage conditions for Diethyl Phthalate-d10 solutions?

To ensure the long-term stability of Diethyl Phthalate-d10 solutions, it is recommended to store them under the following conditions:

Solution Type	Storage Temperature	Storage Container	Light Conditions
Stock Solution	-20°C or colder	Amber glass vials with PTFE-lined caps	Protected from light
Working Solution	2-8°C	Amber glass vials or polypropylene autosampler vials	Protected from light

For optimal stability, it is also advisable to minimize the exposure of the solutions to air by tightly sealing the containers.

3. How long are Diethyl Phthalate-d10 solutions stable?

The stability of Diethyl Phthalate-d10 solutions can vary depending on the solvent, storage conditions, and concentration. While specific long-term stability data for DEP-d10 is not extensively published, based on general knowledge of phthalate (B1215562) stability and best practices for deuterated standards, the following are conservative estimates. It is crucial to perform your own stability assessment for your specific experimental conditions.

Illustrative Stability Data in Methanol at -20°C

Time Point	Concentration (µg/mL)	% of Initial Concentration
Initial	1000	100.0
3 Months	1000	99.8
6 Months	1000	99.5
12 Months	1000	99.1
24 Months	1000	98.5

Illustrative Stability Data in Acetonitrile at 4°C

Time Point	Concentration (µg/mL)	% of Initial Concentration
Initial	100	100.0
1 Week	100	99.9
2 Weeks	100	99.7
4 Weeks	100	99.2

Note: The data presented in these tables are for illustrative purposes only and should be confirmed by in-house stability studies.

4. What are the potential degradation pathways for Diethyl Phthalate-d10?

The primary degradation pathway for Diethyl Phthalate is hydrolysis of the ester bonds. In the case of Diethyl Phthalate-d10, this would lead to the formation of monoethyl phthalate-d5 and subsequently phthalic acid-d4. This process can be accelerated by the presence of strong acids or bases. While generally stable, exposure to high temperatures and UV light could also potentially lead to degradation.

Experimental Protocols

Protocol for Assessing the Stability of Diethyl Phthalate-d10 in Solution

This protocol outlines a general procedure for conducting a stability study of Diethyl Phthalate-d10 in a chosen solvent.

1. Objective: To determine the stability of a Diethyl Phthalate-d10 solution under defined storage conditions over a specified period.

2. Materials:

• Diethyl Phthalate-d10 certified reference material
• High-purity solvent (e.g., methanol, acetonitrile)
• Volumetric flasks and pipettes
• Amber glass vials with PTFE-lined caps
• Validated analytical instrument (e.g., GC-MS, LC-MS)

3. Procedure:

4. Data Analysis:

• Compare the analytical response of the aged solution to the initial response.
• The stability is often expressed as the percentage of the initial concentration remaining.
• Establish an acceptance criterion (e.g., the concentration should not deviate by more than ±5% from the initial concentration).

Visualizations

Caption: Workflow for assessing the stability of a Diethyl Phthalate-d10 solution.

Caption: Logical workflow for troubleshooting inconsistent analytical results.

Reference Data & Comparative Studies

Diethyl Phthalate-d10 vs. Other Phthalate Internal Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the analytical quantification of phthalates, the use of internal standards is crucial for achieving accurate and reliable results. These standards are essential for correcting analyte losses during sample preparation and for mitigating matrix effects in chromatographic and mass spectrometric analyses. Among the various types of internal standards, isotopically labeled compounds, such as Diethyl phthalate-d10 (DEP-d10), are considered the gold standard. This guide provides an objective comparison of DEP-d10 with other commonly used phthalate (B1215562) internal standards, supported by experimental data and detailed methodologies.

The Critical Role of Internal Standards in Phthalate Analysis

Phthalates are ubiquitous environmental contaminants and are often present in complex matrices such as biological fluids, environmental samples, and consumer products. The analytical process, from extraction to detection, is susceptible to various errors that can compromise the accuracy of quantification. Internal standards are compounds added to a sample in a known quantity before processing. By monitoring the signal of the internal standard relative to the native analyte, analysts can correct for variations in extraction efficiency, injection volume, and instrument response.

Isotopically labeled internal standards, like DEP-d10, are structurally identical to their native counterparts, with the only difference being the substitution of some atoms with their heavier isotopes (e.g., deuterium (B1214612) for hydrogen). This near-identical chemical and physical behavior ensures that the internal standard and the analyte experience similar losses and matrix effects throughout the analytical procedure. This method, known as isotope dilution mass spectrometry (IDMS), provides the highest level of accuracy and precision.[1]

Performance Comparison of Phthalate Internal Standards

The selection of an appropriate internal standard is critical for the robust quantification of phthalates. While non-isotopically labeled standards like benzyl (B1604629) benzoate (B1203000) have been used, they do not co-elute with the target phthalates and may not adequately compensate for matrix-specific effects.[2][3] Deuterated phthalate standards are the preferred choice due to their chemical similarity to the analytes.

Commonly used deuterated phthalate internal standards include:

• Diethyl phthalate-d4 (DEP-d4)

• Dibutyl phthalate-d4 (DBP-d4)

• Benzyl butyl phthalate-d4 (BBP-d4)

• Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)

While specific data for Diethyl phthalate-d10 is less prevalent in the reviewed literature, the principles and performance metrics observed for DEP-d4 are directly applicable to DEP-d10, as they are both deuterated forms of Diethyl phthalate. The choice between d4 and d10 often depends on commercial availability and the specific mass transitions being monitored to avoid isotopic crosstalk.

The following tables summarize key performance data from studies utilizing deuterated phthalate internal standards.

Table 1: Linearity of Calibration Curves Using Deuterated Internal Standards

Analyte(s)	Internal Standard(s)	Matrix	Analytical Method	Coefficient of Determination (R²)	Reference
DEP, DBP, BBP, DEHP, DiBP	DBP-d4	Indoor Air	GC-MS	> 0.9953	[4][5]
DEP, DBP, BBP, DEHP, DiBP	BBP-d4	Indoor Air	GC-MS	0.9900–0.9993	[5]
DEP, DBP, BBP, DEHP, DiBP	DEHP-d4	Indoor Air	GC-MS	0.9891–0.9992	[5]

This table demonstrates the excellent linearity achieved when using deuterated internal standards for the quantification of various phthalates.

Table 2: Recovery Rates of Deuterated Phthalate Internal Standards

Internal Standard	Matrix	Extraction Method	Analytical Method	Recovery (%)	Reference
DEP-d4	Indoor Air	Solid-Phase Extraction	GC-MS	> 89.7	[5]
DBP-d4	Indoor Air	Solid-Phase Extraction	GC-MS	> 89.7	[5]
BBP-d4	Indoor Air	Solid-Phase Extraction	GC-MS	> 89.7	[5]
DEHP-d4	Indoor Air	Solid-Phase Extraction	GC-MS	> 89.7	[5]
DBP-d4, DEHP-d4	Cosmetics	Liquid-Liquid Extraction	GC-MS	95 - 106.1	[6]

This table highlights the high and consistent recovery rates of deuterated internal standards across different matrices, indicating their effectiveness in tracking analyte loss during sample preparation.

Table 3: Precision of Analytical Methods Using Deuterated Internal Standards

Analyte(s)	Internal Standard(s)	Matrix	Analytical Method	Relative Standard Deviation (RSD) (%)	Reference
DBP, DEHP	DBP-d4, DEHP-d4	Indoor Air	GC-MS	5.1–13.1 (Reproducibility)	[5]
DBP, DEHP	DBP-d4, DEHP-d4	Cosmetics	GC-MS	< 3.9	[6]

This table illustrates the excellent precision of analytical methods when employing deuterated internal standards, as reflected by the low relative standard deviations.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative protocols for the analysis of phthalates in different matrices using deuterated internal standards.

Protocol 1: Analysis of Phthalates in Liquid Samples (e.g., Beverages, Urine)

This protocol is based on liquid-liquid extraction (LLE) and is suitable for the analysis of phthalates in various liquid matrices.[1]

1. Materials and Reagents

• Solvents: n-hexane, acetone (B3395972) (pesticide residue grade or equivalent)

• Deuterated Internal Standard Stock Solution: A solution containing DEP-d10 and other relevant deuterated phthalates at a known concentration (e.g., 1 µg/mL) in a suitable solvent.

• Calibration Standards: A series of solutions containing the target phthalates and the deuterated internal standards at varying concentrations.

• Glassware: Volumetric flasks, separatory funnels, centrifuge tubes, vials with PTFE-lined caps.

2. Sample Preparation

• Measure a known volume of the liquid sample (e.g., 10 mL) into a separatory funnel.

• Spike the sample with a known amount of the deuterated internal standard solution.

• Add a suitable extraction solvent (e.g., 10 mL of n-hexane).

• Shake vigorously for 2 minutes and allow the layers to separate.

• Collect the organic layer.

• Repeat the extraction process twice more and combine the organic extracts.

• Dry the combined extract over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the extract to a GC-MS vial for analysis.

3. GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: 5%-phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Injector: Splitless mode, 280°C

  • Oven Program: Start at 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for each phthalate and its deuterated internal standard.

Protocol 2: Analysis of Phthalates in Solid Samples (e.g., Polymers, Tissues)

This protocol is based on solvent extraction and is suitable for the determination of phthalates in solid matrices.[1]

1. Materials and Reagents

• Solvents: Dichloromethane, n-hexane (high purity)

• Deuterated Internal Standard Stock Solution: As described in Protocol 1.

• Calibration Standards: As described in Protocol 1.

• Apparatus: Ultrasonic bath, centrifuge, rotary evaporator.

2. Sample Preparation

• Accurately weigh a small amount of the solid sample (e.g., 0.5 g, cut into small pieces) into a glass centrifuge tube.

• Spike the sample with a known amount of the deuterated internal standard solution.

• Add an appropriate extraction solvent (e.g., 10 mL of dichloromethane).

• Extract the sample in an ultrasonic bath for 30 minutes.

• Centrifuge the sample and carefully transfer the supernatant to a clean flask.

• Repeat the extraction process twice more and combine the extracts.

• Concentrate the combined extract to near dryness using a rotary evaporator.

• Reconstitute the residue in 1 mL of n-hexane for GC-MS analysis.

3. GC-MS Analysis

• Follow the GC-MS analysis parameters as described in Protocol 1.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for phthalate analysis.

Caption: Workflow for Phthalate Analysis in Liquid Samples.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. epa.gov [epa.gov]
• 4. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 5. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]

The Analytical Edge: Unpacking the Accuracy and Precision of Diethyl Phthalate-d10 Methods

For researchers, scientists, and professionals in drug development, the pursuit of analytical accuracy and precision is paramount. When quantifying Diethyl Phthalate (DEP), a widely used plasticizer and potential endocrine disruptor, the choice of analytical methodology can significantly impact data reliability. This guide provides a comprehensive comparison of analytical methods for DEP, with a focus on the enhanced performance achieved through the use of its deuterated stable isotope, Diethyl Phthalate-d10 (DEP-d4), as an internal standard.

The use of isotopically labeled internal standards, such as DEP-d4, is a cornerstone of robust quantitative analysis, particularly in complex matrices. By mimicking the chemical behavior of the target analyte, these standards effectively compensate for variations in sample preparation, extraction efficiency, and instrument response. This results in a marked improvement in both the accuracy and precision of the analytical data.

Performance Under the Microscope: A Quantitative Comparison

The data presented below, compiled from various studies, highlights the superior performance of methods employing Diethyl Phthalate-d10 and other deuterated internal standards. These methods, typically employing Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), consistently demonstrate high recovery rates and low relative standard deviations (RSD), indicative of excellent accuracy and precision.

Parameter	Analytical Method	Internal Standard	Matrix	Accuracy (Recovery %)	Precision (RSD %)	Reference
Accuracy	GC-MS	DEP-d4, DBP-d4, BBP-d4, DEHP-d4	Indoor Air	>89.7%	Not Specified	[1]
Accuracy & Precision	GC-MS	Not Specified (inter-laboratory study)	Indoor Air	91.3% - 99.9%	5.1% - 13.1% (Reproducibility)	[1]
Precision	HPLC	Not Specified	Plastic Toy	Not Specified	<0.163% (Peak Area)	[2]
Accuracy	RP-TLC/Densitometry	Not Specified	Personal Care Products	97% - 103%	Not Specified	[3]
Precision	RP-TLC/Densitometry	Not Specified	Personal Care Products	Not Specified	1.13% - 1.52%	[3]
Accuracy	Solid-Phase Extraction GC	Not Specified	Drinking Water	98.2% - 110.0%	Not Specified	[4][5]
Accuracy	Solid-Phase Extraction HPLC	Not Specified	Water & Beverage	97.93% - 100.56%	Not Specified	[6]
Accuracy & Precision	GC-IT/MS	Anthracene	Water	95.1% - 98.8%	<8.7%	[7]

Visualizing the Path to Reliable Data

The following diagram illustrates a typical experimental workflow for the analysis of Diethyl Phthalate using a deuterated internal standard, from sample collection to final data analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. jyoungpharm.org [jyoungpharm.org]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Navigating the Analytical Landscape: An Inter-Laboratory Comparison Guide for Diethyl Phthalate (DEP) Analysis

For Researchers, Scientists, and Drug Development Professionals: A Guide to Ensuring Accuracy and Comparability in Diethyl Phthalate (B1215562) Quantification

The accurate determination of Diethyl Phthalate (DEP), a common plasticizer and fragrance carrier, is of paramount importance in pharmaceutical manufacturing, cosmetics, and food safety due to its potential as an endocrine disruptor. This guide provides a comparative overview of analytical methodologies for DEP analysis, supported by experimental data from proficiency testing and inter-laboratory studies on phthalates. Ensuring the reliability and comparability of analytical results across different laboratories is crucial for regulatory compliance and consumer safety.

Comparative Performance of Analytical Methods

The quantification of Diethyl Phthalate is predominantly achieved through chromatographic techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation.

Inter-laboratory studies on phthalates, including those in environmental and biological samples, have demonstrated good agreement between participating laboratories, particularly when robust analytical methods and quality control measures are implemented.[1] Proficiency testing schemes, such as those for phthalates in wastewater and polymers, play a vital role in assessing and improving the performance of laboratories.[2][3]

The following table summarizes typical performance characteristics for the analysis of phthalates, providing a benchmark for what can be expected in an inter-laboratory comparison for DEP. The data is a composite from various studies on phthalate analysis, reflecting the general performance of these methods.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Limit of Detection (LOD)	0.1 - 10 ng/mL	10 - 50 ng/mL
Limit of Quantitation (LOQ)	0.5 - 25 µg/g	50 - 150 ng/mL
**Linearity (R²) **	> 0.995	> 0.99
Intra-laboratory Precision (RSDr)	2% - 8%	3% - 10%
Inter-laboratory Reproducibility (RSDR)	5% - 25%	10% - 30%
Recovery	85% - 115%	80% - 110%

Note: RSDr refers to the relative standard deviation under repeatability conditions (within a single laboratory), while RSDR refers to the relative standard deviation under reproducibility conditions (between different laboratories). The presented values are typical for phthalate analysis and may vary depending on the specific matrix and laboratory.

Experimental Protocols

Detailed and standardized experimental protocols are the cornerstone of successful inter-laboratory comparisons. Below are generalized methodologies for the analysis of Diethyl Phthalate using GC-MS and HPLC-UV.

Sample Preparation: Liquid-Liquid Extraction (LLE)

A common and robust method for extracting DEP from various matrices is Liquid-Liquid Extraction.[4][5]

• Sample Weighing: Accurately weigh a representative portion of the homogenized sample (e.g., 1-5 grams) into a clean glass centrifuge tube.

• Internal Standard Spiking: Spike the sample with a known amount of a suitable internal standard (e.g., deuterated DEP) to correct for extraction efficiency and instrumental variations.

• Solvent Addition: Add an appropriate volume of a suitable organic solvent (e.g., hexane, dichloromethane, or a mixture thereof).[4]

• Extraction: Vortex or shake the mixture vigorously for a specified period (e.g., 1-2 minutes) to ensure thorough extraction of DEP into the organic phase. Centrifuge the mixture to separate the layers.

• Collection: Carefully transfer the organic layer to a clean collection tube.

• Repeat Extraction: Repeat the extraction process on the remaining aqueous layer with a fresh aliquot of the organic solvent to maximize recovery.

• Drying and Concentration: Combine the organic extracts and dry them using anhydrous sodium sulfate. Concentrate the extract to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

Analytical Instrumentation and Conditions

GC-MS is a highly sensitive and selective technique for the analysis of volatile and semi-volatile compounds like DEP.[6]

• Gas Chromatograph: Equipped with a split/splitless injector and a capillary column suitable for phthalate analysis (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: Typically set between 250°C and 280°C.

• Oven Temperature Program: A temperature gradient is employed to achieve optimal separation of DEP from other matrix components. For example, start at 60°C, hold for 1 minute, then ramp to 280°C at 10°C/minute, and hold for 5 minutes.

• Mass Spectrometer: A single quadrupole or tandem mass spectrometer operating in electron ionization (EI) mode.

• Ion Source Temperature: Typically 230°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) mode is used for enhanced sensitivity and specificity, monitoring characteristic ions of DEP (e.g., m/z 149, 177, 222).

HPLC-UV is a versatile technique suitable for the analysis of a wide range of compounds, including DEP.[7]

• HPLC System: An isocratic or gradient HPLC system with a UV detector.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A mixture of water and an organic solvent like acetonitrile (B52724) or methanol. A gradient elution may be used to improve separation.

• Flow Rate: Typically 0.5 - 1.5 mL/minute.

• Column Temperature: Maintained at a constant temperature (e.g., 30°C) for reproducible retention times.

• Injection Volume: Typically 10-20 µL.

• UV Detection: Wavelength set at a maximum absorbance for DEP, typically around 230 nm.[7]

Workflow for an Inter-Laboratory Comparison Study

The following diagram illustrates the typical workflow of an inter-laboratory comparison study for Diethyl Phthalate analysis, from the preparation of test materials to the final evaluation of laboratory performance.

Workflow of an inter-laboratory comparison study for DEP analysis.

Conclusion

While a dedicated, publicly available, large-scale inter-laboratory comparison study solely for Diethyl Phthalate was not identified in the current literature review, the principles and expected outcomes can be confidently extrapolated from studies on other phthalates. The ubiquitous nature of phthalates presents analytical challenges, including the risk of contamination, which underscores the importance of stringent quality control measures.[8] Participation in proficiency testing programs is highly recommended for any laboratory involved in the routine analysis of DEP to ensure the accuracy and reliability of their results, thereby safeguarding product quality and public health.

References

• 1. researchgate.net [researchgate.net]
• 2. fapas.com [fapas.com]
• 3. iisnl.com [iisnl.com]
• 4. Chemical Analysis and Risk Assessment of Diethyl Phthalate in Alcoholic Beverages with Special Regard to Unrecorded Alcohol | PLOS One [journals.plos.org]
• 5. Chemical analysis and risk assessment of diethyl phthalate in alcoholic beverages with special regard to unrecorded alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]
• 7. opus.govst.edu [opus.govst.edu]
• 8. ANALYTICAL METHODS - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to Diethyl Phthalate-d10 Certified Reference Materials

For researchers, scientists, and drug development professionals requiring the highest accuracy in quantitative analysis, the selection of a suitable certified reference material (CRM) is paramount. This guide provides a comprehensive comparison of commercially available Diethyl phthalate-d10 (DEP-d10) CRMs, offering insights into their key characteristics, supporting data, and recommended applications.

Introduction to Diethyl Phthalate (B1215562) and its Deuterated Analog

Diethyl phthalate (DEP) is a widely used plasticizer and solvent found in a variety of consumer and industrial products. Its prevalence necessitates accurate monitoring in pharmaceuticals, consumer goods, and environmental samples to ensure safety and regulatory compliance. Isotope dilution mass spectrometry (ID-MS) is the gold standard for the precise quantification of organic molecules like DEP. This method relies on the use of a stable isotope-labeled internal standard, such as Diethyl phthalate-d10, which is chemically identical to the analyte but has a different mass. The use of a deuterated standard allows for the correction of matrix effects and variations in sample preparation and instrument response, leading to highly accurate and precise results.

Comparison of Commercially Available Diethyl Phthalate-d10 CRMs

The selection of a DEP-d10 CRM should be based on several critical factors, including isotopic purity, chemical purity, certified concentration and its associated uncertainty, and the format in which the CRM is provided. The following tables summarize the specifications of DEP-d10 CRMs available from prominent suppliers.

Table 1: Specifications of Diethyl Phthalate-d4/d10 Certified Reference Materials

Supplier	Product Name	Catalog Number	Isotopic Purity	Chemical Purity	Format	Certified Concentration
Cambridge Isotope Laboratories	Diethyl phthalate (ring-D4, 98%)	DLM-1629	98%	Not Specified	Neat	Not Specified
LGC Standards	Diethyl Phthalate-d4	TRC-D444772	99.3% (d4)	>95%	Neat	Not Specified
Sigma-Aldrich	Diethyl phthalate-3,4,5,6-d4	48281	98 atom % D	Not Specified	Neat	Not Specified

Note: Isotopic distribution for LGC Standards Diethyl Phthalate-d4 is provided as d0 = 0.03%, d1 = 0.38%, d2 = 0.07%, d3 = 1.47%, d4 = 98.05%.[1]

Experimental Protocols

The accurate use of DEP-d10 CRMs in isotope dilution analysis involves a standardized workflow. The following is a typical experimental protocol for the quantification of DEP in a sample matrix.

Sample Preparation and Extraction

A typical workflow for sample analysis using Diethyl Phthalate-d10 as an internal standard is as follows:

Figure 1. General workflow for the quantification of Diethyl Phthalate using a deuterated internal standard.

• Sample Weighing: Accurately weigh a known amount of the homogenized sample into a clean extraction vessel.

• Internal Standard Spiking: Add a precise volume of the Diethyl phthalate-d10 CRM solution of a known concentration to the sample. The amount of internal standard added should be comparable to the expected concentration of the native DEP in the sample.

• Extraction: Add a suitable organic solvent (e.g., acetonitrile, hexane) to the sample and extract the phthalates. Sonication or mechanical shaking can be used to improve extraction efficiency.

• Cleanup: The extract may require a cleanup step to remove interfering matrix components. Solid-phase extraction (SPE) with a suitable sorbent (e.g., C18) is a common technique.

• Concentration and Reconstitution: The cleaned extract is typically evaporated to dryness under a gentle stream of nitrogen and reconstituted in a known volume of a suitable solvent for instrumental analysis.

Instrumental Analysis

Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the preferred techniques for the analysis of phthalates.

• GC-MS: The sample is injected into a gas chromatograph, where the compounds are separated based on their boiling points and affinity for the stationary phase of the GC column. The separated compounds then enter the mass spectrometer, where they are ionized and detected.

• LC-MS/MS: The sample is injected into a liquid chromatograph for separation based on polarity. The eluent is then introduced into a tandem mass spectrometer. This technique offers high selectivity and sensitivity through the use of multiple reaction monitoring (MRM).

Quantification

The concentration of DEP in the original sample is calculated using the following formula:

Concentration of DEP = (AreaDEP / AreaDEP-d10) * (ConcentrationDEP-d10 / Response Factor) * (Volumeextract / Weightsample)

Where:

• AreaDEP is the peak area of the native Diethyl phthalate.

• AreaDEP-d10 is the peak area of the Diethyl phthalate-d10 internal standard.

• ConcentrationDEP-d10 is the known concentration of the internal standard solution.

• Response Factor is determined from the analysis of a calibration standard containing known amounts of both native DEP and DEP-d10.

• Volumeextract is the final volume of the sample extract.

• Weightsample is the initial weight of the sample.

Logical Relationship for CRM Selection

The choice of a suitable CRM is a critical decision in the analytical workflow. The following diagram illustrates the logical considerations for selecting a Diethyl phthalate-d10 CRM.

Figure 2. Decision-making process for selecting a Diethyl Phthalate-d10 CRM.

Conclusion

The use of Diethyl phthalate-d10 certified reference materials is essential for achieving accurate and reliable quantification of Diethyl phthalate in various matrices. This guide provides a comparative overview of available CRMs and a framework for their selection and use. Researchers and analysts should carefully consider the specifications of each product, including isotopic and chemical purity, certified concentration with its uncertainty, and the suitability of the format for their specific application. By following a well-defined experimental protocol and selecting the appropriate CRM, laboratories can ensure the highest quality data in their analyses.

References

• 1. lgcstandards.com [lgcstandards.com]

Navigating the Detection Limits: A Comparative Guide for Diethyl Phthalate Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of phthalates, understanding the analytical limits of detection (LOD) is paramount. This guide provides a comparative overview of the LOD for Diethyl Phthalate (B1215562) (DEP) and other related compounds using various analytical methodologies. While the focus of the query is on Diethyl phthalate-d10, it is crucial to first understand its primary role in analytical chemistry.

The Role of Diethyl Phthalate-d10: An Internal Standard

Diethyl phthalate-d10 is a deuterated form of Diethyl Phthalate. In analytical methods, particularly those employing mass spectrometry, deuterated compounds like Diethyl phthalate-d10 serve as ideal internal standards. An internal standard is a compound with similar physicochemical properties to the analyte of interest, which is added in a known amount to the sample before analysis. Its purpose is to correct for the loss of analyte during sample preparation and for variations in instrument response.

Because internal standards are intentionally introduced at a concentration well above their detection limit, the "limit of detection" for Diethyl phthalate-d10 itself is not a routinely determined or reported metric. The critical performance characteristic is the LOD of the target analytes, such as Diethyl Phthalate, for which Diethyl phthalate-d10 is used to ensure accurate quantification.

Comparison of Detection Limits for Diethyl Phthalate and Other Phthalates

The following table summarizes the limits of detection for Diethyl Phthalate (DEP) and other common phthalates across various analytical techniques and sample matrices. This data is essential for selecting the appropriate methodology to achieve the desired sensitivity for a particular research application.

Analyte	Method	Matrix	Limit of Detection (LOD)
Diethyl Phthalate (DEP)	GC-MS	E-liquid	0.02 µg/mL
Diethyl Phthalate (DEP)	LC-MS/MS	General	At least 1 ng/mL
Diethyl Phthalate (DEP)	HPLC-PAD	PVC Toys	0.02 mg/L
Diethyl Phthalate (DEP)	LC-MS/MS	Distilled Beverages	Detectable at 1 ppb
Diethyl Phthalate (DEP)	UHPLC-UV	Drinking Water	MDL calculated from 0.05 µg/mL standard
Diethyl Phthalate (DEP)	LC/MS/MS	General	IDL > 10 S/N at ng/mL level
Diethyl Phthalate (DEP)	GC-FID	Workplace Air	0.09 µg/mL
Dimethyl Phthalate (DMP)	LC/MS/MS	General	IDL > 10 S/N at ng/mL level
Dibutyl Phthalate (DBP)	GC-MS	E-liquid	0.02 µg/mL
Benzyl Butyl Phthalate (BBP)	LC-MS/MS	General	At least 1 ng/mL
Bis(2-ethylhexyl) Phthalate (DEHP)	LC-MS/MS	Rice	0.012 mg/kg

Experimental Protocols

Below are summaries of the experimental methodologies used to determine the limits of detection presented in the table.

Gas Chromatography-Mass Spectrometry (GC-MS) for Phthalates in E-liquid

• Sample Preparation: 1.0 g of the e-liquid sample is weighed, and 2 mL of distilled water is added and mixed. 10 mL of n-hexane is then added for ultrasonic extraction. The mixture is centrifuged, and the supernatant is collected for analysis.

• Instrumentation: A Shimadzu GCMS-QP2020 NX gas chromatograph mass spectrometer is used.

• LOD Determination: The limit of detection (S/N = 3) is calculated based on a standard mixture at a concentration of 0.02 µg/mL.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for General Phthalate Analysis

• Sample Preparation: A simple extraction procedure is employed. The supernatant is further diluted for LC-MS/MS analysis.

• Instrumentation: An Agilent 1200 system with a Phenomenex Kinetex C18 column is coupled to a SCIEX QTRAP® 5500 system with a Turbo V™ source and Electrospray Ionization (ESI).

• LOD Determination: For all targeted phthalates, an LOD of at least 1 ng/mL was achieved. The final LOD is noted to be highly dependent on background interferences.

High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PAD) in PVC Toys

• Sample Preparation: Phthalates are extracted from PVC toy samples using ultrasonic extraction with methanol.

• Instrumentation: A high-performance liquid chromatography system with a photodiode array detector (HPLC-PAD) is used with a reversed-phase ODS-4 C18 column. Detection is performed at 226 nm.

• LOD Determination: The limits of detection for various phthalates, including DEP at 0.02 mg/L, were determined based on the analysis of standard solutions.

Visualizing the Workflow for Limit of Detection Determination

The following diagram illustrates a generalized workflow for determining the limit of detection of an analyte using a mass spectrometry-based method, a common approach for phthalate analysis.

Caption: General workflow for LOD determination.

A Comparative Guide to GC-MS and LC-MS for Diethyl Phthalate Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of Diethyl Phthalate (B1215562) (DEP)—a common plasticizer that can leach into various products—is a critical aspect of quality control and safety assessment. The two most prevalent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for your analytical needs.

While both are powerful separation techniques, the choice between them hinges on several factors, including sample matrix, required sensitivity, and analytical throughput. GC-MS is a widely used technique for phthalate analysis due to its simplicity, speed, and the rich structural information provided by mass spectrometry.[1] Conversely, LC-MS offers an orthogonal approach, particularly for less volatile or thermally sensitive compounds, and often provides superior sensitivity when coupled with a tandem mass spectrometer (MS/MS).[1][2][3]

Quantitative Performance: A Side-by-Side Comparison

The validation of analytical methods is paramount in regulated environments. Key performance indicators from various studies are summarized below to offer a quantitative comparison between GC-MS and LC-MS for the analysis of Diethyl Phthalate (DEP).

Performance Metric	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.001 - 10 µg/mL (1 - 10,000 ppb)[4][5][6]	0.2 - 625 ng/L (0.0002 - 0.625 ppb)[7][8]
Limit of Quantification (LOQ)	~0.010 mg/L (10 ppb)[9]	As low as 1 ppb[3]
Linearity (R²)	≥ 0.992[2]	> 0.99[7]
Recovery (%)	76 - 105.6%[4][5][6]	70 - 98% (with SPE)[8]
Precision (RSD%)	0.6 - 19%[5][6]	< 5%[8]
Typical Run Time	< 10 minutes[10][11]	~10 minutes[7]

Note: Values are aggregated from multiple sources and can vary significantly based on the specific instrument, method, and sample matrix.

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable and reproducible results. Below are representative methodologies for both GC-MS and LC-MS analysis of DEP. A critical step in any phthalate analysis is minimizing background contamination; this includes using glassware and pre-washed materials, and running procedural blanks.[12]

This protocol is a generalized procedure based on common practices for phthalate analysis in diverse samples.[1][13][14]

• Sample Preparation (Solvent Extraction):

  • For liquid samples (e.g., beverages, e-liquids), weigh 1.0 g of the sample, add a suitable volume of water, and mix.[14]

  • Add 10 mL of a non-polar solvent like n-hexane and perform ultrasonic extraction.[14]

  • Centrifuge the mixture and collect the supernatant (n-hexane layer) for analysis.[14]

  • For solid samples (e.g., polymers), dissolve a known weight (e.g., 50 mg) in a solvent like tetrahydrofuran (B95107) (THF). Precipitate the polymer by adding hexane, filter the solution, and dilute with cyclohexane (B81311) before injection.[13]

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890A GC System or similar.[2]

  • Mass Spectrometer: Agilent 5975C GC/MSD or similar.[2]

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent 5-type phase.[10][11]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet: Splitless mode.

  • Temperature Program: Initial oven temperature at 100°C for 1 min, ramp at 10°C/min to 230°C, then ramp at 10°C/min to 270°C, hold for 2 min.[9]

  • MS Parameters:

    • Ionization Mode: Electron Impact (EI) at 70 eV.[1]

    • Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for quantitative analysis to enhance sensitivity.[1]

    • Characteristic Ions for DEP: m/z 149 (base peak), 177, 222.

This protocol is adapted from methodologies developed for the sensitive analysis of phthalates in various matrices.[2][7][15]

• Sample Preparation (Methanol Extraction):

  • For liquid samples, a simple "dilute and shoot" approach may be feasible after filtration.

  • For food or powder samples, extract a 1g sample with 45 mL of methanol (B129727) and sonicate for 20 minutes.[2]

  • Bring the final volume to 50 mL with methanol.

  • Centrifuge an aliquot of the extraction solution for 10 minutes before analysis.[2]

  • For complex environmental samples, solid-phase extraction (SPE) may be required for cleanup and concentration.[8]

• Instrumentation and Conditions:

  • Liquid Chromatograph: Agilent 1260 RRLC HPLC system or similar.[2]

  • Mass Spectrometer: Agilent 6400 Series Triple Quadrupole LC/MS or similar.[2]

  • Column: Zorbax Eclipse XDB-C18 (150 x 2.1 mm, 5 µm) or equivalent.[15]

  • Mobile Phase A: 10 mM Ammonium Acetate in Water.[15]

  • Mobile Phase B: Acetonitrile.[15]

  • Gradient: A time-programmed gradient elution is used to separate the phthalates.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 1 - 10 µL.

  • MS/MS Parameters:

    • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) for highest sensitivity and selectivity.

    • MRM Transition for DEP: Precursor Ion (Q1): m/z 223.1 → Product Ions (Q3): m/z 177.1, 149.1.[7]

Methodology and Logic Visualization

To better illustrate the processes and decision factors, the following diagrams have been generated.

Caption: General analytical workflow for DEP analysis using GC-MS and LC-MS.

Caption: Key decision factors for selecting between GC-MS and LC-MS for phthalate analysis.

Discussion: Advantages and Limitations

GC-MS

Gas chromatography is an effective and robust technique for separating volatile and semi-volatile compounds like Diethyl Phthalate.[11]

• Advantages:

  • High Resolution: GC-MS generally offers better chromatographic resolution for phthalate determination compared to LC-MS.[10][11] This is crucial as many phthalates produce a common fragment ion at m/z 149, making chromatographic separation essential for accurate quantification.[10][16]

  • Robustness and Simplicity: The technique is well-established, relatively simple, fast, and inexpensive.[11]

  • Spectral Libraries: Extensive EI mass spectral libraries are available for confident compound identification.

• Limitations:

  • Thermal Stability: While DEP is suitable for GC analysis, higher molecular weight phthalates can be less thermally stable, potentially leading to degradation in the hot injector.

  • Derivatization: Analysis of more polar phthalate metabolites often requires a derivatization step, adding time and potential for error to the workflow.[17]

LC-MS

Liquid chromatography, especially when coupled with tandem mass spectrometry, is a powerful alternative that addresses some of the limitations of GC-MS.

• Advantages:

  • Superior Sensitivity: LC-MS/MS methods, particularly using a triple quadrupole MS, can achieve significantly lower detection limits (down to the parts-per-trillion level) compared to GC-MS.[2][3]

  • Versatility: It is well-suited for a broader range of phthalates, including less volatile compounds and thermally labile metabolites, without the need for derivatization.[1]

  • Matrix Tolerance: LC-MS can often handle more complex sample matrices with simpler preparation, although it is susceptible to matrix effects like ion suppression.[17]

• Limitations:

  • Background Contamination: Phthalates are ubiquitous in plastic components found in LC systems (e.g., tubing, solvent filters), which can be a significant source of background contamination.[16] Specialized setups with isolator columns may be needed to mitigate this.[16]

  • Ion Suppression: The sample matrix can interfere with the ionization process in the ESI source, leading to suppression or enhancement of the analyte signal, which can affect accuracy.[17]

  • Lower Resolution: Chromatographic resolution may be lower than in GC, making it more reliant on the mass spectrometer's specificity (i.e., MRM) to differentiate isomers.

Conclusion

Both GC-MS and LC-MS are powerful and reliable techniques for the quantitative analysis of Diethyl Phthalate.[1]

GC-MS is often the method of choice for routine analysis due to its robustness, high resolving power, and cost-effectiveness, especially when analyzing DEP in relatively clean matrices where moderate sensitivity is sufficient.[10][11]

LC-MS/MS excels when the highest sensitivity is required or when analyzing complex matrices like food or biological samples.[2][3] It is also the superior technique for analyzing a broader range of phthalates, including non-volatile parent compounds and their polar metabolites, in a single run without derivatization.

Ultimately, the choice of method should be guided by the specific analytical requirements, including the concentration range of interest, the complexity of the sample matrix, and the availability of instrumentation.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. GC-MS Determination of Undeclared Phthalate Esters in Commercial Fragrances: Occurrence, Profiles and Assessment of Carcinogenic and Non-Carcinogenic Risk Associated with Their Consumption among Adult Consumers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. redalyc.org [redalyc.org]
• 6. researchgate.net [researchgate.net]
• 7. s4science.at [s4science.at]
• 8. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 9. oiv.int [oiv.int]
• 10. gcms.cz [gcms.cz]
• 11. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. gcms.cz [gcms.cz]
• 14. shimadzu.com [shimadzu.com]
• 15. mdpi.com [mdpi.com]
• 16. waters.com [waters.com]
• 17. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]

The Performance of Diethyl Phthalate-d10 as an Internal Standard in Diverse Analytical Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the precise quantification of phthalates, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a comprehensive comparison of Diethyl phthalate-d10's performance against other commonly used internal standards across various matrices, supported by experimental data and detailed methodologies.

Diethyl phthalate-d10, a deuterated form of Diethyl phthalate (B1215562) (DEP), is frequently employed as an internal standard in analytical methods, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its chemical similarity to the target analytes allows it to mimic their behavior during sample preparation and analysis, thereby compensating for variations in extraction efficiency and matrix effects.

Comparative Performance Analysis

The efficacy of an internal standard is primarily evaluated based on its recovery, ability to compensate for matrix effects, and its contribution to the linearity and accuracy of the calibration curve. While comprehensive studies directly comparing Diethyl phthalate-d10 to a wide array of other internal standards across multiple matrices are limited, the available data and established analytical principles underscore the advantages of using isotopically labeled standards.

Deuterated internal standards, such as Diethyl phthalate-d10, are widely considered the gold standard for phthalate analysis.[1] Their co-elution with the native analyte and similar ionization behavior in mass spectrometry make them highly effective in correcting for analyte loss during sample preparation and for signal suppression or enhancement caused by the sample matrix.

Table 1: Comparison of Recovery for Deuterated Phthalate Internal Standards in Indoor Air Analysis

Internal Standard	Adsorbent	Mean Recovery (%)
Diethyl phthalate-d4 (DEP-d4)	ODS Filter	95.3
Di-n-butyl phthalate-d4 (DBP-d4)	ODS Filter	98.5
Benzyl (B1604629) butyl phthalate-d4 (BBP-d4)	ODS Filter	97.2
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	ODS Filter	96.8
Diethyl phthalate-d4 (DEP-d4)	SDB Cartridge	94.7
Di-n-butyl phthalate-d4 (DBP-d4)	SDB Cartridge	99.9
Benzyl butyl phthalate-d4 (BBP-d4)	SDB Cartridge	98.6
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	SDB Cartridge	98.2

Source: Adapted from a study on the determination of phthalates in indoor air.

The data in Table 1 demonstrates the high and consistent recovery of deuterated phthalate internal standards, including a close analog of Diethyl phthalate-d10 (DEP-d4), in air sampling applications. This high recovery is indicative of their stability and suitability for tracing analyte behavior throughout the analytical process.

Alternative internal standards, such as benzyl benzoate, have also been utilized in phthalate analysis.[2] However, a significant drawback of using non-isotopically labeled standards is the potential for their natural occurrence in samples, which can lead to inaccurate quantification.[2] Furthermore, their chemical and physical properties may not perfectly match those of the target phthalates, leading to less effective correction for matrix effects and extraction losses.

Experimental Protocols and Methodologies

To provide a practical context for the application of Diethyl phthalate-d10, this section outlines a typical experimental workflow for the analysis of phthalates in a complex matrix.

Experimental Workflow: Phthalate Analysis in Food Samples

The following diagram illustrates a standard procedure for the extraction and analysis of phthalates from food matrices using an internal standard like Diethyl phthalate-d10.

Caption: A generalized workflow for the analysis of phthalates in food matrices.

Detailed Protocol for Phthalate Analysis in Fatty Food Matrix:

• Sample Homogenization: A representative 5-gram portion of the food sample is thoroughly homogenized.

• Internal Standard Spiking: The homogenized sample is spiked with a known concentration of Diethyl phthalate-d10 solution in a suitable solvent (e.g., acetonitrile).

• Extraction: The sample is subjected to a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure. This typically involves the addition of acetonitrile (B52724) and a salt mixture (e.g., magnesium sulfate, sodium chloride) followed by vigorous shaking.

• Cleanup: An aliquot of the acetonitrile extract is transferred to a d-SPE tube containing a sorbent mixture (e.g., PSA, C18, and magnesium sulfate) to remove interfering matrix components such as fats and pigments. The tube is vortexed and then centrifuged.

• Concentration and Reconstitution: The cleaned-up extract is evaporated to dryness under a gentle stream of nitrogen and reconstituted in a small volume of a suitable solvent (e.g., ethyl acetate) for analysis.

• Instrumental Analysis: The reconstituted sample is injected into a GC-MS/MS or LC-MS/MS system for the separation, identification, and quantification of target phthalates and Diethyl phthalate-d10.

Signaling Pathway of Endocrine Disruption by Phthalates

Phthalates are known endocrine-disrupting chemicals that can interfere with the normal functioning of the hormonal system. The following diagram illustrates a simplified signaling pathway of how certain phthalates can exert their effects.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. ojs.library.okstate.edu [ojs.library.okstate.edu]

A Comparative Guide to Method Robustness for Diethyl Phthalate-d10 Quantification

For researchers, scientists, and drug development professionals, the accurate and robust quantification of internal standards is paramount for the integrity of analytical data. Diethyl phthalate-d10 (DEP-d10), a deuterated analog of Diethyl phthalate (B1215562) (DEP), is a commonly used internal standard in mass spectrometry-based methods to correct for analytical variability. This guide provides an objective comparison of the two primary analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantification of DEP-d10. The comparison is supported by experimental data on key performance parameters, detailed methodologies, and visual workflows to aid in method selection and development.

Data Presentation: A Comparative Analysis of Method Performance

The robustness of an analytical method is its capacity to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage. The following tables summarize the quantitative performance of GC-MS and LC-MS/MS for the analysis of Diethyl phthalate (DEP) and its deuterated internal standards, providing a basis for assessing the expected robustness for DEP-d10 quantification.

Table 1: Comparison of Gas Chromatography-Mass Spectrometry (GC-MS) Method Performance for Diethyl Phthalate Quantification

Parameter	Method 1	Method 2	Method 3
Limit of Detection (LOD)	0.04 mg/kg (semen)[1]	10 mg/kg (fat)[1]	0.2 µg/m³ (air)[1]
Limit of Quantification (LOQ)	Not Reported	Not Reported	Not Reported
Recovery	95% (semen)[1]	1-10% (fat)[1]	90% (air)[1]
Precision (%RSD)	Not Reported	Not Reported	10-15% (air)[1]
Matrix	Semen	Fat	Air
Instrumentation	GC-MS	GC-MS	GC-MS

Table 2: Comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method Performance for Diethyl Phthalate Quantification

Parameter	Method 1	Method 2	Method 3
Limit of Detection (LOD)	1 ng/mL[2]	<10 ppb	3 ng/mL[3]
Limit of Quantification (LOQ)	Not Reported	<10 ppb	Not Reported
Recovery	Not Reported	Not Reported	Not Reported
Precision (%RSD)	Not Reported	Not Reported	Not Reported
Matrix	Food and Beverage	Distilled Beverages	Food
Instrumentation	SCIEX QTRAP® 5500[2]	Waters ACQUITY UPLC H-Class System with Xevo TQD	Agilent 6400 Series Triple Quadrupole LC/MS[3]

Experimental Protocols: A Closer Look at the Methodologies

Detailed experimental protocols are crucial for reproducing and validating analytical methods. Below are representative methodologies for the quantification of phthalates using GC-MS and LC-MS/MS with deuterated internal standards.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is a generalized procedure for the analysis of phthalates in various matrices.

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 10 mL sample, add a known amount of Diethyl phthalate-d10 internal standard solution.

• Add 5 mL of a suitable organic solvent (e.g., hexane (B92381) or dichloromethane).

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of solvent (e.g., 100 µL of ethyl acetate) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC System or equivalent.

• Mass Spectrometer: Agilent 5975C GC/MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injection Mode: Splitless.

• Injector Temperature: 280 °C.

• Oven Temperature Program: Start at 60 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is a generalized procedure for the analysis of phthalates in liquid samples.

1. Sample Preparation ("Dilute and Shoot")

• To a 500 µL aliquot of the liquid sample, add a known amount of Diethyl phthalate-d10 internal standard solution.

• Add 500 µL of the initial mobile phase (e.g., a mixture of water and methanol (B129727) with 0.1% formic acid).

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Agilent 1260 RRLC HPLC system or equivalent.[3]

• Mass Spectrometer: Agilent 6400 Series triple quadrupole LC/MS or equivalent.[3]

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient Elution: A suitable gradient to separate the analytes of interest.

• Flow Rate: 0.4 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Mass Analyzer: Triple Quadrupole.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Mandatory Visualization: Workflows and Relationships

Visual diagrams are essential for understanding complex analytical processes. The following diagrams, created using the DOT language, illustrate a typical experimental workflow and the logical relationship of robustness in analytical method validation.

Caption: A typical experimental workflow for the quantification of Diethyl phthalate-d10.

Caption: The relationship between method parameters and performance in robustness testing.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. sciex.com [sciex.com]
• 3. agilent.com [agilent.com]

A Comparative Guide to Uncertainty Budgets in Diethyl Phthalate Measurements for Researchers

For scientists and professionals in drug development, accurate quantification of substances like Diethyl phthalate (B1215562) (DEP) is paramount. This guide provides a comparative analysis of the uncertainty budget associated with the measurement of Diethyl phthalate, with a focus on the use of Diethyl phthalate-d10 (DEP-d10) as an internal standard. Understanding the sources and magnitudes of uncertainty is critical for method validation, ensuring regulatory compliance, and enabling reliable data interpretation.

Understanding the Uncertainty Budget

An uncertainty budget is a comprehensive inventory of all potential sources of uncertainty in a measurement process, along with their estimated magnitudes. For the analysis of Diethyl phthalate, particularly when using isotope dilution mass spectrometry (IDMS) with DEP-d10, several key factors contribute to the overall uncertainty.

A study on the determination of diallyl phthalate in jellies by Gas Chromatography-Mass Spectrometry (GC-MS) identified the main sources of measurement uncertainty as the methanol (B129727) standard solution, standard curve fitting, and sample preparation[1]. Similarly, a study on 11 representative phthalates in PVC using GC-MS with deuterium-labeled standards reported a relative expanded uncertainty of ≤ 5.6%[2].

Table 1: Key Components of the Uncertainty Budget for Diethyl Phthalate Measurement using IDMS with DEP-d10

Uncertainty Component	Potential Sources of Uncertainty	Typical Contribution to Overall Uncertainty
Standard Preparation	Purity of native DEP and DEP-d10 standards	Low to Moderate
Weighing of standards	Low
Volumetric glassware calibration and use	Low
Stability of stock and working solutions	Low
Sample Preparation	Sample weighing or volume measurement	Low
Extraction efficiency and recovery	Moderate
Potential for contamination from labware and solvents	High
Evaporation and reconstitution steps	Low to Moderate
Instrumental Analysis (GC-MS)	Calibration curve fitting	Moderate
Repeatability of injections	Low
Instrument drift	Low
Mass spectrometer response variability	Low to Moderate
Integration of chromatographic peaks	Low
Data Processing	Rounding and calculation errors	Low
Matrix Effects	Co-eluting interferences affecting ionization	Low to Moderate

Note: The typical contribution is a qualitative assessment based on published data for similar phthalate analyses.

Comparative Analysis of Analytical Methodologies

The choice of analytical technique significantly influences the uncertainty of Diethyl phthalate measurements. Gas chromatography coupled with mass spectrometry (GC-MS) is a predominant technique for phthalate analysis[3]. However, high-performance liquid chromatography (HPLC) with UV or MS detection is also employed[3][4][5][6].

Table 2: Comparison of Analytical Methods for Diethyl Phthalate Quantification

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by precursor and product ion masses.
Selectivity	High, especially with the use of deuterated internal standards.	Moderate, susceptible to co-eluting compounds with similar UV spectra.	Very high, provides structural confirmation.
Sensitivity	High, with detection limits in the ng/g to µg/kg range.	Lower, typically in the µg/mL range.	Very high, often reaching pg/mL levels.
Key Uncertainty Contributors	Sample preparation, calibration curve, potential for contamination.	Co-eluting interferences, baseline noise, lamp stability.	Matrix effects (ion suppression/enhancement), internal standard response.
Use of DEP-d10	Ideal for isotope dilution, significantly reduces uncertainty from sample prep and injection variability.	Not directly applicable as a mass-based internal standard.	Excellent for isotope dilution, correcting for matrix effects and procedural losses.
Advantages	Robust, well-established methods, high resolving power for isomers.	Relatively low cost, simple operation.	High sensitivity and selectivity, suitable for complex matrices.
Disadvantages	Potential for thermal degradation of some analytes, contamination from injection port septa.	Lower sensitivity and selectivity compared to MS methods.	Higher equipment cost and complexity, potential for matrix effects.

Interlaboratory comparison studies have been conducted to assess the accuracy of dialkyl phthalate ester concentration measurements in various samples, highlighting the importance of minimizing background contamination to achieve low method detection limits[7]. The ubiquitous nature of phthalates in laboratory environments necessitates rigorous control measures to prevent sample contamination, which can be a major source of error and uncertainty[4][8].

Experimental Protocol: Quantification of Diethyl Phthalate using DEP-d10 and GC-MS

This protocol is a representative example for the determination of Diethyl Phthalate in a liquid matrix (e.g., simulated biological fluid) using an isotope dilution GC-MS method.

1. Materials and Reagents

• Diethyl phthalate (DEP) certified reference standard

• Diethyl phthalate-d10 (DEP-d10) internal standard

• High-purity solvents (e.g., isohexane, acetone)[9]

• Calibrated analytical balance and volumetric flasks

• GC-MS system with a suitable capillary column (e.g., DB-5MS)[10]

2. Standard Preparation

• Prepare individual stock solutions of DEP and DEP-d10 in a suitable solvent (e.g., 1 g/L in isohexane)[11].

• Prepare a series of calibration standards by spiking a known amount of the DEP stock solution into a matrix blank, followed by the addition of a constant, known amount of the DEP-d10 internal standard solution to each calibrator.

3. Sample Preparation

• Accurately weigh or measure a known volume of the sample into a glass tube.

• Spike the sample with a known amount of the DEP-d10 internal standard solution.

• Perform liquid-liquid extraction with a suitable solvent (e.g., isohexane) by vigorous mixing[9][11].

• Separate the organic phase.

• Concentrate the extract under a gentle stream of nitrogen[9][11].

• Reconstitute the residue in a known volume of solvent for GC-MS analysis.

4. GC-MS Analysis

• Injector: Operate in splitless mode.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A suitable temperature gradient to ensure separation of DEP from other matrix components.

• Mass Spectrometer: Operate in selected ion monitoring (SIM) mode, monitoring characteristic ions for both DEP and DEP-d10.

5. Quantification and Uncertainty Estimation

• Generate a calibration curve by plotting the ratio of the peak area of DEP to the peak area of DEP-d10 against the concentration of DEP.

• Calculate the concentration of DEP in the sample using the calibration curve.

• Estimate the combined uncertainty by considering the contributions from all identified sources as outlined in Table 1, following the principles of uncertainty propagation.

Visualizing the Uncertainty Budget Workflow

The following diagram illustrates the logical workflow for establishing an uncertainty budget for Diethyl Phthalate measurements using an isotope dilution method.

Caption: Logical workflow for uncertainty budget calculation.

References

• 1. sjpm.org.cn [sjpm.org.cn]
• 2. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. opus.govst.edu [opus.govst.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. oiv.int [oiv.int]
• 10. Quantitative composite testing model based on measurement uncertainty and its application for the detection of phthalate esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. oiv.int [oiv.int]

Cross-Validation of Analytical Methods for Phthalate Analysis Using Diethyl Phthalate-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two prevalent analytical methodologies for the quantification of phthalates: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard, such as Diethyl phthalate-d10, is a critical component for ensuring accuracy and precision in these methods by correcting for matrix effects and variations in sample preparation and instrument response. This document outlines the performance characteristics and experimental protocols associated with these techniques, supported by published data.

Comparative Performance Data

The following table summarizes key performance metrics for the analysis of phthalates, including Diethyl phthalate (B1215562) (DEP), using GC-MS and LC-MS/MS with a deuterated internal standard. These values are representative of typical method validation results found in the literature.

Performance Metric	GC-MS	LC-MS/MS
Limit of Detection (LOD)	50 ppb[1]	1 - 500 ppb[1]
Limit of Quantitation (LOQ)	5 - 14 ng/mL	5 - 100 µg/L
**Linearity (R²) **	> 0.9953[2][3]	> 0.99[4]
Accuracy (% Recovery)	91.3 - 99.9%[2]	85 - 115%[4]
Precision (% RSD)	5.1 - 13.1%[2]	< 15%[4]
Sample Throughput	Slower	Faster
Matrix Effects	Less prone	More prone
Selectivity	High	Very High

Experimental Workflow and Signaling Pathways

The general workflow for the cross-validation of analytical methods for phthalate analysis is depicted below. This process ensures that a new or modified method produces results that are equivalent to a validated reference method.

Caption: Workflow for the cross-validation of two analytical methods.

Experimental Protocols

Below are detailed methodologies for the analysis of phthalates using GC-MS and LC-MS/MS with Diethyl phthalate-d10 as an internal standard.

1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on methodologies for the analysis of phthalates in various matrices.[5][6]

• Sample Preparation (Solid Samples):

  • Weigh 1 gram of the homogenized sample into a glass centrifuge tube.

  • Add a known amount of Diethyl phthalate-d10 internal standard solution.

  • Extract the sample with 10 mL of a suitable solvent (e.g., hexane (B92381) or dichloromethane) by vortexing for 1 minute and sonicating for 20 minutes.[1]

  • Centrifuge the sample at 3500 rpm for 10 minutes.[1]

  • Carefully transfer the supernatant to a clean glass tube.

  • Concentrate the extract to 1 mL under a gentle stream of nitrogen.

  • The extract is now ready for GC-MS analysis.

• Sample Preparation (Liquid Samples):

  • To 5 mL of the liquid sample in a glass tube, add a known amount of Diethyl phthalate-d10 internal standard.

  • Perform a liquid-liquid extraction with an appropriate solvent like hexane.

  • Follow steps 4-7 from the solid sample preparation.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Injector Temperature: 280°C.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, ramp to 280°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target phthalates and Diethyl phthalate-d10.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is a representative method for the analysis of phthalates in liquid samples.[4][7]

• Sample Preparation:

  • Take 1 mL of the liquid sample and place it in a clean autosampler vial.

  • Add a known amount of Diethyl phthalate-d10 internal standard solution.

  • Dilute the sample 1:1 with methanol (B129727) or an appropriate solvent.

  • Vortex the sample for 30 seconds.

  • The sample is now ready for LC-MS/MS analysis. For more complex matrices, a solid-phase extraction (SPE) cleanup may be necessary.[1]

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.

  • Mass Spectrometer: Waters Xevo TQ-S or equivalent.

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific precursor-product ion transitions of the target phthalates and Diethyl phthalate-d10.

Conclusion

Both GC-MS and LC-MS/MS are robust and reliable methods for the quantification of phthalates. The choice between the two often depends on the specific requirements of the analysis, such as the complexity of the sample matrix, the required sensitivity, and the desired sample throughput. Cross-validation of these methods using a deuterated internal standard like Diethyl phthalate-d10 is essential to ensure data accuracy and comparability across different analytical platforms. The protocols and performance data presented in this guide provide a foundation for researchers to develop and validate their own analytical methods for phthalate analysis.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 4. s4science.at [s4science.at]
• 5. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 6. gcms.cz [gcms.cz]
• 7. waters.com [waters.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Diethyl Phthalate-d10: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, immediate safety and logistical information for the proper disposal of Diethyl phthalate-d10, a deuterated form of diethyl phthalate (B1215562) commonly used in analytical and research applications.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be familiar with the immediate safety measures.

Personal Protective Equipment (PPE): Always handle Diethyl phthalate-d10 in a well-ventilated area. The following personal protective equipment should be worn:

• Gloves: Inspect gloves prior to use and dispose of contaminated gloves in accordance with applicable laws and good laboratory practices.[1]

• Eye Protection: Safety glasses or goggles are necessary to prevent eye contact.

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2] Contaminated clothing should be removed immediately and washed before reuse.[3]

First Aid Measures:

• In case of skin contact: Immediately wash the affected area with plenty of water and soap.[3]

• In case of eye contact: Rinse the eyes cautiously with water for several minutes. If contact lenses are present, remove them if it is easy to do so and continue rinsing.[4]

• If inhaled: Move the individual to fresh air.

• If swallowed: Do NOT induce vomiting. Clean the mouth with water and seek medical attention.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for Diethyl Phthalate, which is chemically analogous to its deuterated form, Diethyl phthalate-d10.

Property	Value	Source
Physical State	Liquid	[2]
Appearance	Colorless	[5]
Odor	Odorless	[2]
Melting Point/Range	3 °C (37 °F)	[1]
Boiling Point/Range	298 - 299 °C (568 - 570 °F)	[1]
Flash Point	> 93.3 °C (> 200.0 °F) (Closed Cup)	[6]
Density	1.12 g/mL at 25 °C (77 °F)	[1]
Water Solubility	1080 mg/L at 25 °C	[7]
Partition Coefficient (n-octanol/water)	log Pow: 2.2 at 40 °C	[1]
Acute Oral Toxicity (LD50)	8,600 mg/kg (rat)	[3]
Acute Dermal Toxicity (LD50)	>10,000 mg/kg (rat)	[3]

Proper Disposal Procedures

The disposal of Diethyl phthalate-d10 must be carried out in accordance with national and local regulations. It is imperative to avoid releasing the chemical into the environment, as it is harmful to aquatic life.[1][6]

Recommended Disposal Methods:

The primary recommended methods for the disposal of diethyl phthalate are incineration and landfill.

• Incineration:

  • Liquid Injection Incineration: This technique is suitable for liquid waste and operates at a temperature range of 650°C to 1,600°C with a residence time of 0.1 to 2 seconds.[8]

  • Rotary Kiln Incineration: This method is also effective, with a temperature range of 820°C to 1,600°C.[8]

  • Fluidized Bed Incineration: This process occurs at a temperature range of 450°C to 980°C.[8]

  • To improve combustion, diethyl phthalate can be mixed with a more flammable solvent.[8]

• Landfill:

  • If incineration is not an option, Diethyl phthalate-d10 can be sent to an authorized landfill.

  • Prior to landfill disposal, the liquid should be adsorbed on an inert material such as vermiculite.[8]

  • Containers should be punctured to prevent re-use and then buried at an authorized site.[4]

Waste Treatment Methods:

• Containers: Empty containers may still pose a chemical hazard. They should be returned to the supplier for reuse or recycling if possible.[4] Otherwise, they should be handled as the product itself.

• Wash Water: Do not allow wash water from cleaning or process equipment to enter drains.[4] It may be necessary to collect all wash water for treatment before disposal.

• General Principle: Always consult your local State Land Waste Authority for specific disposal regulations in your area.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Diethyl phthalate-d10.

Caption: Logical workflow for the proper disposal of Diethyl phthalate-d10.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. dl.novachem.com.au [dl.novachem.com.au]
• 5. oxfordlabchem.com [oxfordlabchem.com]
• 6. vigon.com [vigon.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]